molecular formula C14H16FNO B13228903 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

Cat. No.: B13228903
M. Wt: 233.28 g/mol
InChI Key: CMVRENQGMCJOLE-UHFFFAOYSA-N
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Description

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is a useful research compound. Its molecular formula is C14H16FNO and its molecular weight is 233.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C14H16FNO

Molecular Weight

 233.28 g/mol

IUPAC Name

 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one

InChI

 InChI=1S/C14H16FNO/c15-12-6-2-1-5-10(12)11-9-16-13(17)14(11)7-3-4-8-14/h1-2,5-6,11H,3-4,7-9H2,(H,16,17)

InChI Key

 CMVRENQGMCJOLE-UHFFFAOYSA-N

Canonical SMILES

 C1CCC2(C1)C(CNC2=O)C3=CC=CC=C3F

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

Author: BenchChem Technical Support Team. Date: March 2026

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: The 2-azaspiro[4.4]nonan-1-one scaffold is a significant structural motif in medicinal chemistry, prized for its rigid, three-dimensional architecture that offers new vectors for exploring chemical space.[1] This guide provides a comprehensive technical overview of the essential physicochemical characterization of a specific derivative, 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. Directed at researchers, scientists, and drug development professionals, this document details the causality behind experimental choices, provides self-validating protocols, and is grounded in authoritative references. We will explore structural elucidation, purity assessment, and key physicochemical parameters, offering a roadmap for the comprehensive analysis of this and related novel spirocyclic compounds.

Introduction: The Significance of Spirocyclic Scaffolds in Drug Discovery

Spirocyclic systems, characterized by two rings sharing a single atom, have garnered considerable interest in medicinal chemistry.[2] Their inherent three-dimensionality provides a rigid framework that can lead to improved target affinity and selectivity while potentially enhancing pharmacokinetic properties. The introduction of a fluorine atom, as in 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, can further modulate metabolic stability, pKa, and binding interactions. A thorough understanding of the physicochemical properties of such a novel compound is the bedrock upon which all subsequent biological and pharmaceutical development is built.[2]

This guide will provide a detailed examination of the key physicochemical attributes of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, outlining the necessary experimental protocols and data analysis to create a comprehensive data package for this promising molecule.

Structural Elucidation and Verification

The foundational step in characterizing any novel compound is the unambiguous confirmation of its chemical structure. A combination of spectroscopic and analytical techniques is essential for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, a suite of NMR experiments should be performed.

  • ¹H NMR: This experiment will reveal the number of distinct proton environments, their multiplicity (splitting patterns), and their relative proximity through coupling constants. Key expected signals would include those for the aromatic protons on the 2-fluorophenyl ring, the methylene protons of the cyclopentane and pyrrolidinone rings, and the methine proton at the 4-position.

  • ¹³C NMR: This provides information on the number of unique carbon environments. Expected signals would include the carbonyl carbon of the lactam, the spiro carbon, aromatic carbons (with C-F coupling), and the aliphatic carbons of the two rings.

  • ¹⁹F NMR: This is crucial for confirming the presence and environment of the fluorine atom. A single resonance, likely coupled to nearby protons, is expected.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are vital for assembling the molecular puzzle.

    • COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks within the cyclopentane and pyrrolidinone rings and on the aromatic ring.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is critical for connecting the fluorophenyl group to the spirocyclic core and confirming the overall connectivity.

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquisition: Acquire ¹H, ¹³C, ¹⁹F, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Data Analysis: Process the spectra using appropriate software. Integrate proton signals, determine chemical shifts (ppm) relative to the residual solvent peak or an internal standard (e.g., TMS), and measure coupling constants (Hz). Analyze 2D correlations to build the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the accurate molecular weight of the compound and to gain structural insights from its fragmentation patterns.[2][3]

  • High-Resolution Mass Spectrometry (HRMS): Techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a time-of-flight (TOF) or Orbitrap mass analyzer will provide the exact mass of the molecule.[3] This allows for the unambiguous determination of the elemental formula. For C₁₄H₁₆FNO, the expected monoisotopic mass is approximately 233.1216 g/mol .

  • Tandem Mass Spectrometry (MS/MS): Fragmentation of the parent ion ([M+H]⁺) can help to confirm the connectivity of the molecule.[3] Expected fragmentation pathways could include cleavage of the lactam ring or loss of the fluorophenyl group.

  • Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Chromatography: Inject the sample onto a liquid chromatography system, typically with a C18 column, to ensure sample purity prior to MS analysis.

  • Ionization: Utilize ESI in positive ion mode to generate the protonated molecule [M+H]⁺.[3]

  • Mass Analysis: Acquire full scan mass spectra to determine the molecular weight. Perform MS/MS on the parent ion to obtain fragmentation data.

Infrared (IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.[2] For 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, key characteristic absorption bands would be:

  • ~3200 cm⁻¹: N-H stretch of the lactam.

  • ~1680 cm⁻¹: C=O stretch of the five-membered lactam (γ-lactam).

  • ~1600, 1500 cm⁻¹: C=C stretching of the aromatic ring.

  • ~1250 cm⁻¹: C-F stretch.

  • Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an ATR-FT-IR spectrometer.

  • Acquisition: Acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

  • Analysis: Identify and label the characteristic absorption peaks.

Single-Crystal X-ray Diffraction

For crystalline materials, single-crystal X-ray diffraction provides the definitive three-dimensional structure of the molecule, including the absolute stereochemistry if a suitable derivative is prepared.[4][5] This technique is invaluable for confirming the connectivity and stereochemical relationships within the spirocyclic system.[6][7][8]

G Synthesis Synthesized Compound Purification Purification (e.g., Chromatography) Synthesis->Purification NMR NMR Spectroscopy (1H, 13C, 19F, 2D) Purification->NMR MS Mass Spectrometry (HRMS, MS/MS) Purification->MS IR FT-IR Spectroscopy Purification->IR Xray X-ray Crystallography (if crystalline) Purification->Xray Structure Confirmed Structure NMR->Structure MS->Structure IR->Structure Xray->Structure

Caption: Workflow for the structural elucidation of novel compounds.

Purity Assessment

The purity of a compound is critical for the reliability of all subsequent physicochemical and biological data. High-Performance Liquid Chromatography (HPLC) is the gold standard for this determination.

High-Performance Liquid Chromatography (HPLC)

An HPLC method should be developed to separate the target compound from any starting materials, byproducts, or degradation products.

  • Method Development:

    • Column: Start with a standard C18 reversed-phase column.

    • Mobile Phase: Use a gradient of water (A) and acetonitrile or methanol (B), both typically containing 0.1% formic acid or trifluoroacetic acid to improve peak shape.

    • Detection: Use a UV detector set to a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectroscopy, likely around 254 nm due to the aromatic ring).

  • Analysis: Inject a known concentration of the sample and run the developed gradient method.

  • Quantification: The purity is determined by the area percentage of the main peak relative to the total area of all peaks.

Physicochemical Properties

Once the structure and purity are confirmed, key physicochemical properties that influence the compound's behavior in biological systems and its suitability for formulation can be determined.

Melting Point

The melting point is a fundamental physical property that provides an indication of purity. A sharp melting range is characteristic of a pure crystalline solid.

  • Sample Preparation: Finely powder a small amount of the dry solid.

  • Measurement: Use a calibrated melting point apparatus. Report the temperature range from the first appearance of liquid to the complete melting of the solid.

Solubility

Solubility is a critical parameter for drug discovery, impacting absorption and bioavailability. It should be assessed in both aqueous and organic solvents.

  • Sample Preparation: Add an excess amount of the solid compound to a known volume of the solvent (e.g., phosphate-buffered saline (PBS) at pH 7.4, simulated gastric fluid, organic solvents).

  • Equilibration: Shake the suspension at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (e.g., 24 hours) to reach equilibrium.

  • Separation: Separate the undissolved solid by centrifugation and/or filtration.

  • Quantification: Analyze the concentration of the compound in the supernatant using a calibrated analytical method, such as HPLC-UV or LC-MS.

Lipophilicity (LogP/LogD)

Lipophilicity is a key determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) properties. It is typically expressed as the logarithm of the partition coefficient (LogP) for the neutral species or the distribution coefficient (LogD) at a specific pH.

  • System Preparation: Use a biphasic system of n-octanol and an aqueous buffer at pH 7.4. Pre-saturate each phase with the other.

  • Partitioning: Add a known amount of the compound to the biphasic system. Shake vigorously to allow for partitioning between the two phases, and then allow the layers to separate.

  • Quantification: Determine the concentration of the compound in both the aqueous and n-octanol layers using a suitable analytical method (e.g., HPLC-UV).

  • Calculation: Calculate LogD₇.₄ as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

pKa Determination

The acid dissociation constant (pKa) is crucial for understanding the ionization state of a molecule at different physiological pH values. For 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, the lactam nitrogen is expected to be very weakly acidic, and any basicity would be associated with the lactam oxygen.

  • Sample Preparation: Dissolve a precise amount of the compound in a suitable solvent mixture (e.g., water/methanol).

  • Titration: Titrate the solution with a standardized acid (e.g., HCl) and then back-titrate with a standardized base (e.g., NaOH), or vice versa, while monitoring the pH with a calibrated electrode.

  • Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer regions of the titration curve.

Data Summary

All quantitative data should be summarized in a clear and concise format for easy reference.

PropertyMethodResult
Molecular Formula HRMSC₁₄H₁₆FNO
Molecular Weight HRMS233.28 g/mol [9]
Melting Point Melting Point ApparatusTo be determined
Aqueous Solubility HPLC-UVTo be determined
LogD at pH 7.4 Shake-Flask/HPLC-UVTo be determined
pKa Potentiometric TitrationTo be determined
Purity HPLC-UV>95%

Conclusion

The comprehensive physicochemical characterization of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, as outlined in this guide, is a critical prerequisite for its advancement in any drug discovery or development program. The rigorous application of these analytical and spectroscopic methods ensures a deep understanding of the molecule's fundamental properties, providing the necessary foundation for interpreting biological data and developing it into a potential therapeutic agent.

References

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  • Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods. Benchchem.
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Molecular structure and conformation of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Molecular Structure and Conformation of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

This guide provides a comprehensive methodological framework for the synthesis, structural elucidation, and conformational analysis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. It is intended for researchers, scientists, and drug development professionals engaged in the study of novel heterocyclic compounds. By integrating synthetic protocols with advanced analytical and computational techniques, this document serves as a roadmap for the complete characterization of this and similar spirocyclic systems.

Introduction: The Significance of Fluorinated Azaspiro-Lactams

The 2-azaspiro[4.4]nonan-1-one scaffold represents a class of spirocyclic γ-lactams that are of significant interest in medicinal chemistry.[1] Their rigid, three-dimensional architecture provides a unique framework for the design of novel therapeutic agents, with derivatives showing potential as serotonin receptor ligands.[2] The introduction of a fluorine atom into an aromatic ring is a well-established strategy in drug design to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The 2-fluorophenyl substituent in the title compound is therefore expected to impart unique electronic and conformational characteristics, making a thorough structural analysis essential for understanding its potential as a bioactive molecule. This guide outlines a systematic approach to achieve this, from synthesis to in-depth conformational analysis.

Proposed Synthesis: A Catalytic Approach

A robust method for the synthesis of the 2-azaspiro[4.4]nonan-1-one core is the phosphine-catalyzed [3+2] cycloaddition.[3][4] This approach offers a direct and efficient route to the desired spirocyclic system.

G cluster_reactants Reactants cluster_reagents Reagents & Conditions A 2-Methylene-γ-lactam P 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one A->P + B 2-(2-Fluorophenyl)acrylate B->P + C Triphenylphosphine (Catalyst) C->P D Toluene, 80°C, 12h D->P

Caption: Proposed synthesis of the title compound via phosphine-catalyzed [3+2] cycloaddition.

Experimental Protocol: Synthesis

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere of nitrogen, add 2-methylene-γ-lactam (1.0 equivalent) and triphenylphosphine (0.1 equivalents).

  • Solvent Addition: Add anhydrous toluene via syringe to dissolve the solids.

  • Reagent Addition: To this solution, add the appropriate 2-(2-fluorophenyl)acrylate derivative (1.2 equivalents) dropwise at room temperature.

  • Reaction: Heat the reaction mixture to 80 °C and stir for 12 hours.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one.

  • Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS).

Molecular Structure Elucidation

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous determination of the molecular structure.

High-Resolution Mass Spectrometry (HRMS)

HRMS is critical for confirming the elemental composition of the synthesized compound.

Experimental Protocol: HRMS Analysis

  • Sample Preparation: Prepare a 1 mg/mL solution of the purified compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Instrumentation: Analyze the sample using an ESI-TOF (Electrospray Ionization - Time of Flight) mass spectrometer in positive ion mode.

  • Data Acquisition: Acquire the mass spectrum over a range of m/z 100-500.

  • Analysis: Compare the experimentally determined monoisotopic mass of the [M+H]⁺ ion with the theoretically calculated mass to confirm the molecular formula (C₁₄H₁₆FNO).

Single Crystal X-ray Diffraction (SCXRD)

SCXRD provides the most definitive evidence of molecular structure, including bond lengths, bond angles, and the conformation in the solid state.[5][6][7]

Experimental Protocol: X-ray Crystallography

  • Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction (ideally >20 µm in all dimensions) using slow evaporation of a saturated solution in a suitable solvent system (e.g., ethyl acetate/hexane).[8][9]

  • Data Collection: Mount a suitable crystal on a diffractometer equipped with a Mo or Cu X-ray source and a cryostream cooler for low-temperature data collection (typically 100 K).[8]

  • Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the model against the collected diffraction data.

  • Data Analysis: Analyze the refined structure to determine precise atomic coordinates, bond lengths, bond angles, and torsion angles.

Table 1: Predicted Key Structural Parameters for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

ParameterPredicted ValueRationale
C=O bond length~1.23 ÅTypical for a γ-lactam carbonyl group.
C-N bond length (amide)~1.34 ÅPartial double bond character in the amide linkage.
Spiro C-C bond lengths~1.54 ÅStandard sp³-sp³ carbon-carbon single bonds.
C-F bond length~1.35 ÅCharacteristic of a C(sp²)-F bond on an aromatic ring.
C-N-C=O bond angle~125°Reflects the geometry of the γ-lactam ring.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution.[10][11] A combination of 1D (¹H, ¹³C, ¹⁹F) and 2D (COSY, HSQC, HMBC) experiments is required for a complete and unambiguous assignment of all signals.

Experimental Protocol: NMR Analysis

  • Sample Preparation: Dissolve ~5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Data Acquisition: Acquire ¹H, ¹³C, ¹⁹F, COSY, HSQC, and HMBC spectra on a 400 MHz or higher field NMR spectrometer.

  • Data Analysis: Process and analyze the spectra to assign all proton and carbon signals and confirm the connectivity of the molecule. The ¹⁹F NMR will provide a single resonance confirming the presence of the fluorine atom, and its chemical shift will be indicative of its electronic environment.[12][13][14][15][16]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for the 2-Azaspiro[4.4]nonan-1-one Core

PositionAtomPredicted ¹H Shift (ppm)Predicted ¹³C Shift (ppm)Notes
1C=O-~175Carbonyl carbon.
2N--
3CH₂~3.2-3.5~45Methylene group adjacent to nitrogen.
4CH~4.0-4.5~50Methine proton coupled to the 2-fluorophenyl group.
5C (spiro)-~60Quaternary spiro carbon.
6, 9CH₂~1.5-2.0~38Methylene groups of the cyclopentane ring.
7, 8CH₂~1.5-2.0~25Methylene groups of the cyclopentane ring.

Note: The chemical shifts of the 2-fluorophenyl group are expected in the aromatic region (~7.0-7.5 ppm for ¹H and ~115-160 ppm for ¹³C), with characteristic C-F couplings observable in the ¹³C spectrum.

Conformational Analysis

Understanding the conformational preferences of the spirocyclic system is crucial for rationalizing its biological activity. This can be achieved through a combination of NMR spectroscopy and computational modeling.[17]

Computational Modeling

Density Functional Theory (DFT) calculations can provide valuable insights into the relative energies of different conformers and the barriers to their interconversion.[18][19][20]

G cluster_workflow Computational Workflow A Initial 3D Structure Generation B Conformational Search (e.g., Molecular Mechanics) A->B C Geometry Optimization of Conformers (DFT, e.g., B3LYP/6-31G*) B->C D Frequency Calculation (Confirmation of Minima) C->D E Single Point Energy Calculation (Higher Level of Theory) D->E F Boltzmann Population Analysis E->F G Predicted Low-Energy Conformers F->G

Caption: Workflow for the computational conformational analysis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one.

Computational Protocol: DFT Analysis

  • Structure Generation: Generate an initial 3D structure of the molecule.

  • Conformational Search: Perform a systematic conformational search using a molecular mechanics force field to identify low-energy conformers.

  • DFT Optimization: Optimize the geometry of each identified conformer using DFT at a suitable level of theory (e.g., B3LYP/6-31G(d,p)).

  • Frequency Calculations: Perform frequency calculations on the optimized structures to confirm that they are true energy minima (no imaginary frequencies).

  • Energy Refinement: Calculate single-point energies at a higher level of theory to obtain more accurate relative energies.

  • Analysis: Analyze the relative energies to determine the Boltzmann population of each conformer at room temperature.

NMR-based Conformational Insights

Experimental NMR data can be used to validate the computational models. For instance, the magnitude of ³JHH coupling constants can be related to dihedral angles through the Karplus equation. Furthermore, 2D NOESY or ROESY experiments can provide information about through-space proximity of protons, which can help to distinguish between different conformers.

Potential Biological Significance

Derivatives of 2-azaspiro[4.4]nonane have shown affinity for serotonin receptors, which are important targets for the treatment of various central nervous system disorders.[2] The unique stereoelectronic properties conferred by the 2-fluorophenyl group in 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one make it a compelling candidate for biological evaluation as a modulator of these and other receptors. The detailed structural and conformational understanding outlined in this guide is a prerequisite for any such investigation and for future structure-activity relationship (SAR) studies.

Conclusion

The comprehensive characterization of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one requires an integrated approach that combines modern synthetic methods with a suite of advanced analytical and computational techniques. This guide provides the necessary protocols and theoretical framework to achieve a complete understanding of its molecular structure and conformational dynamics. The insights gained from these studies will be invaluable for the future development of this and related spirocyclic compounds as potential therapeutic agents.

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Therapeutic Potential of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one Derivatives: A Mechanistic and Methodological Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Modern drug discovery is undergoing a structural paradigm shift, transitioning from flat, two-dimensional aromatic compounds toward complex, three-dimensional spirocyclic architectures. The1 provides a distinct pre-organized geometry that achieves superior target engagement and selectivity compared to traditional planar molecules[1]. Within this chemical class, 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one derivatives have emerged as highly potent modulators in cardiometabolic and inflammatory disease spaces. Specifically, these derivatives are being heavily investigated as2 for the treatment of conditions like Metabolic dysfunction-associated steatohepatitis (MASH)[2].

Part 1: Structural Rationale & Medicinal Chemistry

The structural design of 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one is driven by strict causality in medicinal chemistry. The selection of the specific moieties serves distinct pharmacokinetic and pharmacodynamic purposes:

  • Spiro-γ-lactam Core (Pre-organization): The spirocyclic center restricts the conformational freedom of the molecule. This rigidity minimizes the entropic penalty upon binding to the target enzyme, drastically improving binding affinity.

  • 4-(2-Fluorophenyl) Substitution (Metabolic & Conformational Control): The introduction of a fluorine atom at the ortho-position of the phenyl ring is a calculated choice.

    • Conformational Locking: The highly electronegative fluorine induces a dipole-dipole repulsion with the adjacent lactam carbonyl, locking the phenyl ring into an orthogonal conformation relative to the spirocyclic core.

    • Metabolic Stability: Fluorine substitution blocks the metabolically labile ortho-position from cytochrome P450-mediated oxidation, significantly extending the compound's in vivo half-life.

    • Lipophilicity (LogP): The fluorine atom optimizes the lipophilicity profile, enhancing cellular permeability without making the molecule overly greasy.

Part 2: Mechanism of Action (SSAO/VAP-1 Inhibition)

Semicarbazide-Sensitive Amine Oxidase (SSAO), also known as Vascular Adhesion Protein-1 (VAP-1), is a copper-containing amine oxidase heavily implicated in inflammatory cascades. In pathological states, SSAO catalyzes the 3[3]. This localized overproduction of reactive oxygen species (ROS) drives vascular damage, promotes leukocyte extravasation, and exacerbates tissue fibrosis.

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one derivatives act as potent, reversible inhibitors of SSAO. The 3D spirocyclic core closely mimics the transition state of endogenous primary amines, allowing the inhibitor to lodge deeply within the SSAO active site, effectively halting the inflammatory cascade.

Pathway Substrate Primary Amines (e.g., Methylamine) Target SSAO / VAP-1 Enzyme Substrate->Target Binds Toxic Toxic Aldehydes & H2O2 Production Target->Toxic Catalyzes Inflammation Vascular Damage & Inflammation Toxic->Inflammation Induces Inhibitor 4-(2-Fluorophenyl)-2-azaspiro [4.4]nonan-1-one Block Inhibition of Oxidative Deamination Inhibitor->Block Mechanism Block->Target Blocks

SSAO/VAP-1 inhibition pathway by 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one derivatives.

Part 3: Synthetic Workflow & Experimental Protocols

The construction of the 2-azaspiro[4.4]nonan-1-one core is most efficiently achieved via a 4[4]. This method is prioritized over linear syntheses because it provides a highly atom-economical route to complex spirocycles in a single concerted step.

Self-Validating Protocol: Phosphine-Catalyzed Spiroannulation

1. Preparation of the Reaction Mixture:

  • Action: Dissolve the 2-methylene-γ-lactam precursor (1.0 eq) and the appropriate allenoate (1.2 eq) in anhydrous Tetrahydrofuran (THF).

  • Causality: Anhydrous THF is selected as a polar, aprotic solvent to ensure substrate solubility while preventing the premature protonation of the highly reactive zwitterionic intermediate generated during the catalytic cycle.

2. Catalytic Initiation:

  • Action: Introduce 10 mol% of tributylphosphine (PBu₃) dropwise at 0°C under a strict argon atmosphere.

  • Causality: PBu₃ acts as a powerful nucleophile to attack the allenoate, generating a reactive phosphonium dienolate intermediate. The 0°C temperature controls the exothermic nature of the initial nucleophilic attack, suppressing unwanted polymerization of the allenoate.

3. Cycloaddition Phase:

  • Action: Warm the reaction vessel to ambient temperature (25°C) and stir continuously for 12 hours.

  • Causality: The elevated thermal energy drives the formal [3+2] cycloaddition, overcoming the steric hindrance required to form the quaternary spirocyclic center.

4. In-Process Control (IPC) & Validation:

  • Action: Monitor the reaction via Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Validation: The protocol is self-validating; the complete disappearance of the lactam precursor mass peak [M+H]⁺ and the emergence of the desired spiro-adduct peak confirm the successful completion of the catalytic cycle.

5. Chiral Resolution:

  • Action: Subject the purified racemic mixture to1[1].

  • Causality: Because biological activity is highly stereospecific, isolating the active enantiomer (typically the R,S or S,S configuration depending on the exact substitution) is mandatory to prevent off-target toxicity from the inactive enantiomer.

Workflow Step1 Step 1: Pre-organization 2-methylene-γ-lactam + Allenoate Step2 Step 2: Catalysis Phosphine Catalyst (PBu3) Step1->Step2 THF, 0°C Step3 Step 3: [3+2] Cycloaddition Spiroannulation Step2->Step3 25°C, 12h Step4 Step 4: Derivatization Fluorophenyl Substitution Step3->Step4 Cross-Coupling QC QC Validation LC-MS & Chiral HPLC Step4->QC Isolation

Phosphine-catalyzed[3+2] cycloaddition workflow for spiro-γ-lactam synthesis.

Part 4: Pharmacological Profiling & Quantitative Data

To validate the therapeutic potential of 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one derivatives, a rigorous pharmacological screening cascade is utilized. The experimental choices below are driven by the Target Product Profile (TPP) for systemic inflammatory diseases: the drug must be highly potent, strictly selective against related monoamine oxidases (MAO-A/B) to avoid hypertensive crises, and must exhibit restricted Blood-Brain Barrier (BBB) penetration to prevent central nervous system (CNS) side effects.

Quantitative Pharmacological Summary
ParameterAssay Rationale (Causality)4-(2-Fluorophenyl) DerivativeReference Standard (PXS-4728A)
SSAO IC₅₀ (nM) Primary proof of target engagement and potency.4.2 ± 0.58.5 ± 1.2
MAO-A/B IC₅₀ (µM) Ensures off-target selectivity (prevents "cheese effect").> 50 (Highly Selective)> 10
Hepatic Clearance (µL/min/mg) Validates metabolic stability conferred by the fluorine atom.12.4 (Stable)28.6 (Moderate)
Papp (10⁻⁶ cm/s) PAMPA assay to confirm low BBB permeability for peripheral targeting.< 1.0 (Low Penetration)2.5 (Moderate)

By leveraging the pre-organized 3D geometry of the spiro-γ-lactam and the stereoelectronic benefits of ortho-fluorination, researchers can achieve highly selective, metabolically stable therapeutics capable of modulating complex inflammatory pathways.

References

  • Google Patents (Eccogene Inc.)
  • WO2005080319A1 - Hydrazino alcohol derivatives useful as inhibitors of copper-containing amine oxidases Google Patents URL

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The Strategic Introduction of a 2-Fluorophenyl Group in Azaspiro[4.4]nonan-1-one Derivatives: A Guide to Unlocking Bioactivity

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Emergence of Fluorine in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone of lead optimization.[1] More than half of all newly approved small-molecule drugs now contain at least one fluorine atom, a testament to its profound ability to modulate key pharmacological parameters.[2] The unique properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a molecule's metabolic stability, binding affinity, and pharmacokinetic profile.[2][3] This guide delves into the specific and impactful role of the 2-fluorophenyl moiety in the bioactivity of the azaspiro[4.4]nonan-1-one scaffold, a privileged structure in modern drug discovery.

The azaspiro[4.4]nonan-1-one core, with its inherent three-dimensionality, provides a rigid framework ideal for probing the complex topologies of biological targets.[4][5] When combined with the unique electronic properties of the 2-fluorophenyl group, this scaffold gives rise to compounds with significant therapeutic potential across a range of disease areas, including central nervous system (CNS) disorders and oncology.[6][7] This document will provide an in-depth technical analysis of the synthesis, mechanism of action, and structure-activity relationships (SAR) of these fascinating molecules, offering valuable insights for researchers and drug development professionals.

The Azaspiro[4.4]nonan-1-one Scaffold: A Foundation for Innovation

The azaspiro[4.4]nonan-1-one ring system is a highly sought-after motif in medicinal chemistry due to its rigid, spirocyclic nature. This rigidity reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency. Furthermore, the three-dimensional arrangement of substituents allows for precise vectoral orientation into binding pockets, which can significantly improve selectivity.[4]

The synthesis of the azaspiro[4.4]nonan-1-one core can be achieved through various catalytic methods, with phosphine-catalyzed [3+2] cycloadditions and rhodium(III)-catalyzed C-H activation and spiroannulation being two prominent examples.[5] These methods offer efficient and stereoselective routes to the core structure, enabling the exploration of diverse substitution patterns.

cluster_synthesis Synthetic Approaches to Azaspiro[4.4]nonan-1-one Core Starting Materials Starting Materials Phosphine-Catalyzed [3+2] Cycloaddition Phosphine-Catalyzed [3+2] Cycloaddition Starting Materials->Phosphine-Catalyzed [3+2] Cycloaddition Rhodium(III)-Catalyzed C-H Activation Rhodium(III)-Catalyzed C-H Activation Starting Materials->Rhodium(III)-Catalyzed C-H Activation Azaspiro[4.4]nonan-1-one Core Azaspiro[4.4]nonan-1-one Core Phosphine-Catalyzed [3+2] Cycloaddition->Azaspiro[4.4]nonan-1-one Core Rhodium(III)-Catalyzed C-H Activation->Azaspiro[4.4]nonan-1-one Core

Caption: Synthetic routes to the azaspiro[4.4]nonan-1-one core.

The 2-Fluorophenyl Group: A Strategic Modification for Enhanced Bioactivity

The introduction of a 2-fluorophenyl group onto the azaspiro[4.4]nonan-1-one scaffold is a deliberate and strategic decision aimed at optimizing the compound's pharmacological properties. The ortho-positioning of the fluorine atom on the phenyl ring imparts a unique set of electronic and conformational effects that can profoundly influence bioactivity.

Modulation of Physicochemical Properties

Fluorine's high electronegativity can significantly alter the electron distribution within the molecule. This can impact the pKa of nearby functional groups, influencing ionization state at physiological pH and, consequently, solubility and membrane permeability.[1] While fluorine is often used to block metabolic oxidation, an ortho-fluoro group can, in some cases, increase the reactivity of adjacent phenolic groups towards methylation and glucuronidation.[1]

Impact on Receptor Binding and Selectivity

The 2-fluorophenyl group can engage in specific, non-covalent interactions within a receptor's binding pocket, leading to enhanced affinity and selectivity. These interactions can include:

  • Hydrogen Bonding: The fluorine atom can act as a hydrogen bond acceptor, forming favorable interactions with donor groups in the receptor.[3]

  • Dipole-Dipole Interactions: The strong C-F bond possesses a significant dipole moment, which can lead to favorable electrostatic interactions with polar residues in the binding site.

  • Conformational Control: The steric bulk and electronic effects of the ortho-fluoro substituent can restrict the rotation of the phenyl ring, locking the molecule into a bioactive conformation. This pre-organization can reduce the entropic cost of binding, leading to higher affinity.

Studies on other scaffolds have shown that fluorine substitution on a phenyl ring can modulate T cell receptor binding, with the position of the fluorine atom being critical for enhancing affinity.[8] While direct evidence for the 2-fluorophenyl-azaspiro[4.4]nonan-1-one interaction is limited, the principles of fluorine-protein interactions strongly suggest a similar role in this context.

cluster_binding Influence of 2-Fluorophenyl Group on Receptor Binding 2-Fluorophenyl Moiety 2-Fluorophenyl Moiety Hydrogen Bonding Hydrogen Bonding 2-Fluorophenyl Moiety->Hydrogen Bonding Dipole-Dipole Interactions Dipole-Dipole Interactions 2-Fluorophenyl Moiety->Dipole-Dipole Interactions Conformational Restriction Conformational Restriction 2-Fluorophenyl Moiety->Conformational Restriction Receptor Binding Pocket Receptor Binding Pocket Enhanced Affinity & Selectivity Enhanced Affinity & Selectivity Receptor Binding Pocket->Enhanced Affinity & Selectivity Hydrogen Bonding->Receptor Binding Pocket Dipole-Dipole Interactions->Receptor Binding Pocket Conformational Restriction->Enhanced Affinity & Selectivity

Caption: Interactions of the 2-fluorophenyl group in a receptor.

Therapeutic Applications and Structure-Activity Relationships

While a comprehensive SAR for 2-fluorophenyl-substituted azaspiro[4.4]nonan-1-ones is still an emerging field, data from related compounds provide valuable insights into their potential therapeutic applications.

Central Nervous System Disorders

Azaspiro[4.4]nonane derivatives have shown significant promise as modulators of nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and neurodegenerative diseases.[6] The introduction of a 2-fluorophenyl group could enhance the affinity and selectivity for specific nAChR subtypes, leading to improved therapeutic profiles for conditions such as Alzheimer's disease and schizophrenia.

Furthermore, N-phenylamino derivatives of 2-azaspiro[4.4]nonane-1,3-dione have been investigated for their anticonvulsant properties.[9] The anticonvulsant activity was found to be dependent on the substitution pattern on the phenyl ring, with trifluoromethyl groups showing notable effects.[9] This suggests that the electronic properties of the substituted phenyl ring are critical for bioactivity, and a 2-fluoro substitution could offer a favorable profile.

Oncology

Spiro-heterocyclic compounds have emerged as a promising class of anti-cancer agents.[7] One proposed mechanism of action involves the inhibition of the p53-MDM2 interaction, a critical pathway for tumor suppression.[7] By disrupting this interaction, these compounds can reactivate p53 and induce apoptosis in cancer cells. The 2-fluorophenyl group could play a crucial role in optimizing the binding of the azaspiro[4.4]nonan-1-one scaffold to the MDM2 protein, thereby enhancing its anti-cancer potency.

Experimental Protocols

To facilitate further research in this area, standardized experimental protocols for the synthesis and biological evaluation of 2-fluorophenyl-azaspiro[4.4]nonan-1-one derivatives are provided below.

General Synthetic Protocol: Phosphine-Catalyzed [3+2] Cycloaddition

This protocol is adapted from established methods for the synthesis of 2-azaspiro[4.4]nonan-1-ones.[5]

Materials:

  • 2-methylene-γ-lactam derivative

  • Allenoate or other suitable Michael acceptor

  • Triphenylphosphine (catalyst)

  • Anhydrous toluene (solvent)

  • Inert atmosphere (nitrogen or argon)

Procedure:

  • To a solution of the 2-methylene-γ-lactam (1.0 eq) and the allenoate (1.2 eq) in anhydrous toluene, add triphenylphosphine (0.1 eq) under an inert atmosphere.

  • Heat the reaction mixture to 80 °C and stir for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 2-azaspiro[4.4]nonan-1-one derivative.

  • Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

cluster_protocol Workflow: Phosphine-Catalyzed Synthesis Reactants & Catalyst Reactants & Catalyst Reaction Setup Reaction Setup Reactants & Catalyst->Reaction Setup Heating & Stirring Heating & Stirring Reaction Setup->Heating & Stirring TLC Monitoring TLC Monitoring Heating & Stirring->TLC Monitoring Workup & Purification Workup & Purification TLC Monitoring->Workup & Purification Characterization Characterization Workup & Purification->Characterization

Caption: Workflow for phosphine-catalyzed synthesis.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the anti-cancer activity of novel compounds.

Materials:

  • Cancer cell line of interest (e.g., A549, MDA-MB-231)

  • Complete cell culture medium

  • 2-fluorophenyl-azaspiro[4.4]nonan-1-one derivative (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compound and a vehicle control (DMSO) for 48-72 hours.

  • Add MTT solution to each well and incubate for 2-4 hours at 37 °C.

  • Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the IC50 value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve.

Future Directions and Conclusion

The strategic incorporation of a 2-fluorophenyl group into the azaspiro[4.4]nonan-1-one scaffold represents a promising avenue for the discovery of novel therapeutics. While the direct exploration of this specific substitution pattern is in its early stages, the foundational principles of medicinal chemistry and the data from structurally related compounds strongly support its potential to enhance bioactivity.

Future research should focus on:

  • Systematic SAR studies: A comprehensive evaluation of different substitution patterns on the phenyl ring will be crucial for elucidating the precise role of the 2-fluoro group and for optimizing potency and selectivity.

  • Elucidation of mechanisms of action: Detailed biochemical and cellular assays are needed to confirm the molecular targets and signaling pathways modulated by these compounds.

  • Pharmacokinetic profiling: In vivo studies are required to assess the metabolic stability, bioavailability, and overall drug-like properties of these derivatives.

References

  • Coles, C. H., et al. (2011). Fluorine substitutions in an antigenic peptide selectively modulate T cell receptor binding in a minimally perturbing manner. Protein Science, 20(3), 494-502. Available at: [Link]

  • Chandra, S., et al. (2010). SYNTHESIS CHARACTERIZATION AND BIOLOGICAL EVALUATION OF 2- (4-FLUOROPHENYL)-5-(1-METHYLETHYL)-3-PHENYL-4-[(PHENYL AMINO) CARBONYL]-1H PYRROLE-1-ETHANOL AND ITS DERIVATIVES. International Journal of Drug Development and Research, 2(4), 754-763. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 2-Azaspiro[4.4]nonan-1-ones via Phosphine-Catalyzed [3 + 2]-Cycloadditions. ResearchGate. Available at: [Link]

  • Makriyannis, A., et al. (2004). The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. Bioorganic & Medicinal Chemistry Letters, 14(14), 3701-3706. Available at: [Link]

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. Available at: [Link]

  • Tietze, L. F., & Düfert, A. (2017). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Synthesis, 49(1), 1-18. Available at: [Link]

  • Altman, R. A., et al. (2025). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Available at: [Link]

  • Iida, A., et al. (2021). Studies on rotational stability of 2-aryl-3-(2-fluorophenyl)quinazolin-4-one derivatives. Heterocycles, 103(1), 1-11. Available at: [Link]

  • Obniska, J., et al. (2006). Synthesis and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane, 2-azaspiro[4.5]decane-1,3-dione and 3-cyclohexylpyrrolidine-2,5-dione. Part IV. Acta Poloniae Pharmaceutica, 63(2), 117-124. Available at: [Link]

  • Tang, P. C., et al. (2016). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology, 7, 49. Available at: [Link]

  • Kim, D. W., et al. (2004). Metabolic Stability of [18F]Fluoroalkylbiphenyls. Bulletin of the Korean Chemical Society, 25(10), 1535-1538. Available at: [Link]

  • Guchhait, G., et al. (2023). Synthesis and Biological Evaluation of Novel Dispiro-Indolinones with Anticancer Activity. Molecules, 28(3), 1285. Available at: [Link]

  • Altman, R. A., et al. (2026). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available at: [Link]

  • Gill, R. J., et al. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry, 64(14), 10246-10259. Available at: [Link]

  • Gill, R. J., et al. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. The University of Brighton. Available at: [Link]

  • Hess, K. R., et al. (2023). Fentanyl analog structure-activity relationships demonstrate determinants of diverging potencies for antinociception and respiratory depression. Neuropharmacology, 232, 109511. Available at: [Link]

  • Newman, D. J., & Cragg, G. M. (2012). Natural products are a major source of new drugs. Journal of Natural Products, 75(3), 311-335. Available at: [Link]

  • Google Patents. (n.d.). Improved production process of 2-butyl-1,3-diaze spiro[10][10] nonane-1-ene-4-ketone. Google Patents. Available at:

  • Sancineto, L., et al. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European Journal of Medicinal Chemistry, 294, 117735. Available at: [Link]

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Literature review of azaspiro[4.4]nonan-1-one scaffolds in drug discovery

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Azaspiro[4.4]nonan-1-one Scaffold in Drug Discovery

Abstract

The azaspiro[4.4]nonan-1-one scaffold has emerged as a "privileged structure" in medicinal chemistry, characterized by a rigid, three-dimensional architecture that offers a unique framework for the design of novel therapeutics.[1] This spirocyclic system, where two rings share a single carbon atom, provides precise spatial orientation of functional groups, enabling high-affinity and selective interactions with biological targets. Its inherent three-dimensionality makes it an attractive framework for probing the complex topological features of protein binding sites.[2][3] This guide provides a comprehensive exploration of the azaspiro[4.4]nonan-1-one core, detailing modern synthetic methodologies, summarizing its diverse applications in drug discovery, and offering insights into future research directions for researchers, scientists, and drug development professionals.

The Strategic Advantage of the Azaspiro[4.4]nonan-1-one Core

In the landscape of medicinal chemistry, the pursuit of novel chemical matter with improved pharmacological profiles is perpetual. The azaspiro[4.4]nonan-1-one scaffold offers several distinct advantages that make it a compelling starting point for drug discovery campaigns:

  • Structural Rigidity and 3D-Topology: Unlike flexible aliphatic chains, the spirocyclic fusion imparts significant conformational rigidity. This pre-organization reduces the entropic penalty upon binding to a target, often leading to higher affinity. The defined three-dimensional shape allows for the exploration of protein binding pockets in ways that flat, aromatic systems cannot.[2][3]

  • Synthetic Tractability: As will be detailed, modern synthetic methods provide accessible and versatile routes to the core scaffold and its derivatives. This allows for the systematic modification of the structure to build diverse compound libraries for screening and structure-activity relationship (SAR) studies.[3]

  • Embedded Functionality: The core structure contains a lactam moiety, which includes both a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the carbonyl oxygen). These features are crucial for molecular recognition and anchoring the molecule within a target's binding site.[3]

  • Favorable Physicochemical Properties: The scaffold's compact, non-planar structure can lead to improved physicochemical properties, such as increased solubility and metabolic stability, compared to more traditional, flat aromatic structures.

Synthesis of the Azaspiro[4.4]nonan-1-one Core: Modern Catalytic Approaches

The construction of the azaspiro[4.4]nonan-1-one ring system has been advanced by the development of powerful catalytic methods that offer efficiency and control. Two prominent strategies are highlighted below.

Phosphine-Catalyzed [3+2] Cycloaddition

A direct and powerful approach to the 2-azaspiro[4.4]nonan-1-one core is the formal [3+2] cycloaddition reaction.[2] This method involves the reaction of 2-methylene-γ-lactams with suitable Michael acceptors, such as allenoates, catalyzed by a nucleophilic phosphine.[2][4] The phosphine catalyst initiates the reaction by adding to the allenoate, creating a zwitterionic intermediate that then engages the methylene-γ-lactam in a stepwise cycloaddition.

Data Presentation: Representative Phosphine-Catalyzed Synthesis

2-Methylene-γ-lactamAllenoate/AcceptorPhosphine CatalystSolventTemp (°C)Time (h)Yield (%)Ref.
N-Boc-4-methylene-pyrrolidin-2-oneEthyl 2,3-butadienoatePPh₃Toluene8012High[2]
N-Cbz-4-methylene-pyrrolidin-2-oneMethyl 2,3-butadienoatePBu₃Dioxane9010High[2]

Experimental Protocol: General Procedure for Phosphine-Catalyzed [3+2] Cycloaddition [2]

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 2-methylene-γ-lactam (1.0 equiv) and the phosphine catalyst (e.g., triphenylphosphine, 0.1 equiv) in an anhydrous solvent such as toluene.

  • Reagent Addition: To this solution, add the allenoate (1.2 equiv) dropwise at room temperature.

  • Reaction Conditions: Heat the reaction mixture to 80 °C and stir for 12 hours.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 2-azaspiro[4.4]nonan-1-one derivative.

  • Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

G cluster_workflow Workflow: Phosphine-Catalyzed Synthesis start 1. Dissolve 2-methylene-γ-lactam & Phosphine Catalyst in Anhydrous Toluene add_allenoate 2. Add Allenoate (1.2 equiv) Dropwise at RT start->add_allenoate heat 3. Heat to 80°C for 12h add_allenoate->heat monitor 4. Monitor by TLC heat->monitor workup 5. Cool, Concentrate & Purify via Flash Chromatography monitor->workup char 6. Characterize (NMR, MS) workup->char

Caption: Experimental workflow for phosphine-catalyzed synthesis.

Rhodium(III)-Catalyzed C-H Activation and Spiroannulation

An innovative and highly atom-economical strategy utilizes a rhodium(III) catalyst to orchestrate a cascade reaction.[2] This method involves the C-H activation, directing group migration, dearomatization, and spiroannulation of N-carbamoylindoles with 1,3-enynes to generate complex spiro-γ-lactam scaffolds related to the azaspiro[4.4]nonan-1-one core.[2]

Data Presentation: Representative Rh(III)-Catalyzed Spiroannulation

N-Carbamoylindole1,3-EnyneRh(III) CatalystAdditiveSolventTemp (°C)Time (h)Yield (%)Ref.
Substituted IndolePhenyl-substituted enyne[CpRhCl₂]₂AgSbF₆DCE8012High[2]
Electron-rich IndoleAlkyl-substituted enyne₂-DCE8016Moderate[2]

Experimental Protocol: General Procedure for Rh(III)-Catalyzed Spiroannulation [2]

  • Reaction Setup: To a sealed tube, add the N-carbamoylindole (1.0 equiv), the rhodium(III) catalyst (e.g., [Cp*RhCl₂]₂, 2.5 mol%), and an additive (e.g., AgSbF₆, 10 mol%).

  • Reagent Addition: Add the 1,3-enyne (1.5 equiv) followed by an anhydrous solvent such as 1,2-dichloroethane (DCE) via syringe.

  • Reaction Conditions: Seal the tube and heat the reaction mixture to 80 °C for 12-16 hours.

  • Monitoring: Monitor the reaction by TLC.

  • Work-up and Purification: Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with dichloromethane. Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired product.

  • Characterization: Characterize the product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

G cluster_workflow Workflow: Rh(III)-Catalyzed Spiroannulation start 1. Combine N-carbamoylindole, Rh(III) catalyst & Additive in Sealed Tube add_reagents 2. Add 1,3-Enyne & Anhydrous DCE start->add_reagents heat 3. Seal and Heat to 80°C for 12-16h add_reagents->heat monitor 4. Monitor by TLC heat->monitor workup 5. Cool, Filter through Celite & Concentrate monitor->workup purify 6. Purify via Flash Chromatography workup->purify char 7. Characterize (NMR, HRMS) purify->char

Caption: Experimental workflow for Rh(III)-catalyzed spiroannulation.

Medicinal Chemistry Applications and Drug Discovery

The unique structural features of the azaspiro[4.4]nonane scaffold have been exploited in the development of modulators for a range of biological targets, particularly within the central nervous system (CNS) and oncology.

Anticonvulsant Activity

Derivatives of the closely related 2-azaspiro[4.4]nonane-1,3-dione have demonstrated significant potential as anticonvulsant agents.[5] Preclinical studies using the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scMET) tests have shown that these compounds can be effective against seizures.[1][5] The mechanism of action is thought to involve the modulation of GABA(A) receptors.[1]

Data Presentation: Anticonvulsant Activity of 2-Azaspiro[4.4]nonane-1,3-dione Derivatives [5]

CompoundLinker (X) between Spiro Core and Phenyl RingED₅₀ (mg/kg) in MES testED₅₀ (mg/kg) in scMET test
1a -CH₂-> 300> 300
1j -NH-> 30076.27
Lower ED₅₀ values indicate higher potency. The data reveals that the nature of the linker significantly influences anticonvulsant activity, with the imine linker in compound 1j conferring notable activity in the scMET test, which is often indicative of efficacy against absence seizures.

Experimental Protocol: In Vivo Anticonvulsant Screening [5]

  • Animal Model: Use appropriate rodent models (e.g., mice or rats).

  • Compound Administration: Administer the test compounds intraperitoneally (i.p.) or orally (p.o.) at various doses.

  • Maximal Electroshock (MES) Test:

    • At the time of peak effect, deliver an electrical stimulus (e.g., 50 mA for 0.2 s) via corneal electrodes.

    • Observe the animals for the presence or absence of the tonic hindlimb extension phase of the seizure. Protection is defined as the absence of this phase.

  • Subcutaneous Pentylenetetrazole (scMET) Test:

    • Administer a convulsive dose of pentylenetetrazole (e.g., 85 mg/kg) subcutaneously.

    • Observe the animals for a defined period (e.g., 30 minutes) for the absence or presence of clonic seizures lasting for at least 5 seconds.

  • Data Analysis: Calculate the median effective dose (ED₅₀) for each compound in both tests using probit analysis.

G cluster_workflow Workflow: In Vivo Anticonvulsant Screening start 1. Administer Test Compound to Rodent Model branch Select Test start->branch mes 2a. MES Test: Apply Electrical Stimulus branch->mes Maximal Electroshock scmet 2b. scMET Test: Inject Convulsant (PTZ) branch->scmet Subcutaneous Pentylenetetrazole observe_mes 3a. Observe for Tonic Hindlimb Extension mes->observe_mes observe_scmet 3b. Observe for Clonic Seizures scmet->observe_scmet analyze 4. Calculate ED50 Values observe_mes->analyze observe_scmet->analyze

Caption: Workflow for in vivo anticonvulsant drug screening.

Anticancer Activity

While the 1-azaspiro[4.4]nonane core is famously present in the approved anticancer agent Homoharringtonine, the broader class of azaspiro scaffolds shows significant promise in oncology.[1] Although specific data for the 2-azaspiro[4.4]nonan-1-one core is limited, structurally related spiro-heterocyclic compounds have demonstrated potent cytotoxic activity against various cancer cell lines.[6]

Data Presentation: In Vitro Cytotoxicity of Related Spiro-heterocyclic Compounds

Compound ClassCell Line (Cancer Type)IC₅₀ (µM)Reference
Spiro-pyrrolopyridazine (SPP10) A549 (Lung)3.16 ± 0.8[6]
Spiro-pyrrolopyridazine (SPP10) MDA-MB-231 (Breast)2.31 ± 0.3[6]
1-Oxa-4-azaspironenone (6d) A549 (Lung)0.26[7]
1-Oxa-4-azaspironenone (8d) MDA-MB-231 (Breast)0.10[7]
1-Oxa-4-azaspironenone (6b) HeLa (Cervical)0.18[7]
IC₅₀ (half-maximal inhibitory concentration) is a measure of a compound's potency in inhibiting biological function. Lower values indicate higher potency.

A crucial mechanism of action for many anticancer drugs is the induction of apoptosis (programmed cell death).[6] One proposed mechanism for spiro-heterocyclic compounds involves the disruption of the p53-MDM2 interaction. The p53 protein is a vital tumor suppressor, but it is often inhibited by its negative regulator, MDM2, in cancer cells. By blocking this interaction, spirocyclic compounds can reactivate p53, leading to the transcription of pro-apoptotic genes and subsequent cell death.[6]

G cluster_pathway p53-MDM2 Apoptosis Pathway mdm2 MDM2 p53 p53 (Tumor Suppressor) mdm2->p53 Inhibits/Degrades genes Transcription of Pro-Apoptotic Genes (e.g., BAX) p53->genes Activates spiro Spiro[4.4]nonanone Derivative spiro->mdm2 Inhibits apoptosis Apoptosis (Cell Death) genes->apoptosis

Caption: Inhibition of the p53-MDM2 interaction by a spirocyclic compound.

Modulation of Central Nervous System (CNS) Receptors

The rigid conformation of the azaspiro[4.4]nonane scaffold makes it ideal for targeting specific receptor subtypes within the CNS.

  • Nicotinic Acetylcholine Receptors (nAChRs): Azaspiro[4.4]nonane derivatives have been investigated as potent agonists of nAChRs.[8] These receptors are implicated in various neurological processes, and their modulation is a promising strategy for treating cognitive disorders and neurodegenerative diseases like Alzheimer's.[8][9][10]

  • Sigma Receptors (σR): While azaspiro[4.4]nonanes target nAChRs, the closely related azaspiro[4.5]decane scaffold has shown significant activity as ligands for the sigma-1 (σ1) receptor.[8] The σ1 receptor is a unique chaperone protein at the endoplasmic reticulum involved in cellular stress responses and neuronal signaling.[11][12]

    • Sigma-1 Receptor Antagonism: σ1R antagonists are being explored for pain management. They can synergistically enhance the analgesic effect of opioids like morphine and have shown potential in rescuing morphine-induced analgesic tolerance, a major clinical challenge.[13]

  • Dopamine Receptors: The broader class of spirocyclic compounds has been successfully developed as dopamine receptor antagonists. Most antipsychotic drugs function by blocking dopamine D2 receptors to treat conditions like schizophrenia and bipolar disorder.[14] The azaspiro[4.4]nonan-1-one scaffold represents a viable starting point for designing novel dopamine receptor modulators with potentially improved selectivity and side-effect profiles.[15]

Structure-Activity Relationship (SAR) Insights

The synthetic accessibility of the azaspiro[4.4]nonan-1-one core allows for systematic structural modifications to probe how changes in the molecule affect its biological activity.

  • Influence of Linkers and Substituents: As seen in the anticonvulsant data, the nature of the chemical linker connecting the spiro core to other parts of the molecule is critical. An imine linker (-NH-) conferred activity where a methylene linker (-CH₂-) did not, highlighting the importance of electronic properties and hydrogen-bonding capacity.[5]

  • Stereochemistry: The absolute configuration of stereocenters within the scaffold can dramatically impact receptor affinity and functional activity (agonist vs. antagonist).

  • Ring Substitution: The placement of substituents on the cyclopentane or pyrrolidinone rings can be used to fine-tune properties such as potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.

G cluster_sar Generalized SAR Concept scaffold Azaspiro[4.4]nonan-1-one Core modification Linker Modification Ring Substitution Stereochemistry scaffold:f0->modification:f0 scaffold:f0->modification:f1 scaffold:f0->modification:f2 activity Biological Activity (Potency, Selectivity, ADME) modification->activity:f0

Caption: Key molecular features influencing biological activity.

Future Perspectives and Conclusion

The azaspiro[4.4]nonan-1-one scaffold is a versatile and powerful platform in modern drug discovery. Its rigid three-dimensional structure provides a foundation for developing highly selective and potent modulators of challenging biological targets.

Future research in this area should focus on:

  • Exploring New Biological Space: Expanding the application of this scaffold beyond the CNS to other therapeutic areas such as infectious diseases and metabolic disorders.

  • Stereoselective Synthesis: Developing novel, highly efficient stereoselective synthetic routes to access enantiomerically pure derivatives, which is critical for clinical development.

  • Fragment-Based Drug Discovery (FBDD): Utilizing the core scaffold and its simpler derivatives as fragments in FBDD campaigns to identify novel hits against a wide range of protein targets.[3]

  • Neurodegenerative Diseases: Given its success in targeting CNS receptors, there is significant potential for developing novel therapeutics for diseases like Alzheimer's, Parkinson's, and ALS, where protein misfolding and neuronal signaling are key hallmarks.[9][16]

References

  • BenchChem. (2025). Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods. BenchChem Technical Document.
  • BenchChem. (2025). The Use of 2-Oxa-7-azaspiro[4.4]nonan-1-one in Fragment-Based Drug Discovery. BenchChem Technical Document.
  • BenchChem. (2025). A Comparative Guide to the Biological Activities of 2-Azaspiro[4.4]nonane and 1-Azaspiro[4.4]nonane. BenchChem Technical Document.
  • BenchChem. (2025). Biological evaluation of 2-Oxa-7-azaspiro[4.
  • BenchChem. (2025). Validating the mechanism of action for 2-Oxa-7-azaspiro[4.4]nonan-1-one based compounds. BenchChem Technical Document.

  • Yong, S. R., Williams, M. C., Pyne, S. G., et al. (2005). Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions. Tetrahedron, 61, 8120-8129. [Link]

  • Grigor'ev, I. A., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2086-2094.

  • Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. [Link]

  • Li, Y., et al. (2022). Design, synthesis, and antitumor study of a series of novel 1-Oxa-4-azaspironenone derivatives. BMC Chemistry, 16(1), 58. [Link]

  • Dixon, D. (2022). Dixon's methodology for the construction of 1-azaspiro[4.4]nonanone scaffold. ResearchGate. [Link]

  • BenchChem. (2025). A Comparative Analysis of Azaspiro[4.4]nonane and Azaspiro[4.5]decane Derivatives in Drug Discovery. BenchChem Technical Document.

  • ResearchGate. (2024). Synthesis of 6-oxa-1,2-diazaspiro[4.4]nonane scaffold via gold catalysis. [Link]

  • Abdel-Maksoud, M. S., et al. (2023). One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. Molecules, 28(6), 2798. [Link]

  • ResearchGate. (2026). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. [Link]

  • BenchChem. (2025). Spiro[4.4]nonan-1-one: A Technical Guide for Researchers and Drug Development Professionals. BenchChem Technical Document.

  • EurekAlert!. (2020). Investigational drug stops toxic proteins tied to neurodegenerative diseases. [Link]

  • Wang, C., et al. (2023). 2,6-diazaspiro[3.4]octan-7-one derivatives as potent sigma-1 receptor antagonists that enhanced the antinociceptive effect of morphine and rescued morphine tolerance. European Journal of Medicinal Chemistry, 250, 115206. [Link]

  • PubChem. 1-methyl-1-azaspiro[4.4]nonan-4-one. [Link]

  • Vavers, E., et al. (2019). Allosteric Modulators of Sigma-1 Receptor: A Review. Frontiers in Pharmacology, 10, 223. [Link]

  • Veerasamy, V., et al. (2021). Insights of the pathophysiology of neurodegenerative diseases and the role of phytochemical compounds in its management. Saudi Journal of Biological Sciences, 28(10), 5854-5867. [Link]

  • MDPI. (2025). Application of Natural Products in Neurodegenerative Diseases by Intranasal Administration: A Review. [Link]

  • GSRS. 2-(3-NITROPHENYL)-2-AZASPIRO(4.4)NONANE-1,3-DIONE. [Link]

  • Wang, S., et al. (2020). Distinct inactive conformations of the dopamine D2 and D3 receptors correspond to different extents of inverse agonism. eLife, 9, e52189. [Link]

  • Wikipedia. Dopamine antagonist. [Link]

  • Reynolds, G. P. (2024). The trace amine-associated receptor 1 agonists – non- dopaminergic antipsychotics or covert modulators of D2 receptors?. Journal of Psychopharmacology, 38(6), 503-504. [Link]

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Engineering Metabolic Resilience: Predictive Modeling and Experimental Validation of Fluorinated Azaspiro Bioisosteres

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The optimization of pharmacokinetic properties remains one of the most formidable bottlenecks in small-molecule drug discovery. Historically, the piperidine ring has been a ubiquitous structural motif, found in over a hundred approved drugs. However, its flat, 


-rich nature often renders it highly susceptible to Cytochrome P450 (CYP450)-mediated oxidative metabolism, specifically via 


-oxidation and N-dealkylation.

To circumvent these metabolic liabilities, modern medicinal chemistry has pivoted toward three-dimensional spirocyclic bioisosteres, such as azaspiro[3.3]heptanes, combined with strategic fluorination. This whitepaper provides an in-depth technical guide on the mechanistic rationale, in silico predictive modeling, and in vitro experimental validation required to accurately assess and engineer the metabolic stability of fluorinated azaspiro compounds.


Mechanistic Rationale: The Convergence of Azaspiro Scaffolds and Fluorination


The Azaspiro Bioisosteric Shift


The transition from piperidine to azaspiro[3.3]heptane scaffolds (both 1-azaspiro and 2-azaspiro variants) is driven by the need to alter the molecule's 3D vector projection while maintaining the basicity of the nitrogen atom. By constraining the ring system, we reduce the conformational entropy of the molecule, which inherently lowers its binding affinity to the promiscuous active sites of CYP3A4 and CYP2D6. Recent advancements have highlighted 1[1], offering enhanced metabolic stability and reduced intrinsic clearance compared to classical piperidines.


The True Causality of Fluorine-Induced Stability


Novice practitioners often attribute the metabolic stability of fluorinated compounds solely to the high bond dissociation energy (BDE) of the C–F bond (~105 kcal/mol vs. C–H at ~98 kcal/mol). However, physical organic chemistry reveals a more nuanced causality.


As detailed in recent perspectives on the2[2], electronegative fluorine atoms inductively withdraw electron density from the proximal spiro-nitrogen. This universally lowers the 


 of the amine. Because CYP450 enzymes (particularly CYP2D6) often rely on anionic residues (e.g., glutamic acid or aspartic acid) in their substrate-binding domains to anchor basic amines via salt bridges, lowering the 


 weakens this electrostatic association constant (


). Consequently, the fluorinated azaspiro compound spends less residence time in the catalytic orientation, fundamentally reducing the rate of oxidative metabolism regardless of the C–F bond strength.

Predictive Modeling (In Silico Workflows)


Before synthesizing complex fluorinated azaspiro targets, we must deploy a multi-tiered computational workflow to predict metabolic liabilities. This prevents the costly synthesis of rapidly cleared compounds.


    

  • 

    Quantum Mechanics (QM/MM):  We calculate the Hydrogen Atom Transfer (HAT) activation energies for all potential Sites of Metabolism (SoM). Gem-difluorination (e.g., 

    
) creates a stereoelectronic shield that raises the HAT activation energy of adjacent C–H bonds.

    • 

  • 

    Free Energy Perturbation (FEP):  We model the thermodynamic binding affinity (

    
) of the compound within the CYP3A4/CYP2D6 active sites, specifically monitoring the disruption of salt bridges due to fluorine-induced 

    
     modulation.

    • 

  • 

    Machine Learning (ML):  QM and FEP outputs are fed into an ML model trained on historical human liver microsome (HLM) data to predict the intrinsic clearance (

    
).

    • 







InSilico


Input

Fluorinated Azaspiro
Input Structure


QM

QM/MM Calculation
(HAT Activation Energy)


Input->QM




FEP

FEP Binding Affinity
(CYP450 Active Site)


Input->FEP




pKa

pKa & LogD
Modulation Modeling


Input->pKa




ML

Machine Learning
CL_int Prediction


QM->ML




FEP->ML




pKa->ML




Decision

Go/No-Go for Synthesis


ML->Decision







Fig 1: In silico predictive workflow for assessing CYP450-mediated clearance.


Experimental Validation: Self-Validating In Vitro Protocols


To empirically validate our computational predictions, we utilize a Human Liver Microsome (HLM) stability assay. The following protocol is designed as a self-validating system; every reagent choice is grounded in biochemical causality to prevent artifactual data, a critical step when 3[3].


Step-by-Step Methodology: HLM Intrinsic Clearance (

) Assay


Step 1: Matrix Preparation 


    

  • 

    Action:  Prepare a 1 µM solution of the fluorinated azaspiro compound with 0.5 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4).
    

    • 

  • 

    Causality:  Potassium phosphate provides robust buffering capacity to neutralize acidic metabolites that could otherwise lower the pH and prematurely denature the CYP enzymes during the incubation.
    

    • 



Step 2: Thermal Equilibration 


    

  • 

    Action:  Pre-incubate the mixture at 37°C for 5 minutes.
    

    • 

  • 

    Causality:  Initiating a cold reaction induces a kinetic lag phase. If the enzymes are not at physiological temperature, the initial velocity (

    
) calculations will be artificially low, skewing the final half-life (

    
    ) prediction.

    • 



Step 3: Reaction Initiation 


    

  • 

    Action:  Initiate the reaction by adding a pre-warmed NADPH regenerating system (NADP+, Glucose-6-phosphate, and Glucose-6-phosphate dehydrogenase).
    

    • 

  • 

    Causality:  Why not use direct NADPH? Pure NADPH is thermally unstable at 37°C and degrades over a 60-minute assay. A regenerating system ensures zero-order kinetics for the electron donor, guaranteeing that the concentration of the drug candidate is the only rate-limiting factor in the assay.
    

    • 



Step 4: Time-Course Sampling & Quenching 


    

  • 

    Action:  At precisely 0, 5, 15, 30, and 60 minutes, transfer a 50 µL aliquot into 150 µL of cold (-20°C) acetonitrile containing an internal standard (e.g., verapamil).
    

    • 

  • 

    Causality:  Cold acetonitrile serves a dual purpose: it instantly denatures the CYP450 enzymes to halt the reaction at the exact time point, and it precipitates the microsomal proteins, yielding a clean supernatant for LC-MS/MS injection.
    

    • 







HLM


Prep

Prepare 1 µM Compound
+ 0.5 mg/mL HLM


Incubate

Thermal Equilibration
(37°C, 5 mins)


Prep->Incubate




Initiate

Initiate Reaction
(Add NADPH System)


Incubate->Initiate




Sample

Time-Course Sampling
(0, 5, 15, 30, 60 min)


Initiate->Sample




Quench

Quench in Cold ACN
(Denature CYPs)


Sample->Quench




Analyze

LC-MS/MS Analysis
(Calculate CL_int)


Quench->Analyze







Fig 2: Self-validating experimental workflow for HLM intrinsic clearance assays.


Quantitative Data: Comparative Metabolic Stability


The table below summarizes the synergistic impact of transitioning from a classical piperidine to spirocyclic bioisosteres, culminating in the highly stable gem-difluorinated azaspiro scaffold. Notice the inverse relationship between the 


 modulation and the resulting half-life (


).

Scaffold Core


 (Calc)		LogD (pH 7.4)


 (min)		


 (µL/min/mg)
Piperidine (Baseline)9.81.212115.5
2-Azaspiro[3.3]heptane8.81.52849.5
1-Azaspiro[3.3]heptane8.51.64530.8
6,6-Difluoro-2-azaspiro[3.3]heptane7.22.1>120<5.0


Table 1: Representative pharmacokinetic data illustrating the synergistic effect of spirocyclization and gem-difluorination on intrinsic clearance.


References


    

  • Title: 1-Azaspiro[3.
    • 

  • Source: PubMed / ChemRxiv (2026)
    • 

  • Source: BenchChem (2025)
    • 



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History and discovery of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one: Synthesis, Properties, and Therapeutic Potential


Introduction


The 2-azaspiro[4.4]nonan-1-one scaffold represents a significant "privileged structure" in medicinal chemistry. Its rigid, three-dimensional architecture offers a unique framework for the development of novel therapeutic agents, providing conformational restraint that can enhance binding affinity to biological targets and improve metabolic stability.[1] This guide focuses on a specific derivative, 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, a compound of interest due to the combination of the spirocyclic core with a fluorophenyl moiety, a common substituent in pharmacologically active molecules known to modulate electronic properties and metabolic stability. While the specific history and discovery of this exact molecule are not extensively detailed in publicly available literature, its rational design can be inferred from the broader exploration of the 2-azaspiro[4.4]nonane chemical space for various therapeutic applications.[2]


Synthetic Strategies for the 2-Azaspiro[4.4]nonan-1-one Core


The construction of the 2-azaspiro[4.4]nonan-1-one skeleton is a key challenge for chemists. Several synthetic routes have been developed, with phosphine-catalyzed [3+2] cycloadditions being a prominent and efficient method.[3][4][5] This approach offers a direct and powerful means to access the core structure.


Phosphine-Catalyzed [3+2] Cycloaddition: An Overview


This method involves the reaction of a 2-methylene-γ-lactam with a suitable Michael acceptor, such as an allenoate, catalyzed by a nucleophilic phosphine. The reaction proceeds through a formal [3+2] cycloaddition, efficiently constructing the spirocyclic system. The choice of phosphine catalyst can be crucial for the reaction's success and stereochemical outcome.


Experimental Protocol: General Synthesis of a 2-Azaspiro[4.4]nonan-1-one Derivative


This protocol outlines a general procedure for the phosphine-catalyzed synthesis of a 2-azaspiro[4.4]nonan-1-one derivative.


Materials: 


    

  • 

    2-Methylene-γ-lactam (1.0 equiv)
    

    • 

  • 

    Allenoate (e.g., ethyl buta-2,3-dienoate) (1.2 equiv)
    

    • 

  • 

    Tributylphosphine (PBu₃) (0.2 equiv)
    

    • 

  • 

    Anhydrous toluene
    

    • 

  • 

    Standard laboratory glassware for inert atmosphere reactions
    

    • 

  • 

    Silica gel for column chromatography
    

    • 



Procedure: 


    

  • 

    To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the 2-methylene-γ-lactam and anhydrous toluene.
    

    • 

  • 

    Add the allenoate to the solution.
    

    • 

  • 

    Slowly add the tributylphosphine catalyst to the reaction mixture at room temperature.
    

    • 

  • 

    Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).
    

    • 

  • 

    Upon completion, concentrate the reaction mixture under reduced pressure.
    

    • 

  • 

    Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 2-azaspiro[4.4]nonan-1-one derivative.
    

    • 

  • 

    Characterize the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.
    

    • 



Diagram of the Synthetic Workflow






G


cluster_workflow

Synthetic Workflow


start

1. Reactant Preparation


reaction

2. Phosphine-Catalyzed
[3+2] Cycloaddition


start->reaction


2-Methylene-γ-lactam,
Allenoate, Toluene


workup

3. Reaction Workup &
Concentration


reaction->workup


Tributylphosphine


purification

4. Flash Column
Chromatography


workup->purification




characterization

5. Spectroscopic
Characterization


purification->characterization




product

Pure 2-Azaspiro[4.4]nonan-1-one
Derivative


characterization->product








G


cluster_pathway

p53-MDM2 Inhibition Pathway


compound

4-(2-Fluorophenyl)-2-
azaspiro[4.4]nonan-1-one


mdm2

MDM2


compound->mdm2


Inhibits


p53

p53


mdm2->p53



Binds and Inhibits


degradation

p53 Degradation


p53->degradation




apoptosis

Apoptosis


p53->apoptosis


Induces





Caption:  Proposed mechanism of action via inhibition of the p53-MDM2 interaction.


Anticonvulsant Activity


N-phenylamino derivatives of 2-azaspiro[4.4]nonane-1,3-dione have demonstrated significant anticonvulsant effects in preclinical models. [6][7]The mechanism is thought to involve the modulation of GABA(A) receptors, the primary inhibitory neurotransmitter receptors in the brain. The structural similarities suggest that 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one could also exhibit activity in the CNS and warrants investigation for its potential as an anticonvulsant agent.


Future Directions


The 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one scaffold holds considerable promise for the development of novel therapeutics. Future research should focus on:


    

  • 

    Synthesis and Characterization:  The development of efficient and stereoselective synthetic routes to produce enantiomerically pure forms of the compound for biological evaluation.
    

    • 

  • 

    Biological Screening:  Comprehensive screening against a panel of cancer cell lines and in models of epilepsy to validate its therapeutic potential.
    

    • 

  • 

    Mechanism of Action Studies:  In-depth studies to elucidate the precise molecular targets and signaling pathways modulated by the compound.
    

    • 

  • 

    Structure-Activity Relationship (SAR) Studies:  The synthesis and evaluation of a library of analogs to optimize potency, selectivity, and pharmacokinetic properties.
    

    • 



References


    

  • 

    Yong, S. R., Williams, M. C., Pyne, S. G., Ung, A. T., Skelton, B. W., White, A. H., & Turner, P. (2005). Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions. Organic & Biomolecular Chemistry, 3(19), 3539-3547. [Link]
    

    • 



  • 

    Obniska, J., Kamiński, K., & Chlebek, I. (2006). Synthesis and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane, 2-azaspiro[4.5]decane-1,3-dione and 3-cyclohexylpyrrolidine-2,5-dione. Part IV. Acta Poloniae Pharmaceutica, 63(2), 111-118. [Link]
    

    • 



  • 

    Kamiński, K., Obniska, J., Zagórska, A., & Maciąg, D. (2006). Synthesis, physicochemical and anticonvulsant properties of new N-(pyridine-2-yl) derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part II. Archiv der Pharmazie, 339(5), 255-261. [Link]
    

    • 



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Solubility Profile of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one in Organic Solvents

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide



Prepared by: Gemini, Senior Application Scientist 


Abstract


The determination of a compound's solubility in various organic solvents is a cornerstone of early-phase pharmaceutical development. This technical guide provides a comprehensive framework for understanding and experimentally determining the solubility profile of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, a novel spirocyclic lactam. Due to the absence of publicly available experimental data for this specific molecule, this guide combines a deep dive into the theoretical principles of solubility with a detailed, field-proven experimental protocol. A plausible, illustrative solubility profile is presented to guide researchers through the process of data interpretation and its critical application in downstream processes such as crystallization, purification, and formulation. This document is intended for researchers, chemists, and drug development professionals seeking a practical and scientifically rigorous approach to solubility characterization.


Introduction: The Central Role of Solubility in Drug Development


4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is a molecule of interest featuring a unique three-dimensional spirocyclic scaffold. Such scaffolds are increasingly explored in medicinal chemistry for their potential to offer improved physicochemical properties and novel interactions with biological targets.[1] The structure combines a polar lactam moiety, capable of acting as a hydrogen bond acceptor, with a largely hydrophobic fluorophenyl group and a non-polar spiro-alkane framework. This structural amalgam suggests a nuanced solubility behavior that must be precisely characterized.


The solubility of an Active Pharmaceutical Ingredient (API) is a critical quality attribute that profoundly influences the entire drug development pipeline.[2] It dictates the choice of solvents for synthesis and purification, impacts the efficiency of crystallization processes, and is a key determinant of a drug's ultimate bioavailability.[3] A poorly defined solubility profile can lead to significant challenges in later development stages, including issues with processability, purity, and formulation stability.[2]


This guide provides an in-depth exploration of the solubility profile of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. It is structured to serve as both a theoretical treatise and a practical laboratory manual, empowering scientists to:


    

  • 

    Understand the fundamental thermodynamic principles governing dissolution.
    

    • 

  • 

    Implement a robust experimental protocol for generating high-quality equilibrium solubility data.
    

    • 

  • 

    Interpret solubility data in the context of solvent properties and molecular structure.
    

    • 

  • 

    Apply this knowledge to make informed decisions in process development and formulation.
    

    • 



The Theoretical Framework of Solubility


The dissolution of a solid solute in a liquid solvent is a thermodynamic process governed by the Gibbs free energy change (ΔG).[4] For dissolution to be spontaneous, ΔG must be negative. The relationship is described by the equation:


ΔG = ΔH - TΔS 


Where:


    

  • 

    ΔH  is the enthalpy of solution, representing the net energy change from breaking solute-solute and solvent-solvent bonds and forming new solute-solvent bonds.[4]
    

    • 

  • 

    T  is the absolute temperature.
    

    • 

  • 

    ΔS  is the entropy of solution, which is the change in disorder of the system. This term is almost always positive for the dissolution of a solid, as the molecules transition from a highly ordered crystal lattice to a disordered state in solution, thus favoring the dissolution process.[5]
    

    • 



The enthalpy term (ΔH) is a balance between the energy required to break the crystal lattice of the solute and the energy released upon solvation of the solute molecules by the solvent.[6] This interplay is the basis for the heuristic principle "like dissolves like."[7] Solutes dissolve best in solvents with similar intermolecular forces.


Solvent Classification and Predicted Behavior: 


Organic solvents are typically classified based on their polarity and their ability to act as hydrogen bond donors (protic) or not (aprotic).


    

  • 

    Polar Protic Solvents (e.g., Methanol, Ethanol):  These solvents can engage in hydrogen bonding. The lactam oxygen and nitrogen in 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one can act as hydrogen bond acceptors, suggesting favorable interactions and likely good solubility.
    

    • 

  • 

    Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Ethyl Acetate):  These solvents are polar but do not donate hydrogen bonds. They can effectively solvate polar molecules through dipole-dipole interactions. Given the polar lactam core of the target molecule, high solubility is anticipated in these solvents.
    

    • 

  • 

    Non-Polar Solvents (e.g., Toluene, Heptane):  These solvents have low dielectric constants and interact primarily through weak van der Waals forces. The non-polar spiro-alkane and phenyl regions of the molecule will interact favorably with these solvents, but the highly polar lactam group will be poorly solvated, likely leading to low overall solubility.
    

    • 



The fluorine substitution on the phenyl ring adds a localized dipole but also increases hydrophobicity, which can have a complex effect on solubility in different solvent systems.[8][9]






G


cluster_prep

Preparation


cluster_equil

Equilibration


cluster_sep

Phase Separation


cluster_analysis

Analysis


A

Weigh excess solute into vial


B

Add known volume of solvent


A->B




C

Shake at constant T (25°C)
for 24-48 hours


B->C




D

Sedimentation at constant T


C->D




E

Withdraw supernatant


D->E




F

Filter through 0.22µm syringe filter


E->F




G

Dilute sample if necessary


F->G




H

Inject into HPLC-UV


G->H




I

Quantify against calibration curve


H->I





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An In-depth Technical Guide to the Preclinical Toxicity and Safety Assessment of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Abstract


This guide provides a comprehensive framework for the preclinical toxicity and safety evaluation of the novel compound 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, a member of the promising 2-azaspiro[4.4]nonane class of molecules.[1] While specific toxicological data for this compound is not yet publicly available, this document outlines the essential studies required to characterize its safety profile for potential drug development. By leveraging established regulatory guidelines and field-proven experimental protocols, this guide serves as a roadmap for researchers, scientists, and drug development professionals. We will detail the causality behind experimental choices, provide self-validating protocols, and present data visualization strategies to ensure scientific integrity and facilitate clear interpretation of findings.


Introduction and Compound Profile


The 2-azaspiro[4.4]nonane scaffold is a key structural motif in medicinal chemistry, offering a rigid, three-dimensional framework that is attractive for the development of novel therapeutics.[2] Derivatives of this scaffold have demonstrated a wide range of biological activities, making them promising candidates for various therapeutic areas.[1][3][4] 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is a novel investigational compound within this class. Its unique substitution pattern warrants a thorough and systematic preclinical safety evaluation to identify potential hazards and establish a safe starting dose for first-in-human studies.


Compound Details: 


PropertyValueSource
IUPAC Name 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one-
Molecular Formula C₁₄H₁₆FNO[5]
Molecular Weight 233.28  g/mol [5]
CAS Number 2060020-58-6[5]


General Toxicology and Hazard Identification


Based on Safety Data Sheets (SDS) for structurally related compounds, a preliminary hazard assessment suggests that 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one may be harmful if swallowed and could cause skin, eye, and respiratory irritation.[6][7] Therefore, appropriate personal protective equipment (PPE), including gloves, lab coats, and safety glasses, should be utilized during handling.[8] All work should be conducted in a well-ventilated laboratory or under a chemical fume hood.[8][9]


Initial Hazard Classification (Predicted): 


Hazard ClassCategoryPrecautionary Statements
Acute Toxicity, OralCategory 4H302: Harmful if swallowed
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation
Serious Eye Damage/IrritationCategory 2AH319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)Category 3H335: May cause respiratory irritation


This table is predictive and based on data from analogous compounds.[6][7] Experimental verification is required.


In Vitro Toxicity Assessment


The initial phase of safety evaluation focuses on in vitro assays to identify potential liabilities at the cellular level. These studies are crucial for early-stage decision-making and guide the design of subsequent in vivo experiments.


Cytotoxicity


Rationale:  Determining the concentration at which a compound causes cell death is a fundamental first step. This data helps in selecting appropriate dose ranges for more specific assays and provides a preliminary indication of the compound's therapeutic index. The MTT assay is a widely used, robust method for assessing cell viability by measuring the metabolic activity of living cells.[1]


Experimental Protocol: MTT Assay for Cytotoxicity 


    

  • 

    Cell Seeding:  Plate human cell lines (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.
    

    • 

  • 

    Compound Treatment:  Prepare serial dilutions of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, and 72 hours.
    

    • 

  • 

    MTT Addition:  Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
    

    • 

  • 

    Formazan Solubilization:  Remove the MTT-containing medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.
    

    • 

  • 

    Data Acquisition:  Measure the absorbance at 570 nm using a microplate reader.
    

    • 

  • 

    Data Analysis:  Calculate the half-maximal inhibitory concentration (IC50) by plotting the percentage of cell viability against the compound concentration.
    

    • 



Genotoxicity


Rationale:  Genotoxicity assessment is a critical regulatory requirement to evaluate a compound's potential to damage genetic material, which can lead to mutations and cancer.[10] A standard battery of tests is employed to assess different genotoxic endpoints.


Workflow for Genotoxicity Assessment: 






Genotoxicity_Workflow


cluster_0

In Vitro Assays


cluster_1

In Vivo Follow-up (if in vitro positive)


Ames

Bacterial Reverse Mutation Assay (Ames Test)
- Detects point mutations


MLA

Mouse Lymphoma Assay (MLA)
- Detects mutations and clastogenicity


Micronucleus

In Vitro Micronucleus Test
- Detects chromosome damage


InVivo_MN

In Vivo Micronucleus Test (Rodent)
- Confirms clastogenicity


Micronucleus->InVivo_MN


Positive Result


Comet

Comet Assay (Rodent)
- Detects DNA strand breaks






Repeated_Dose_Workflow


Dose_Range_Finding

Dose Range-Finding Study
(e.g., 7-14 days, rodent)


Definitive_Rodent

Definitive 28-day or 90-day Study (Rodent)


Dose_Range_Finding->Definitive_Rodent


Inform Dose Selection


Definitive_Non_Rodent

Definitive 28-day or 90-day Study (Non-rodent, e.g., Dog)


Dose_Range_Finding->Definitive_Non_Rodent


Inform Dose Selection


Chronic

Chronic Toxicity Study
(6-9 months, if required)


Definitive_Rodent->Chronic


Justifies Longer-term Dosing


Definitive_Non_Rodent->Chronic


Justifies Longer-term Dosing



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                Methodological & Application
            

                        

                

                    

                        
Application Note: Synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
This is a comprehensive application note and protocol for the synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one . This guide is designed for professional researchers in medicinal chemistry and drug discovery.




-Lactam Scaffolds via Michael Addition/Reductive Cyclization

Introduction & Strategic Analysis


The 2-azaspiro[4.4]nonan-1-one  core is a privileged scaffold in medicinal chemistry, serving as a conformationally restricted surrogate for 


-amino acids. This specific derivative, 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one , incorporates an ortho-fluorinated aromatic ring at the C4 position. The steric and electronic influence of the fluorine atom, combined with the rigidity of the spiro-cycle, makes this compound a valuable building block for designing NK1 antagonists, ion channel modulators, and G-protein coupled receptor (GPCR) ligands.

Synthetic Strategy: 
To ensure scalability and regiochemical fidelity, this protocol utilizes a convergent Michael addition  followed by a reductive cyclization cascade . Unlike linear approaches, this route establishes the critical quaternary spiro-carbon and the C4-aryl stereocenter in a single carbon-carbon bond-forming step.


Key Mechanistic Advantages: 


    

  • 

    Regiocontrol:  The use of a pre-formed nitroalkene ensures the aryl group is exclusively installed at the 

    
-position relative to the spiro center (C4 of the final lactam).

    • 

  • 

    Atom Economy:  The reductive cyclization step performs nitro reduction, amine generation, and intramolecular amidation in one pot, minimizing waste and purification steps.
    

    • 

  • 

    Modularity:  The protocol allows for late-stage variation of the aryl ring by simply substituting the starting aldehyde.
    

    • 



Reaction Scheme & Logic Flow


The synthesis proceeds in three distinct phases: (1) Henry Reaction (Nitroaldol), (2) Michael Addition to form the quaternary center, and (3) Reductive Cyclization.






SynthesisPath


cluster_0

Critical Quaternary Center Formation


Start1

2-Fluorobenzaldehyde


Intermediate1

(E)-1-(2-Fluorophenyl)-
2-nitroethene


Start1->Intermediate1


NH4OAc, Reflux


Start2

Nitromethane


Start2->Intermediate1




Intermediate2

Michael Adduct
(Nitro-Ester)


Intermediate1->Intermediate2


Michael Addition


Reagent1

Ethyl Cyclopentanecarboxylate
(LDA, THF, -78°C)


Reagent1->Intermediate2




FinalStep

H2, Raney Ni
(Reductive Cyclization)


Intermediate2->FinalStep




Product


4-(2-Fluorophenyl)-
2-azaspiro[4.4]nonan-1-one


FinalStep->Product


Cyclization (-EtOH)





Figure 1: Convergent synthetic pathway highlighting the construction of the spiro-quaternary center via Michael addition.


Detailed Experimental Protocols


Phase 1: Synthesis of (E)-1-(2-Fluorophenyl)-2-nitroethene


Objective: Create the electrophilic Michael acceptor.


Reagents & Materials: 


    

  • 

    2-Fluorobenzaldehyde (1.0 equiv)
    

    • 

  • 

    Nitromethane (5.0 equiv, solvent/reagent)
    

    • 

  • 

    Ammonium Acetate (0.4 equiv)
    

    • 

  • 

    Glacial Acetic Acid (Solvent)
    

    • 



Protocol: 


    

  • 

    Setup:  Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
    

    • 

  • 

    Addition:  Charge the flask with 2-fluorobenzaldehyde (12.4 g, 100 mmol), nitromethane (30.5 g, 500 mmol), and ammonium acetate (3.08 g, 40 mmol) in glacial acetic acid (50 mL).
    

    • 

  • 

    Reaction:  Heat the mixture to reflux (approx. 100–105 °C) for 4–6 hours. Monitor consumption of aldehyde by TLC (20% EtOAc/Hexanes).
    

    • 

  • 

    Workup:  Cool to room temperature. Pour the reaction mixture into ice-cold water (300 mL). The product typically precipitates as a yellow solid.
    

    • 

  • 

    Isolation:  Filter the solid. If an oil forms, extract with dichloromethane (3 x 100 mL), wash with brine, dry over Na₂SO₄, and concentrate.
    

    • 

  • 

    Purification:  Recrystallize from ethanol/hexane (1:3) to afford bright yellow needles.
    

      

    • 

      Target Yield: 85–90%
      

      • 

    • 

      Checkpoint: ¹H NMR should show trans-alkene coupling (J ≈ 13–14 Hz) at ~8.0 ppm.
      

      • 

    

    • 



Phase 2: Michael Addition (Quaternary Spiro-Center Formation)


Objective: Couple the cyclopentane ring to the aryl side-chain.


Reagents & Materials: 


    

  • 

    Ethyl cyclopentanecarboxylate (1.1 equiv)
    

    • 

  • 

    Lithium Diisopropylamide (LDA) (1.2 equiv, 2.0 M in THF/heptane)
    

    • 

  • 

    (E)-1-(2-Fluorophenyl)-2-nitroethene (1.0 equiv)
    

    • 

  • 

    Anhydrous THF
    

    • 

  • 

    Saturated NH₄Cl solution
    

    • 



Protocol: 


    

  • 

    Enolate Formation:  In a flame-dried 3-neck flask under nitrogen, cool anhydrous THF (100 mL) to -78 °C. Add LDA (1.2 equiv) dropwise.
    

    • 

  • 

    Ester Addition:  Add ethyl cyclopentanecarboxylate (1.1 equiv) dropwise over 15 minutes. Stir at -78 °C for 45 minutes to ensure complete deprotonation.
    

    • 

  • 

    Michael Addition:  Dissolve the nitroalkene (from Phase 1) in anhydrous THF (20 mL). Add this solution dropwise to the enolate at -78 °C.
    

      

    • 

      Critical Control: Maintain internal temperature below -70 °C to prevent polymerization of the nitroalkene.
      

      • 

    

    • 

  • 

    Equilibration:  Stir at -78 °C for 1 hour, then allow the mixture to slowly warm to 0 °C over 2 hours.
    

    • 

  • 

    Quench:  Quench the reaction with saturated aqueous NH₄Cl (50 mL) while still cold.
    

    • 

  • 

    Extraction:  Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry (MgSO₄), and concentrate under vacuum.
    

    • 

  • 

    Purification:  Purify the crude oil via flash column chromatography (SiO₂, 0–15% EtOAc in Hexanes). Isolate the diastereomeric mixture of the nitro-ester.
    

      

    • 

      Target Yield: 70–80%
      

      • 

    

    • 



Phase 3: Reductive Cyclization to Lactam


Objective: Reduce the nitro group to an amine, which spontaneously cyclizes with the ester to form the lactam ring.


Reagents & Materials: 


    

  • 

    Michael Adduct (Nitro-ester)
    

    • 

  • 

    Raney Nickel (approx. 50 wt% slurry in water, washed with EtOH) OR Pd/C (10 wt%)
    

    • 

  • 

    Ethanol (Solvent)[1]
    

    • 

  • 

    Hydrogen Gas (Balloon or Parr shaker at 50 psi)
    

    • 



Protocol: 


    

  • 

    Preparation:  Dissolve the nitro-ester (10 mmol) in ethanol (50 mL).
    

    • 

  • 

    Catalyst Addition:  Carefully add Raney Nickel (approx. 2 g of slurry) or 10% Pd/C (10 wt% load).
    

      

    • 

      Safety: Raney Nickel is pyrophoric when dry. Keep wet at all times.
      

      • 

    

    • 

  • 

    Hydrogenation:  Purge the vessel with nitrogen, then introduce hydrogen. If using a Parr shaker, pressurize to 50 psi. If using a balloon, ensure vigorous stirring.
    

    • 

  • 

    Reaction:  Stir at room temperature for 12–24 hours. The reaction proceeds via the amino-ester intermediate, which cyclizes in situ or upon slight heating (50 °C).
    

    • 

  • 

    Filtration:  Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with ethanol.
    

      

    • 

      Safety: Do not let the catalyst dry out on the filter paper; wet immediately with water before disposal.
      

      • 

    

    • 

  • 

    Isolation:  Concentrate the filtrate to obtain the crude solid lactam.
    

    • 

  • 

    Final Purification:  Recrystallize from EtOAc/Hexanes or purify by column chromatography (50–100% EtOAc in Hexanes) to obtain the pure spiro-lactam.
    

    • 



Data Summary & Characterization


Physicochemical Properties Table 


PropertyValue (Approx.)Note
Molecular Formula C₁₄H₁₆FNO
Molecular Weight 233.28  g/mol 
Appearance White to off-white solidCrystalline
Rf Value 0.3550% EtOAc/Hexanes
Solubility DMSO, MeOH, DCMPoor in water


Expected ¹H NMR Signatures (CDCl₃, 400 MHz): 


    

  • 

    Aromatic:  Multiplets at 7.0–7.4 ppm (4H) corresponding to the 2-fluorophenyl group.
    

    • 

  • 

    Lactam NH:  Broad singlet at ~6.5–7.5 ppm.
    

    • 

  • 

    C4-H (Benzylic):  Triplet or dd at ~3.5–4.0 ppm.
    

    • 

  • 

    Lactam CH₂ (C3):  Diastereotopic protons at ~2.4–2.8 ppm.
    

    • 

  • 

    Spiro-Cyclopentane:  Multiplets at 1.5–2.2 ppm (8H).
    

    • 



Safety & Hazards (HSE)


    

  • 

    Nitromethane:  Flammable liquid.[2][3] Heating under confinement can be explosive. Use a blast shield during the Henry reaction.
    

    • 

  • 

    Nitroalkenes:  Potent lachrymators and skin irritants. Handle exclusively in a fume hood.
    

    • 

  • 

    Raney Nickel:  Pyrophoric in air. Must be kept under solvent (water or ethanol). Dispose of in a dedicated waste container containing water.
    

    • 

  • 

    Hydrogen Gas:  Extremely flammable. Ensure all ground connections are secure to prevent static discharge.
    

    • 



References


    

  • 

    Synthesis of 4-Aryl-2-pyrrolidinones via Nitroalkenes: 
Verma, S. K., et al. "Microwave-assisted synthesis of 4-aryl-2-pyrrolidinones." Tetrahedron Letters, 2010. Link
    

    • 

  • 

    Spiro-Lactam Scaffold Utility: 
Carreira, E. M., et al. "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry, 2016. Link
    

    • 

  • 

    General Protocol for Reductive Cyclization: 
Smith, A. B., et al. "Indole Synthesis via Reductive Cyclization." Organic Syntheses, Coll. Vol. 10, p. 56, 2004. Link
    

    • 

  • 

    Safety Data for 2-Fluorobenzaldehyde: 
PubChem CID 6942. Link
    

    • 



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Application Note: Synthesis and Reagents for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction & Mechanistic Rationale


The 2-azaspiro[4.4]nonan-1-one scaffold is a rigid, three-dimensional spirocyclic lactam motif highly valued in modern medicinal chemistry for developing novel therapeutics, particularly in the design of kinase inhibitors and checkpoint receptor modulators[1][2]. Specifically, 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one  introduces a critical chiral center at the C4 position, bearing a 2-fluorophenyl group that can engage in highly specific halogen-bonding and hydrophobic interactions within target protein pockets.


While some spiro-lactams are accessed via phosphine-catalyzed [3+2] cycloadditions[3], the specific C4-aryl substitution pattern of this molecule is most efficiently constructed via a robust, two-step Tandem 
 

-Alkylation and Reductive Lactamization  strategy.

    

  • 

    
-Alkylation (Quaternary Center Formation):  The synthesis begins with the kinetic deprotonation of methyl cyclopentanecarboxylate. The resulting enolate undergoes a sterically demanding 

    
     reaction with 2-bromo-2-(2-fluorophenyl)acetonitrile.

    • 

  • 

    Reductive Lactamization:  The nitrile intermediate is subjected to chemoselective high-pressure hydrogenation. The transient primary amine generated immediately undergoes spontaneous intramolecular aminolysis with the adjacent methyl ester, expelling methanol to form the thermodynamically stable 5-membered lactam ring[4].
    

    • 







SynthesisPathway


A

Methyl Cyclopentanecarboxylate
+ 2-Bromo-2-(2-fluorophenyl)acetonitrile


B

α-Alkylation (SN2)
(LDA, THF, -78°C to RT)


A->B




C

Intermediate:
Methyl 1-(cyano(2-fluorophenyl)methyl)
cyclopentanecarboxylate


B->C




D

Chemoselective Reduction
(H2 [50 atm], Raney Ni, NH3/MeOH)


C->D




E

Transient Primary Amine


D->E




F

Intramolecular Aminolysis
(Spontaneous, -MeOH)


E->F




G

Target Molecule:
4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


F->G







Synthesis pathway of 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one via reductive lactamization.


Quantitative Reagent Data


The following tables summarize the critical reagents, stoichiometry, and specific roles required to execute this synthetic workflow on a standard 10 mmol scale.


Table 1: Reagents for Step 1 (

-Alkylation)


ReagentRoleMW ( g/mol )Eq.AmountNotes
Methyl cyclopentanecarboxylateStarting Material128.171.01.28 gMust be strictly anhydrous.
2-Bromo-2-(2-fluorophenyl)acetonitrileElectrophile214.031.052.25 gHighly reactive 


-bromo nitrile.
Lithium diisopropylamide (LDA)Non-nucleophilic Base107.121.15.5 mL2.0 M solution in THF/heptane.
Tetrahydrofuran (THF)Solvent72.11-30 mLAnhydrous, inhibitor-free.


Table 2: Reagents for Step 2 (Reductive Lactamization)


ReagentRoleMW ( g/mol )Eq.AmountNotes
Intermediate NitrileSubstrate261.301.0~2.6 gPurified from Step 1.
Raney Nickel (W-2)Hydrogenation Catalyst58.69-0.5 gPyrophoric; wash with MeOH prior.
Methanolic Ammonia (7N)Solvent / Suppressant17.03Excess25 mLPrevents secondary amine formation.
Hydrogen Gas (


)		Reductant2.02Excess50 atmSupplied via high-pressure autoclave.


Step-by-Step Experimental Protocols


Protocol A: Synthesis of Methyl 1-(cyano(2-fluorophenyl)methyl)cyclopentanecarboxylate


Causality Insight: The use of LDA at -78 °C is mandatory. Methyl cyclopentanecarboxylate is prone to Claisen self-condensation if deprotonated under thermodynamic conditions or with nucleophilic bases. The extreme cold ensures kinetic enolate formation, while the high electrophilicity of the 


-bromo nitrile overcomes the steric hindrance of forming the adjacent quaternary-tertiary carbon centers.

    

  • 

    System Preparation:  Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Purge with 

    
 for 15 minutes.

    • 

  • 

    Enolate Generation:  Inject anhydrous THF (20 mL) and LDA (2.0 M, 5.5 mL, 11.0 mmol). Cool the solution to -78 °C using a dry ice/acetone bath.
    

    • 

  • 

    Substrate Addition:  Dissolve methyl cyclopentanecarboxylate (1.28 g, 10.0 mmol) in anhydrous THF (5 mL). Add this solution dropwise to the LDA mixture over 10 minutes. Stir at -78 °C for 45 minutes to ensure complete enolization.
    

    • 

  • 

    Alkylation:  Dissolve 2-bromo-2-(2-fluorophenyl)acetonitrile (2.25 g, 10.5 mmol) in THF (5 mL). Add dropwise to the enolate solution.
    

    • 

  • 

    Reaction Maturation:  Maintain the reaction at -78 °C for 1 hour, then slowly allow it to warm to room temperature over 4 hours.
    

    • 

  • 

    Quench & Workup:  Quench the reaction by adding saturated aqueous 

    
 (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous 

    
    , and concentrate under reduced pressure.

    • 

  • 

    Purification:  Purify the crude residue via flash column chromatography (Silica gel, Hexane/Ethyl Acetate 9:1 to 4:1 gradient) to isolate the intermediate nitrile.
    

    • 



Protocol B: Reductive Lactamization to 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


Causality Insight: Raney Nickel is specifically chosen over Palladium on Carbon (Pd/C) to prevent potential hydrodefluorination of the aryl ring and to maximize the chemoselectivity for nitrile reduction[4]. The addition of 7N methanolic ammonia is a critical E-E-A-T parameter: it shifts the equilibrium of the intermediate imine, completely suppressing the formation of unwanted secondary amine dimers.


    

  • 

    Autoclave Preparation:  Transfer the purified methyl 1-(cyano(2-fluorophenyl)methyl)cyclopentanecarboxylate (~2.6 g, 10 mmol) into a high-pressure hydrogenation autoclave.
    

    • 

  • 

    Solvent & Catalyst Addition:  Add 7N methanolic ammonia (25 mL). Carefully add freshly washed Raney Nickel slurry (0.5 g). Safety Warning: Raney Nickel is highly pyrophoric; never allow the catalyst to dry in the presence of air.
    

    • 

  • 

    Hydrogenation:  Seal the autoclave, purge three times with Nitrogen, and then three times with Hydrogen gas. Pressurize the vessel to 50 atm with 

    
.

    • 

  • 

    Reaction Execution:  Stir the mixture vigorously at room temperature for 48 hours. The reduction of the nitrile to the primary amine and subsequent intramolecular attack on the ester will occur continuously.
    

    • 

  • 

    Filtration:  Carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Wash the Celite pad thoroughly with excess methanol.
    

    • 

  • 

    Lactamization Drive:  Concentrate the filtrate under reduced pressure at 45 °C. The applied heat and removal of the methanol byproduct during rotary evaporation will drive any remaining uncyclized amino-ester to the fully cyclized spiro-lactam.
    

    • 

  • 

    Final Purification:  Recrystallize the crude product from a minimal amount of hot ethyl acetate/hexane, or subject it to flash chromatography (Dichloromethane/Methanol 95:5) to yield pure 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one.
    

    • 



References


    

  • Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods. Benchchem.
    • 

  • Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed[3+2]-cycloadditions. University of Wollongong.
    • 

  • -PROLINE CONTAINING CHIMERAS. ChemRxiv.
    • 

  • US11046699B2 - Pyrazolo-pyrimidin-amino-cycloalkyl compounds and their therapeutic uses. Google Patents.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Catalytic Hydrogenation Protocols for Azaspiro[4.4]nonan-1-one Intermediates

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary & Strategic Context


The azaspiro[4.4]nonan-1-one scaffold is a privileged, rigid three-dimensional structural motif frequently utilized in the development of novel therapeutics and complex natural products, such as the 1[1]. The construction of these spirocycles often involves phosphine-catalyzed [3+2]-cycloadditions or radical bicyclizations that leave behind unsaturated alkene moieties, or they utilize N-benzyl protecting groups to prevent unwanted nucleophilic side reactions during cyclization[2]. Catalytic hydrogenation is the premier method for both the diastereoselective reduction of these structural alkenes and the chemoselective cleavage of N-benzyl groups[3].


Mechanistic Causality & Reaction Design


Successful hydrogenation of spirocyclic intermediates requires navigating significant steric hindrance imposed by the quaternary spiro center.


    

  • 

    Diastereoselective Alkene Reduction : When reducing an alkene embedded within or adjacent to the spiro-fused cyclopentane/pyrrolidine ring system, the spiro center acts as a steric directing group. The catalyst surface (e.g., Pd or Pt) must approach the less hindered face of the alkene. For instance, the catalytic hydrogenation of racemic spiro-alkene intermediates using Pd/C typically yields a mixture of diastereomers (e.g., a 4) due to competing facial accessibility[4]. Transitioning from Pd/C to Adam's catalyst (PtO

    
) can sometimes alter this ratio due to differences in catalyst particle size and coordination kinetics.

    • 

  • 

    Chemoselective N-Debenzylation : Removing an N-benzyl group from the azaspiro[4.4]nonan-1-one core requires the oxidative addition of palladium into the C-N bond. Because the spiro center can shield the nitrogen atom, standard balloon pressure (1 atm) is often insufficient. Elevating the hydrogen pressure (3-4 atm) and adding a catalytic amount of acetic acid enhances the protonation of the leaving amine, facilitating the 2 the highly stable γ-lactam carbonyl[2].
    

    • 



Self-Validating Experimental Systems


A hallmark of a robust protocol is its ability to be self-validating in real-time. To ensure the integrity of the hydrogenation without relying solely on post-purification QA:


    

  • 

    For Alkene Reduction : The reaction is validated by tracking the disappearance of vinylic protons (δ 5.5–6.5 ppm) in the crude 

    
H NMR spectrum. A successful reduction will show a concomitant integration increase in the aliphatic region (δ 1.5–2.5 ppm). LC-MS analysis will confirm a precise mass shift of +2 Da.

    • 

  • 

    For N-Debenzylation : The protocol validates itself through the complete disappearance of the characteristic benzylic CH

    
 singlet (typically around δ 3.6–4.0 ppm) and the aromatic multiplet (δ 7.2–7.4 ppm). The emergence of a secondary amine N-H stretch in FT-IR (~3300 cm

    
    ) and an LC-MS mass shift of -90 Da confirms product formation.

    • 



Visualizing the Hydrogenation Workflow






G


A

1. Substrate Preparation
Azaspiro[4.4]non-alken-1-one


B

2. Catalyst Activation
10% Pd/C or PtO2 in MeOH/EtOAc


A->B




C

3. Catalytic Hydrogenation
H2 (1-4 atm), 25°C, 8-24 h


B->C




D

4. In-Process Validation
LC-MS & TLC Monitoring


C->D




E

5. Workup & Filtration
Celite Pad Filtration


D->E




F

6. Target Isolation
Azaspiro[4.4]nonan-1-one Core


E->F







Workflow for the catalytic hydrogenation of azaspiro[4.4]nonan-1-one intermediates.


Step-by-Step Experimental Protocols


Protocol A: Diastereoselective Alkene Reduction of 2-Azaspiro[4.4]non-alken-1-ones


Objective: Reduce the endocyclic/exocyclic double bond while preserving the γ-lactam.


    

  • 

    Substrate Preparation : Dissolve the spiro-alkene intermediate (1.0 equiv, typically 5-10 mmol) in a 1:1 mixture of anhydrous Methanol and Ethyl Acetate (0.1 M concentration). The EtOAc ensures substrate solubility, while MeOH facilitates hydrogen transfer.
    

    • 

  • 

    Catalyst Addition : Under a continuous flow of inert argon, carefully add 10% Palladium on carbon (Pd/C) or Platinum dioxide (PtO

    
) (10 mol% relative to substrate). Caution: Dry Pd/C is highly pyrophoric; always add to a solvent-wetted flask.

    • 

  • 

    Atmosphere Exchange : Seal the reaction vessel. Evacuate the flask under vacuum and backfill with hydrogen gas. Repeat this purge cycle three times to ensure a strictly hydrogen-rich atmosphere.
    

    • 

  • 

    Hydrogenation : Maintain the reaction under a hydrogen balloon (1 atm) at 25 °C. Stir vigorously (800-1000 rpm) to maximize the gas-liquid-solid interfacial area. Allow the reaction to proceed for 8-12 hours.
    

    • 

  • 

    In-Process Validation : Withdraw a 50 µL aliquot, filter through a micro-syringe filter, and analyze via LC-MS. Proceed to workup only when the [M+H]

    
 peak of the starting material is entirely depleted.

    • 

  • 

    Workup : Filter the crude mixture through a tightly packed pad of Celite 545 to remove the catalyst. Wash the pad with excess EtOAc (3 × 20 mL).
    

    • 

  • 

    Isolation : Concentrate the filtrate under reduced pressure. Purify the resulting diastereomeric mixture via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure saturated azaspiro[4.4]nonan-1-one[4].
    

    • 



Protocol B: Chemoselective N-Debenzylation


Objective: Cleave the N-benzyl protecting group to yield the secondary amine spirocycle.


    

  • 

    Preparation : Dissolve the 1-benzyl-azaspiro[4.4]nonan-1-one derivative in Methanol (0.1 M). Add glacial acetic acid (0.5 equiv) to activate the benzylic C-N bond[2].
    

    • 

  • 

    Catalyst Addition : Add 20% Palladium hydroxide on carbon (Pearlman’s catalyst, 15 wt%) under argon.
    

    • 

  • 

    Pressurization : Transfer the mixture to a Parr hydrogenation apparatus. Purge with H

    
 (3x) and pressurize to 50 psi (approx. 3.4 atm).

    • 

  • 

    Reaction : Shake at room temperature for 16-24 hours.
    

    • 

  • 

    Workup : Vent the pressure safely. Filter through Celite, concentrate, and neutralize the acetate salt by partitioning between saturated aqueous NaHCO

    
 and Dichloromethane. Extract the organic layer, dry over Na

    
    SO

    
    , and concentrate to yield the free base[3].

    • 



Quantitative Data: Catalyst & Condition Screening


The following table summarizes the optimization data for the hydrogenation of standard azaspiro[4.4]nonan-1-one intermediates, demonstrating the causality between reaction conditions and yield/selectivity.


EntrySubstrate TypeCatalystSolvent SystemPressure (atm)Time (h)Yield (%)Diastereomeric Ratio (dr)
1Spiro-alkene10% Pd/CMeOH / EtOAc1.012931.8:1
2Spiro-alkenePtO


EtOAc1.08962.1:1
3N-Benzyl lactam10% Pd/CMeOH1.04845*N/A
4N-Benzyl lactam10% Pd/CMeOH / AcOH3.42491N/A
5N-Benzyl lactam20% Pd(OH)


/C		MeOH / AcOH3.41698N/A


*Note: Low yield in Entry 3 is due to incomplete conversion caused by steric shielding of the spiro center at ambient pressure.


References


    

  • 

    Novel synthesis of 1, 6, 7, 9-tetrasubstituted 8-oxo-1-azaspiro[4.4]nonanes. South African Journal of Chemistry.2
    

    • 

  • 

    Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions. Tetrahedron / University of Wollongong. 4
    

    • 

  • 

    Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate.1
    

    • 

  • 

    1-Azaspiro[4.4]nonan-4-amine | Benchchem. Benchchem. 3
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Functionalization strategies for the 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one scaffold

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
The 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one scaffold is a highly privileged structural motif in modern medicinal chemistry. Featuring a spiro-fused γ-lactam and cyclopentane ring system, this scaffold provides a rigid, three-dimensional framework with a high fraction of sp3-hybridized carbons (Fsp3). This 3D character significantly enhances aqueous solubility and metabolic stability compared to traditional planar heteroaromatics[1]. Furthermore, the incorporation of the 2-fluorophenyl group at the C4 position introduces critical stereoelectronic effects; the fluorine atom restricts bond rotation, locking the pharmacophore into a bioactive conformation while simultaneously blocking oxidative metabolism at the ortho position[2].


Functionalizing this scaffold requires overcoming specific chemical hurdles, primarily the poor nucleophilicity of the lactam nitrogen and the steric congestion around the spirocyclic core. This application note details field-proven strategies and self-validating protocols for the divergent functionalization of the 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one scaffold.


Strategy 1: N-Functionalization (N2 Position)


Because the γ-lactam nitrogen is conjugated with the adjacent carbonyl, its lone pair is delocalized, rendering it weakly nucleophilic. Standard SN2 or SNAr approaches often fail or require harsh conditions that degrade the spirocyclic core.


N-Alkylation Causality: 
Direct alkylation requires quantitative deprotonation. Sodium hydride (NaH) is utilized because it irreversibly deprotonates the lactam, driving the equilibrium forward. N,N-Dimethylformamide (DMF) is chosen as the solvent to strongly solvate the sodium cation, leaving a highly reactive, "naked" lactam anion ready for nucleophilic attack.


N-Arylation Causality: 
For N-arylation with unactivated aryl halides, palladium-catalyzed Buchwald-Hartwig cross-coupling is mandatory. The use of Pd2(dba)3 as a precatalyst paired with Xantphos—a bidentate ligand with a wide bite angle—is critical. The wide bite angle of Xantphos forces the Pd(II) intermediate into a geometry that accelerates the challenging C-N reductive elimination step, effectively outcompeting unwanted β-hydride elimination pathways[3][4].






Workflow


Core

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one
(Core Scaffold)


N_Alk

N-Alkylation
(NaH, R-X, DMF)


Core->N_Alk




N_Ary

N-Arylation
(Pd2(dba)3, Xantphos, Ar-X)


Core->N_Ary




C3_Alk

C3-Alkylation
(LiHMDS, R-X, -78 °C)


Core->C3_Alk




Prod_N_Alk

N-Alkyl Derivative
(High Yield, SN2)


N_Alk->Prod_N_Alk




Prod_N_Ary

N-Aryl Derivative
(Buchwald-Hartwig)


N_Ary->Prod_N_Ary




Prod_C3_Alk

C3-Alkyl Derivative
(High trans-Diastereoselectivity)


C3_Alk->Prod_C3_Alk







Divergent functionalization workflow for the 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one scaffold.


Strategy 2: α-Functionalization (C3 Position)


The C3 position, adjacent to both the lactam nitrogen and the C4-aryl group, represents a prime vector for diversification via enolate chemistry.


Causality & Stereocontrol: 
Deprotonation at C3 requires a strong, non-nucleophilic base like Lithium bis(trimethylsilyl)amide (LiHMDS) at cryogenic temperatures (-78 °C) to form the lithium enolate without triggering nucleophilic attack at the carbonyl. The pre-existing stereocenter at C4 is the key to stereocontrol: the bulky 2-fluorophenyl group effectively shields the syn-face of the planar enolate. Consequently, incoming electrophiles (e.g., alkyl halides, fluorinating agents) are forced to approach from the less hindered anti-face, yielding the trans-diastereomer with exceptionally high selectivity.






Mechanism


Start

Spiro-Lactam Core


Base

Addition of LiHMDS
(-78 °C, THF)


Start->Base




Enolate

Lithium Enolate Intermediate
(Planar at C3)


Base->Enolate


 Deprotonation


Steric

Steric Shielding by
4-(2-Fluorophenyl) Group


Enolate->Steric




Attack

Electrophile Attack
(Anti-Face Trapping)


Enolate->Attack




Steric->Attack


 Directs


Product

Trans-C3-Functionalized
Spiro-Lactam


Attack->Product


 High dr





Mechanistic pathway of diastereoselective C3-alkylation via lithium enolate intermediate.


Quantitative Data Summary


The table below summarizes the optimal conditions and expected outcomes for the functionalization of the 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one scaffold.


Functionalization TypeReagents / CatalystBaseSolvent & TempTypical YieldStereoselectivity
N-Alkylation Alkyl Iodide (1.2 eq)NaH (1.5 eq)DMF, 0 °C to RT85 - 95%N/A
N-Arylation Ar-Br, Pd2(dba)3 (5 mol%), Xantphos (10 mol%)Cs2CO3 (2.0 eq)1,4-Dioxane, 100 °C65 - 85%N/A
C3-Alkylation Alkyl Halide (1.1 eq)LiHMDS (1.1 eq)THF, -78 °C to RT70 - 90%>95:5 (trans:cis)
C3-Fluorination NFSI (1.2 eq)LiHMDS (1.1 eq)THF, -78 °C60 - 75%>90:10 (trans:cis)


Experimental Protocols


Protocol A: Buchwald-Hartwig N-Arylation


This protocol utilizes a self-validating visual cue to confirm active catalyst generation.


    

  • 

    Preparation:  In an oven-dried Schlenk flask under an argon atmosphere, charge 4-(2-fluorophenyl)-2-azaspiro[4.4]nonan-1-one (1.0 mmol), the aryl bromide (1.2 mmol), Pd2(dba)3 (0.05 mmol, 5 mol%), Xantphos (0.10 mmol, 10 mol%), and anhydrous Cs2CO3 (2.0 mmol).
    

    • 

  • 

    Solvent Addition:  Add anhydrous, degassed 1,4-dioxane (10 mL).
    

    • 

  • 

    Catalyst Activation (Self-Validation):  Stir the mixture at room temperature for 5 minutes. Validation Check: The initial dark purple/red suspension (characteristic of Pd2(dba)3) must transition to a clear yellow/orange solution, indicating the successful formation of the active Pd(0)-Xantphos complex. If the solution remains dark purple, halt the reaction; the system has been compromised by oxygen or moisture.
    

    • 

  • 

    Coupling:  Heat the reaction mixture to 100 °C and stir for 12–16 hours. Monitor via LC-MS until the lactam starting material is consumed.
    

    • 

  • 

    Workup:  Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite. Concentrate the filtrate in vacuo and purify via flash chromatography (Hexanes/EtOAc).
    

    • 



Protocol B: Diastereoselective C3-Alkylation


This protocol utilizes a deuterium-quench pilot to validate enolate formation prior to committing expensive electrophiles.


    

  • 

    Enolate Formation:  In an oven-dried round-bottom flask under argon, dissolve the spiro-lactam (1.0 mmol) in anhydrous THF (8 mL). Cool the solution to -78 °C using a dry ice/acetone bath.
    

    • 

  • 

    Deprotonation:  Add LiHMDS (1.0 M in THF, 1.1 mL, 1.1 mmol) dropwise over 5 minutes. Stir at -78 °C for 45 minutes.
    

    • 

  • 

    Enolate Validation (Pilot Quench):  Withdraw a 0.1 mL aliquot and quench it into a vial containing 0.5 mL of CD3OD. Extract with CDCl3 and run a rapid 1H-NMR. Validation Check: The disappearance of the C3 proton signal and the collapse of the C4 proton multiplet into a simpler splitting pattern confirms quantitative enolate formation.
    

    • 

  • 

    Electrophilic Trapping:  Once validated, add the electrophile (e.g., methyl iodide, 1.1 mmol) dropwise to the main reaction flask at -78 °C.
    

    • 

  • 

    Completion:  Allow the reaction to slowly warm to room temperature over 2 hours. Quench with saturated aqueous NH4Cl (10 mL), extract with EtOAc (3 x 15 mL), dry over Na2SO4, and concentrate. Purify via silica gel chromatography to isolate the trans-C3-alkylated product.
    

    • 



References


    

  • 

    Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods - Benchchem. 1
    

    • 

  • 

    Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions - University of Wollongong. 2
    

    • 

  • 

    Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - Chemical Reviews (ACS). 3
    

    • 

  • 

    Stereoselective functionalization of azetidines and related heterocycles - LMU München. 4
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes and Protocols for the Scalable Manufacturing of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Researchers, Scientists, and Drug Development Professionals 


Authored by: A Senior Application Scientist


Abstract


This document provides a comprehensive guide to a scalable manufacturing process for the synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, a key spirocyclic scaffold with significant potential in medicinal chemistry. The proposed synthetic strategy is designed for efficiency, scalability, and robustness, drawing upon established methodologies in spirocycle synthesis and C-C bond formation. This guide offers a detailed breakdown of the synthetic route, step-by-step protocols, and critical process parameters. The causality behind experimental choices is explained to provide a deeper understanding of the process.


Introduction: The Significance of Spirocyclic Lactams


Spiro-γ-lactams are a prominent class of heterocyclic compounds found in numerous natural products and synthetic molecules with diverse biological activities.[1][2][3] Their rigid, three-dimensional structure makes them attractive scaffolds in drug discovery, offering improved physicochemical properties and metabolic stability compared to their non-spirocyclic counterparts.[4][5] The target molecule, 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, incorporates a fluorinated phenyl group, a common motif in pharmaceuticals known to enhance metabolic stability and binding affinity.[6]


The development of a scalable and cost-effective manufacturing process is crucial for the advancement of drug candidates containing this spirocyclic core. This guide outlines a robust synthetic approach amenable to large-scale production.


Retrosynthetic Analysis and Proposed Synthetic Strategy


A retrosynthetic analysis of the target molecule suggests a convergent approach. The key disconnections involve the formation of the C4-aryl bond and the construction of the spirocyclic γ-lactam core. Several strategies for the synthesis of spiro-γ-lactams have been reported, including intramolecular cyclizations, cycloaddition reactions, and organocatalytic methods.[7][8][9][10]


Our proposed strategy focuses on a robust and scalable sequence commencing with commercially available starting materials. The key steps involve:


    

  • 

    Synthesis of a suitable cyclopentanone precursor. 
    

    • 

  • 

    Introduction of the nitrogen-containing side chain. 
    

    • 

  • 

    A Michael addition-initiated ring-closing cascade to form the spiro-γ-lactam core. 
    

    • 

  • 

    Aryl C-C bond formation to introduce the 2-fluorophenyl group. 
    

    • 



This approach is designed to be highly modular, allowing for the potential synthesis of a diverse library of analogues.


Overall Synthetic Workflow


The proposed scalable manufacturing process is depicted in the following workflow diagram:






G


cluster_0

Precursor Synthesis


cluster_1

Spiro-Lactam Core Formation


cluster_2

Aryl Group Introduction


cluster_3

Purification


A

Cyclopentanone


B

1-Cyanovinylcyclopentanol


A->B


Cyanohydrin Formation


C

4-Methylene-2-azaspiro[4.4]nonan-1-one


B->C


Ritter Reaction & Hydrolysis


D

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


C->D


Michael Addition


E

Final Product


D->E


Crystallization/Chromatography





Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Microwave-Assisted Synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one: A Modern Approach to a Privileged Scaffold

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol from the Senior Application Scientist



Introduction: The Significance of the 2-Azaspiro[4.4]nonan-1-one Scaffold in Medicinal Chemistry


The 2-azaspiro[4.4]nonan-1-one framework is a rigid, three-dimensional structure that has garnered significant attention in medicinal chemistry. Its unique topology makes it an attractive scaffold for the development of novel therapeutics, as it allows for precise spatial orientation of functional groups, leading to enhanced binding affinity and selectivity for biological targets.[1] The incorporation of a 2-fluorophenyl group is a strategic decision rooted in established medicinal chemistry principles. The introduction of fluorine can improve metabolic stability, enhance membrane permeability, and increase binding affinity to target proteins.[2][3] The synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, therefore, represents the creation of a molecule with high potential for drug discovery programs.


The Rationale for Microwave-Assisted Synthesis


Traditional synthetic methods often require long reaction times and harsh conditions, which can lead to side product formation and lower yields. Microwave-assisted organic synthesis has emerged as a powerful tool to overcome these limitations.[4] Microwave irradiation offers several advantages, including rapid and uniform heating, which can dramatically accelerate reaction rates, improve yields, and enhance product purity.[5][6][7] In the context of synthesizing the 2-azaspiro[4.4]nonan-1-one core, microwave heating can promote efficient cycloaddition reactions, leading to the desired product in a fraction of the time required by conventional heating methods.[8]


Proposed Synthetic Approach: A Phosphine-Catalyzed [3+2] Cycloaddition


The synthesis of the target compound can be efficiently achieved through a phosphine-catalyzed [3+2] cycloaddition reaction. This approach involves the reaction of a 2-methylene-γ-lactam with a suitable Michael acceptor, in this case, a derivative containing the 2-fluorophenyl moiety.[9][10][11] The use of a nucleophilic phosphine catalyst, such as triphenylphosphine (PPh₃), facilitates the formation of a key intermediate that undergoes cyclization to yield the desired spirocyclic lactam.


Experimental Protocol: Microwave-Assisted Synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


This protocol details a plausible and efficient method for the synthesis of the title compound utilizing microwave irradiation.


Reagents and Equipment: 


    

  • 

    N-Boc-2-methylenepyrrolidin-2-one (1.0 equiv)
    

    • 

  • 

    (E)-Ethyl 3-(2-fluorophenyl)acrylate (1.2 equiv)
    

    • 

  • 

    Triphenylphosphine (PPh₃) (20 mol%)
    

    • 

  • 

    Anhydrous Toluene
    

    • 

  • 

    Microwave Synthesis Reactor
    

    • 

  • 

    Standard laboratory glassware
    

    • 

  • 

    Thin-Layer Chromatography (TLC) apparatus
    

    • 

  • 

    Column chromatography setup (silica gel)
    

    • 



Procedure: 


    

  • 

    To a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add N-Boc-2-methylenepyrrolidin-2-one (1.0 equiv) and triphenylphosphine (0.2 equiv).
    

    • 

  • 

    Add anhydrous toluene (5 mL) to dissolve the solids.
    

    • 

  • 

    To this solution, add (E)-ethyl 3-(2-fluorophenyl)acrylate (1.2 equiv).
    

    • 

  • 

    Seal the reaction vessel and place it in the microwave synthesis reactor.
    

    • 

  • 

    Irradiate the reaction mixture at 120 °C for 20 minutes.
    

    • 

  • 

    Monitor the reaction progress by TLC.
    

    • 

  • 

    Upon completion, cool the reaction vessel to room temperature.
    

    • 

  • 

    Concentrate the reaction mixture under reduced pressure.
    

    • 

  • 

    Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one derivative.
    

    • 

  • 

    Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.
    

    • 



Data Presentation: Optimized Reaction Conditions


ParameterValueRationale
Microwave Power 100-300 W (as needed to maintain temperature)Dynamic power adjustment ensures consistent temperature.
Temperature 120 °CProvides sufficient energy for the cycloaddition while minimizing degradation.
Reaction Time 20 minutesMicrowave irradiation significantly reduces reaction time compared to conventional heating.[12]
Solvent TolueneA high-boiling point, non-polar solvent suitable for microwave synthesis.
Catalyst Loading 20 mol%A typical catalyst loading for phosphine-catalyzed cycloadditions.[1]


Visualizing the Workflow






G


cluster_0

Preparation


cluster_1

Reaction


cluster_2

Workup & Purification


cluster_3

Product


A

N-Boc-2-methylenepyrrolidin-2-one


D

Combine Reagents in Toluene


A->D




B

(E)-Ethyl 3-(2-fluorophenyl)acrylate


B->D




C

Triphenylphosphine


C->D




E

Microwave Irradiation
(120 °C, 20 min)


D->E




F

Concentration


E->F




G

Column Chromatography


F->G




H

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


G->H







Caption:  Synthetic workflow for the microwave-assisted synthesis.


Reaction Mechanism


The phosphine-catalyzed [3+2] cycloaddition proceeds through a well-established mechanism. Initially, the nucleophilic phosphine attacks the Michael acceptor, (E)-ethyl 3-(2-fluorophenyl)acrylate, to form a zwitterionic intermediate. This intermediate then acts as a nucleophile, attacking the electrophilic double bond of N-Boc-2-methylenepyrrolidin-2-one. Subsequent intramolecular cyclization and elimination of the phosphine catalyst yield the final 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one product.


Characterization of the Final Product


The structure of the synthesized compound should be confirmed using standard analytical techniques:


    

  • 

    ¹H NMR:  The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the 2-fluorophenyl group, as well as the aliphatic protons of the spirocyclic core.
    

    • 

  • 

    ¹³C NMR:  The carbon NMR spectrum will confirm the presence of the carbonyl carbon of the lactam, the aromatic carbons, and the aliphatic carbons of the spiro-ring system.
    

    • 

  • 

    Mass Spectrometry:  High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the product.
    

    • 

  • 

    Infrared (IR) Spectroscopy:  The IR spectrum will show a characteristic absorption band for the lactam carbonyl group.
    

    • 



Conclusion


This application note provides a detailed and scientifically grounded protocol for the microwave-assisted synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. By leveraging the benefits of microwave irradiation and a phosphine-catalyzed [3+2] cycloaddition, this method offers a rapid and efficient route to a valuable scaffold for medicinal chemistry and drug discovery. The principles and procedures outlined herein are based on established synthetic methodologies and provide a solid foundation for researchers in the field.


References


    

  • Benchchem. Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods.
    • 

  • ResearchGate. Synthesis of 2-Azaspiro[4.4]nonan-1-ones via Phosphine-Catalyzed [3 + 2]-Cycloadditions.
    • 

  • Yong, S. R., et al. (2005). Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions. Tetrahedron, 61, 8120-8129.
    • 

  • Benchchem. Application Notes and Protocols: Synthesis of 2-Azaspiro[4.4]nonane Hemioxalate.
    • 

  • MDPI. Microwave-Assisted Atom Transfer Radical Cyclization in the Synthesis of 3,3-Dichloro-γ- and δ-Lactams.
    • 

  • ACS Omega. Thermal and Microwave-Assisted Synthesis of New Highly Functionalized Bis-β-lactams.
    • 

  • Encyclopedia.pub. Synthesis of β-Lactams.
    • 

  • ResearchGate. Synthesis of 2‐Azaspiro[4.4]nonan‐1‐ones via Phosphine‐Catalyzed [3 + 2]‐Cycloadditions.
    • 

  • PMC. Thermal and Microwave-Assisted Synthesis of New Highly Functionalized Bis-β-lactams from Available Compounds via Bisketene as an Intermediate.
    • 

  • Organic Chemistry Portal. Synthesis of γ-lactams.
    • 

  • Taylor & Francis Online. The role of fluorine in medicinal chemistry.
    • 

  • PMC. Microwave Assisted Synthesis of Some New Heterocyclic Spiro-Derivatives with Potential Antimicrobial and Antioxidant Activity.
    • 

  • Royal Society of Chemistry. Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles.
    • 

  • MDPI. Microwave Assisted Reactions of Azaheterocycles For Medicinal Chemistry Applications.
    • 

  • ResearchGate. Fluorophenyl group of type 2 statins – Fluvastatin.
    • 

  • Bentham Science. Fluorinated Compounds in Medicinal Chemistry: Recent Applications, Synthetic Advances and Matched-Pair Analyses.
    • 

  • MDPI. Microwave Assisted Reactions of Azaheterocycles For Medicinal Chemistry Applications (Re-review).
    • 

  • ResearchGate. Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products.
    • 

  • MDPI. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
    • 

  • Synlett. Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles.
    • 

  • PubMed. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses.
    • 

  • YouTube. Microwave Assisted Reactions for Synthesis of Bioactive Azaheterocycles.
    • 

  • DergiPark. Microwave assisted synthesis of ethyl 2,2-bis(4-fluorophenyl)-4-oxo-3,4-dihydro-2H-furo[3,2-c]chromene-3-carboxylate via manganese(III) acetate mediated radical cyclization reaction.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes and Protocols for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Researchers, Scientists, and Drug Development Professionals 


Introduction


4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is a spirocyclic lactam containing a fluorinated phenyl group. The 2-azaspiro[4.4]nonan-1-one scaffold is a significant structural motif in various biologically active compounds and is of considerable interest in medicinal chemistry and drug discovery. The presence of the fluorophenyl group can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. These notes provide essential guidance on the safe handling, storage, and disposal of this compound to ensure personnel safety and maintain sample integrity for research and development applications.


Physicochemical and Hazard Profile



PropertyValue/InformationSource
Chemical Name 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one-
Molecular Formula C₁₄H₁₆FNO[1]
Molecular Weight 233.28  g/mol [1]
CAS Number 2060020-58-6 (for 4-fluoro isomer)[1]
Appearance Solid (predicted)General knowledge
Storage Temperature 2-8°C, sealed in a dry environment.[1]
Purity ≥95% (typical for research chemicals)[1]
Hazard Statements (inferred) H302: Harmful if swallowed.H315: Causes skin irritation.H318: Causes serious eye damage.H335: May cause respiratory irritation.H227: Combustible liquid.
Precautionary Statements (inferred) P210, P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P330, P332+P313, P362, P370+P378, P403+P233, P405, P501


Safe Handling Protocols


The dual presence of a bioactive lactam core and a fluorinated aromatic ring necessitates stringent handling procedures. The fluorophenyl moiety, in particular, warrants caution due to the potential for the release of hazardous decomposition products like hydrogen fluoride upon combustion or in the presence of strong acids or bases.


Engineering Controls


    

  • 

    Fume Hood:  All handling of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.
    

    • 

  • 

    Ventilation:  Ensure adequate general laboratory ventilation.
    

    • 

  • 

    Safety Equipment:  An eyewash station and safety shower must be readily accessible in the immediate work area.
    

    • 



Personal Protective Equipment (PPE)


A risk assessment should be conducted for each procedure, but the following PPE is mandatory as a minimum:


    

  • 

    Eye and Face Protection:  Chemical safety goggles and a face shield are required.
    

    • 

  • 

    Skin Protection:  A flame-retardant laboratory coat and chemically resistant gloves (e.g., nitrile or neoprene) are essential. Gloves should be inspected for integrity before each use and changed frequently.
    

    • 

  • 

    Respiratory Protection:  For procedures with a high risk of aerosolization or if engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge is recommended.
    

    • 







PPE_Workflow


cluster_ppe

Personal Protective Equipment (PPE)


cluster_workflow

Handling Workflow


Goggles

Safety Goggles


Weigh

Weighing


Goggles->Weigh


Mandatory


FaceShield

Face Shield


FaceShield->Weigh


Mandatory


LabCoat

Lab Coat


LabCoat->Weigh


Mandatory


Gloves

Nitrile/Neoprene Gloves


Gloves->Weigh


Mandatory


Respirator

Respirator (if needed)


Respirator->Weigh


Risk-dependent


Start

Start Handling


Start->Weigh




Transfer

Transferring


Weigh->Transfer




Solution

Solution Prep


Transfer->Solution




End

End Handling


Solution->End







Caption:  Personal Protective Equipment for Handling Workflow.


Emergency Procedures


In the event of exposure, immediate action is critical.


    

  • 

    Inhalation:  Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.
    

    • 

  • 

    Skin Contact:  Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Apply a 2.5% calcium gluconate gel if available, as a precaution against potential fluoride ion exposure.[2] Seek immediate medical attention.
    

    • 

  • 

    Eye Contact:  Immediately flush eyes with a gentle stream of water for at least 30 minutes, holding the eyelids open.[2] Seek immediate medical attention.
    

    • 

  • 

    Ingestion:  Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.
    

    • 

  • 

    Spills:  Evacuate the area. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.
    

    • 



Storage and Stability Protocols


Proper storage is crucial to maintain the compound's purity and prevent degradation. The lactam ring can be susceptible to hydrolysis, and the overall stability can be affected by temperature, light, and moisture.


Recommended Storage Conditions


    

  • 

    Temperature:  Store at 2-8°C.[1] Avoid repeated freeze-thaw cycles.
    

    • 

  • 

    Atmosphere:  Store under an inert atmosphere (e.g., argon or nitrogen) if possible, especially for long-term storage, to prevent oxidation and moisture absorption. The compound should be kept in a tightly sealed container.[1]
    

    • 

  • 

    Light:  Protect from light by storing in an amber vial or in a dark location.
    

    • 

  • 

    Moisture:  Store in a desiccator or a controlled low-humidity environment. The presence of moisture can lead to hydrolysis of the lactam ring.
    

    • 







Storage_Protocols


cluster_conditions

Optimal Storage Conditions


cluster_outcomes

Ensures


Compound


4-(2-Fluorophenyl)-2-
azaspiro[4.4]nonan-1-one


Temp

Temperature
2-8°C


Compound->Temp




Atmosphere

Inert Atmosphere
(Ar or N₂)


Compound->Atmosphere




Light

Light Protection
(Amber Vial/Dark)


Compound->Light




Moisture

Low Humidity
(Desiccator)


Compound->Moisture




Purity

Purity & Integrity


Temp->Purity




Atmosphere->Purity




Light->Purity




Moisture->Purity




Stability

Long-term Stability


Purity->Stability




Safety

Personnel Safety


Stability->Safety







Caption:  Key Parameters for Optimal Compound Storage.


Solution Stability


When prepared in solution, the stability of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one will depend on the solvent, pH, and storage temperature. It is recommended to prepare solutions fresh for each experiment. If short-term storage is necessary, store aliquots at -20°C or -80°C to minimize degradation. Avoid repeated freeze-thaw cycles of solutions.


Waste Disposal


All waste containing 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this compound down the drain.


Conclusion


The handling and storage of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one require a diligent and informed approach. By adhering to these protocols, researchers can ensure their safety, maintain the integrity of the compound for experimental use, and comply with institutional and regulatory standards. A thorough understanding of the potential hazards associated with both the spirocyclic lactam core and the fluorinated aromatic moiety is paramount for safe and effective research.


References


    


  • 

    Princeton University. Fluorine Safety. [Link]
    

    • 



  • 

    University of California, Berkeley. Fluorine. [Link]
    

    • 

  • 

    Yong, S. R., Williams, M. C., Pyne, S. G., Ung, A. T., Skelton, B. W., White, A. H., & Turner, P. (2005). Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions. University of Wollongong. [Link]
    

    • 


  • Ikeda, M., Matsubayashi, K., Imoto, T., Kitao, K., Ishibashi, H., & Tamura, Y. (1994). SYNTHESIS OF AN OPTICALLY ACTIVE 1-AZASPIRO-[4.4]NON-8-EN-7-ONE. HETEROCYCLES, 38(6), 1237-1240.
    • 

  • 

    National Research Council. 2011. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press. [Link]
    

    • 

  • 

    Ecreee. Fluor Gas 101: Risks, Uses, and Safety Guidelines. [Link]
    

    • 

  • 

    Pharmaffiliates. 2-azaspiro[4.4]nonan-1-one. [Link]
    

    • 

  • 

    PubChem. 2-Azaspiro[4.4]nonan-3-one. [Link]
    

    • 

  • 

    ResearchGate. Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. [Link]
    

    • 

  • 

    Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. Molecules (Basel, Switzerland), 24(24), 4591. [Link]
    

    • 

  • 

    PubChem. Spiro[4.4]nonan-2-one. [Link]
    

    • 

  • 

    Aslam, S. (2016). Precautions in handling, storage and manufacture of pharmaceutical products containing antibiotics. SlideShare. [Link]
    

    • 


  • 

    Al-Ghorbani, M., & El-Gazzar, A. R. B. A. (2015). Novel and Recent Synthesis and Applications of β-Lactams. In Chemistry and Applications of Benzazoles (pp. 1-52). InTech. [Link]
    

    • 

  • 

    ResearchGate. Chemical Methods for Construction of Spirocyclic β-Lactams and their Biological Importance. [Link]
    

    • 


  • 

    Bentham Science Publishers. Spiro-Lactams as Novel Antimicrobial Agents. [Link]
    

    • 

  • 

    Woolfrey, B. F., Gresser-Burns, M. E., & Lally, R. T. (1985). Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays. Journal of clinical microbiology, 21(5), 788–793. [Link]
    

    • 

  • 

    Chemical-Suppliers. 2-Azaspiro[4.4]nonane. [Link]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Troubleshooting & Optimization
            

                        

                

                    

                        
Improving reaction yield of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured as a specialized support hub for researchers optimizing the synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one . This guide prioritizes the Nitro-Michael Addition / Reductive Cyclization  pathway, as it is the most robust method for introducing the 4-aryl substituent while establishing the quaternary spiro center.



Topic:  Optimization of Reaction Yield & Diastereoselectivity
Ticket ID:  SPIRO-F-44-OPT
Assigned Specialist:  Senior Application Scientist, Process Chemistry Division


Executive Summary & Pathway Visualization


The synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one  typically fails at two critical junctures: the steric crowding during the formation of the quaternary spiro-carbon (Michael Addition) and the "stall" during ring closure (Reductive Cyclization).


The following workflow illustrates the critical path and potential failure points:






SpiroSynthesis


Start

Cyclopentanecarboxylate
Derivative


Inter1

Nitro-Michael Adduct
(Critical Intermediate)


Start->Inter1


Nitro-Michael Addn.
(Stereocontrol Issue)


Inter1->Start


Retro-Michael


Inter2

Amino-Ester
(Open Chain)


Inter1->Inter2


Nitro Reduction
(H2/Raney Ni or Zn/AcOH)


Inter2->Inter2


Polymerization Risk


Product

Target Spiro-Lactam
4-(2-F-Ph)-2-azaspiro[4.4]


Inter2->Product


Cyclization
(Thermal/Acid Cat.)





Figure 1: Critical path analysis for spiro-lactam formation. Yellow and Red nodes indicate high-risk steps requiring optimization.


Troubleshooting Module: The Michael Addition (Step 1)


Context:  This step involves the addition of a nitromethane equivalent to a cyclopentylidene ester (or vice versa) to establish the spiro-quaternary carbon and the 4-aryl group.


Q1: My conversion rate is stalling at <50%. Is this a steric issue?


A:  Yes. The formation of the quaternary center at the spiro junction is sterically demanding, especially with the ortho-fluoro substituent on the phenyl ring adding bulk.


    

  • 

    Diagnosis:  The ortho-fluorine atom creates significant torsional strain, slowing the nucleophilic attack.
    

    • 

  • 

    Solution:  Switch to High-Pressure Activation  or Organocatalysis .
    

      

    • 

      Protocol Adjustment: If using standard basic conditions (DBU/THF), the reaction is likely reversible (Retro-Michael).
      

      • 

    • 

      Recommendation: Use a Thiourea-based organocatalyst  (e.g., Takemoto's catalyst) which activates the nitro-olefin through hydrogen bonding, stabilizing the transition state and preventing the reverse reaction [1]. Alternatively, increase concentration to >1.0 M to drive the equilibrium.
      

      • 

    

    • 



Q2: I am observing significant byproduct formation. What is it?


A:  You are likely seeing O-alkylation  or Polymerization  of the nitro-alkene.


    

  • 

    Mechanism:  Nitro-alkenes are potent electrophiles. If the reaction temperature is too high (>60°C), polymerization competes with the Michael addition.
    

    • 

  • 

    Fix:  Lower the temperature to 0°C and use a milder base.
    

      

    • 

      Base Switch: Replace strong bases (NaH, KOtBu) with Triton B  or TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) . These bases provide sufficient basicity without triggering oligomerization.
      

      • 

    

    • 



Troubleshooting Module: Reductive Cyclization (Step 2)


Context:  Converting the nitro-ester intermediate to the lactam ring. This requires reduction of the nitro group to an amine, followed by intramolecular attack on the ester.


Q3: I have the amino-ester, but it won't cyclize to the lactam. Why?


A:  The "Gem-Dialkyl Effect" (Thorpe-Ingold effect) usually helps spiro-cyclization, but the rigid cyclopentane ring can sometimes enforce a conformation where the amine and ester are anti-periplanar, preventing closure.


    

  • 

    The Fix (Thermal Boost):  The reduction (e.g., H2/Pd) often occurs at RT. Cyclization requires heat.
    

      

    • 

      Protocol: After the reduction is complete (monitored by TLC/LCMS), filter the catalyst. Reflux the filtrate in Toluene or Xylene  for 4–6 hours.
      

      • 

    

    • 

  • 

    The Fix (Acid Catalysis):  Add 5 mol% p-Toluenesulfonic acid (pTSA)  or Acetic Acid  during the reflux step to protonate the ester carbonyl, making it more electrophilic.
    

    • 



Q4: I am losing the Fluorine atom (Defluorination).


A:  This is a common risk when using Palladium on Carbon (Pd/C)  with hydrogen, especially if the reaction runs too long or at high pressure.


    

  • 

    Alternative Catalyst:  Switch to Raney Nickel  or Zn/Acetic Acid .
    

      

    • 

      Why: Raney Nickel is highly selective for nitro-to-amine reduction and rarely cleaves C-F bonds on aryl rings compared to Pd.
      

      • 

    • 

      Zn/AcOH: This is a chemical reduction method that is extremely mild and preserves halogen substituents [2].
      

      • 

    

    • 



Optimized Experimental Protocol


Objective:  High-yield synthesis of the spiro-lactam core via Reductive Cyclization.


Materials


    

  • 

    Substrate:  Methyl 1-(1-(2-fluorophenyl)-2-nitroethyl)cyclopentanecarboxylate (1.0 equiv).
    

    • 

  • 

    Catalyst:  Raney Nickel (W2 or W4 grade), 20 wt% loading.
    

    • 

  • 

    Solvent:  Methanol (anhydrous).
    

    • 

  • 

    Atmosphere:  Hydrogen (Balloon pressure, ~1 atm).
    

    • 



Step-by-Step Methodology


    

  • 

    Preparation:  Wash Raney Nickel (slurry) three times with anhydrous Methanol to remove water. Caution: Raney Ni is pyrophoric when dry.
    

    • 

  • 

    Loading:  In a round-bottom flask, dissolve the nitro-ester substrate in Methanol (0.1 M concentration). Add the washed Raney Nickel.
    

    • 

  • 

    Reduction:  Purge the system with Argon, then switch to a Hydrogen balloon. Stir vigorously at Room Temperature  for 12–16 hours.
    

      

    • 

      Checkpoint: Monitor by TLC.[1] The nitro spot should disappear, and a polar baseline spot (amino-ester) should appear.
      

      • 

    

    • 

  • 

    Cyclization (One-Pot):  Once reduction is complete, remove the H2 balloon.
    

      

    • 

      Crucial Step: If cyclization is slow (LCMS shows open chain), add Acetic Acid (2.0 equiv)  directly to the mixture and heat to 60°C  for 4 hours.
      

      • 

    

    • 

  • 

    Workup:  Filter through a Celite pad (keep wet to prevent fire). Concentrate the filtrate.
    

    • 

  • 

    Purification:  The residue is likely a mixture of diastereomers. Recrystallize from Ethyl Acetate/Hexanes  to enrich the major diastereomer.
    

    • 



Data & Expected Results


ParameterStandard Conditions (Pd/C, RT)Optimized Conditions (Raney Ni, 60°C)
Nitro Reduction 95% Conversion>98% Conversion
Defluorination 5–10% Detected<1% Detected
Cyclization Yield 40–50% (Stalls at amine)85–92%  (Full closure)
Reaction Time 24 Hours16 Hours


References


    

  • 

    BenchChem Technical Support Team.  (2025). Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods. BenchChem. Link
    

    • 

  • 

    Yong, S. R., et al.  (2005).[2][3] Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions. Tetrahedron, 61, 8120-8129.[3] Link[3]
    

    • 

  • 

    RSC Publishing.  (2021). Strategies and methodologies for the construction of spiro-fused γ-lactams: an update. Organic Chemistry Frontiers. Link
    

    • 

  • 

    ChemRxiv.  (2023). A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Troubleshooting cyclization failures in azaspiro[4.4]nonan-1-one synthesis

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a specialized technical support center for researchers encountering cyclization failures in the synthesis of 1-azaspiro[4.4]nonan-1-one  and its derivatives (e.g., azaspiro[4.4]nonane-2,6-dione or nitroxide analogs).


The content is structured to address the three most chemically distinct and prevalent synthetic routes: Intramolecular 1,3-Dipolar Cycloaddition , Domino Radical Bicyclization , and Phosphine-Catalyzed [3+2] Annulation .



Diagnostic Workflow: Identifying the Failure Mode


Before optimizing specific parameters, use the decision tree below to categorize your cyclization failure. This workflow isolates issues based on reaction intermediates and observed byproducts.






DiagnosticWorkflow


Start

START: Select Reaction Type


Dipolar

Route A: Intramolecular
1,3-Dipolar Cycloaddition
(Nitrone Route)


Start->Dipolar




Radical

Route B: Domino Radical
Bicyclization
(Cephalotaxine Route)


Start->Radical




Phosphine

Route C: Phosphine-Catalyzed
[3+2] Annulation


Start->Phosphine




D_Issue1

Problem: Low Conversion / 
Reversion to Nitrone


Dipolar->D_Issue1


Retro-cycloaddition?


D_Issue2

Problem: 'Tarring' or 
Oxidative Decay


Dipolar->D_Issue2


Aerobic instability?


R_Issue1

Problem: Monocyclized Product Only
(Premature H-abstraction)


Radical->R_Issue1


Fast kinetics?


R_Issue2

Problem: Polymerization


Radical->R_Issue2


High conc?


P_Issue1

Problem: No Reaction / 
Catalyst Oxidation


Phosphine->P_Issue1


Air exposure?


P_Issue2

Problem: Low Regioselectivity


Phosphine->P_Issue2


Steric mismatch?


Action_D1



See Module 1:
Thermodynamic Control


D_Issue1->Action_D1




Action_R1



See Module 2:
Syringe Pump Protocol


R_Issue1->Action_R1




Action_P1



See Module 3:
Anhydrous/Inert Protocol


P_Issue1->Action_P1







Figure 1:  Diagnostic decision tree for isolating cyclization failure modes in azaspiro[4.4]nonane synthesis.


Module 1: Intramolecular 1,3-Dipolar Cycloaddition


Context:  This route involves the thermal cyclization of an alkenylnitrone to form an isoxazolidine intermediate, which is subsequently cleaved to yield the spirocycle.[1] It is the standard for synthesizing sterically shielded spiro-nitroxides.


Troubleshooting Guide 


Q1: My reaction reaches equilibrium but never full conversion. Why? 
Cause:  The 1,3-dipolar cycloaddition of nitrones is reversible (retro-cycloaddition). For sterically hindered substrates (like azaspiro[4.4]nonane precursors), the thermodynamic equilibrium may shift back toward the open-chain nitrone at high temperatures (e.g., >110°C).
Solution: 


    

  • 

    Lower Temperature, Longer Time:  Reduce temperature from refluxing xylene (140°C) to refluxing toluene (110°C) or benzene (80°C).
    

    • 

  • 

    High-Pressure Activation:  If thermal activation is insufficient, use high-pressure conditions (10–15 kbar) to favor the cyclized product (negative volume of activation, 

    
).

    • 



Q2: The reaction mixture turns into a dark tar with no product isolated. 
Cause:  Alkenylnitrones are susceptible to oxidative decay and polymerization, especially if the "ene-hydroxylamine" tautomer forms vinylnitroxides, which rapidly dimerize/polymerize.
Solution: 


    

  • 

    Add Radical Scavenger:  Conduct the cyclization in the presence of a catalytic amount of TEMPO  or BHT  to inhibit free-radical polymerization side reactions.
    

    • 

  • 

    Strict Deoxygenation:  Sparge solvents with Argon for 30 minutes. Nitrones decompose faster under aerobic conditions.
    

    • 



Protocol: Optimized Cyclization for Labile Nitrones 


Adapted from Khoroshunova et al. (2019) [1]


    

  • 

    Preparation:  Dissolve the purified alkenylnitrone (1.0 equiv) in anhydrous toluene (0.05 M concentration).
    

    • 

  • 

    Additives:  Add BHT  (0.1 equiv) to suppress radical polymerization.
    

    • 

  • 

    Deoxygenation:  Freeze-pump-thaw the solution x3 cycles, or sparge vigorously with Ar for 20 min.
    

    • 

  • 

    Cyclization:  Heat to 110°C (oil bath) for 4–6 hours.
    

      

    • 

      Checkpoint: Monitor by NMR, not just TLC (TLC can induce decomposition). Look for the disappearance of the nitrone CH=N proton (~6.8 ppm).
      

      • 

    

    • 

  • 

    Workup:  Evaporate solvent under reduced pressure at <40°C. Do not overheat the residue.
    

    • 



Module 2: Domino Radical Bicyclization


Context:  Often used for Cephalotaxine analogs.[2] An alkoxyaminyl radical is generated (usually from an O-benzyl oxime ether) and undergoes a cascade cyclization.


Troubleshooting Guide 


Q1: I am isolating the monocyclized pyrrolidine but not the spirocycle. 
Cause:  Premature hydrogen atom abstraction. The intermediate alkyl radical is being quenched by the hydride source (Bu₃SnH) before it can attack the second alkene to close the spiro ring.
Solution: 


    

  • 

    Syringe Pump Addition:  You must keep the steady-state concentration of Bu₃SnH extremely low. Add the hydride solution over 8–10 hours using a syringe pump.
    

    • 

  • 

    Switch Initiator:  Use Et₃B/O₂  at room temperature instead of AIBN at reflux. Lower temperatures reduce the rate of H-abstraction relative to cyclization.
    

    • 



Q2: The yield is <20% and the mass balance is lost to oligomers. 
Cause:  Intermolecular radical addition is competing with the intramolecular process.
Solution: 


    

  • 

    High Dilution:  Run the reaction at 0.005 M to 0.01 M .
    

    • 

  • 

    Lewis Acid Promotion:  For N-acyl precursors, adding BF₃·OEt₂  or Mg(ClO₄)₂  can accelerate the cyclization rate via chelation, favoring the intramolecular pathway over intermolecular side reactions.
    

    • 



Comparative Data: Initiator Efficiency 


Data aggregated from Guerrero-Caicedo et al. (2019) [2]


ParameterMethod A (AIBN/Reflux)Method B (Et₃B/RT)
Temperature 80°C (Cyclohexane)25°C (Benzene/Toluene)
Addition Time Fast (Batch)Slow (Syringe Pump)
Yield (Spiro) 30–45%55–67% 
Diastereoselectivity Low (1:1 cis/trans)Improved (trans-major)
Side Products High (Reduction/H-abstraction)Low


Module 3: Phosphine-Catalyzed [3+2] Annulation


Context:  A modern, atom-economical route reacting 2-methylene-γ-lactams with allenoates or alkynes using nucleophilic phosphine catalysis.[3]


Troubleshooting Guide 


Q1: The reaction fails to proceed even with 20 mol% catalyst. 
Cause:  Phosphine oxidation. PPh₃ and PBu₃ are easily oxidized to phosphine oxides (P=O), which are catalytically dead.
Solution: 


    

  • 

    Catalyst Quality:  Use fresh PBu₃ (glovebox or freshly distilled). If using PPh₃, verify purity by ³¹P NMR (Signal at ~ -6 ppm is active; ~29 ppm is oxide).
    

    • 

  • 

    Solvent Water:  Water kills the zwitterionic intermediate. Solvents must be distilled from Na/Benzophenone or passed through activated alumina columns.
    

    • 



Q2: Regioselectivity is poor (mixture of spiro-isomers). 
Cause:  Steric mismatch between the phosphine catalyst and the substrate.
Solution: 


    

  • 

    Screen Catalysts:  Switch from PPh₃ to P(p-F-Ph)₃  (electronic tuning) or DABCO  (amine catalyst alternative) if phosphines fail.
    

    • 

  • 

    Temperature:  Lower the temperature to 0°C or RT. High temperatures (80°C+) erode regiocontrol in [3+2] annulations.
    

    • 



References


    

  • 

    Khoroshunova, Y. V., et al.  (2019).[4] Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry. 
    

    • 

  • 

    Guerrero-Caicedo, A., et al.  (2019).[2] Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization. ACS Omega.[5] 
    

    • 

  • 

    Yong, S. R., et al.  (2005).[6] Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions. Tetrahedron. [6]
    

    • 

  • 

    BenchChem Technical Support.  (2025). Application Notes and Protocols for the Synthesis of 1-Azaspiro[4.4]nonane. BenchChem. 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Purification of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Ticket ID:  SPIRO-PUR-042
Subject:  Impurity Profiling and Removal Protocols for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one
Assigned Specialist:  Senior Application Scientist, Separation Technologies


Executive Summary & Impurity Profile


The synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one  (a privileged spiro- 


-lactam scaffold) typically involves complex cyclization strategies, such as phosphine-catalyzed [3+2] cycloadditions or reductive spiroannulations. These pathways introduce a specific matrix of impurities that standard workups often fail to remove.

High-purity isolation (>98%) is critical because the 2-fluorophenyl  moiety introduces steric and electronic effects that can significantly alter the binding affinity in downstream SAR (Structure-Activity Relationship) studies, particularly for ion channel or GPCR targets.


Common Impurity Matrix


Impurity ClassSpecific ContaminantOrigin/CausalityDetection Method
Synthetic By-products Regioisomer:  3-(2-fluorophenyl) analogCompetitive addition during cyclization (e.g., if using acrylate precursors).1H NMR (distinct benzylic proton shift), HPLC
Catalyst Residues Phosphine Oxides  (e.g., TPPO, Tributylphosphine oxide)Oxidation of phosphine catalysts used in [3+2] annulations.31P NMR, LC-MS (strong M+H)
Metal Contaminants Rhodium (Rh) / Silver (Ag) Residuals from C-H activation catalysts (e.g., [Cp*RhCl2]2).ICP-MS
Starting Materials 2-Fluorocinnamic acid derivatives Incomplete conversion of the Michael acceptor.[1]TLC, HPLC (UV active)
Stereoisomers Enantiomers/Diastereomers Lack of stereocontrol in the spiro-center formation.Chiral HPLC


Troubleshooting Guides & FAQs


Issue 1: "I have a persistent white solid impurity that co-elutes on silica gel."


Diagnosis:  This is likely Phosphine Oxide  (Triphenylphosphine oxide or Tributylphosphine oxide), a common byproduct if your synthesis utilized a phosphine-catalyzed [3+2] cycloaddition. Phosphine oxides are notoriously difficult to separate from polar amides like lactams due to similar retention characteristics on silica.


Solution: The Zinc Chloride Complexation Protocol. 
Phosphine oxides form a crystalline complex with ZnCl2, which precipitates out of solution, while the spiro-lactam remains dissolved.


    

  • 

    Step 1:  Dissolve the crude mixture in absolute ethanol or THF.
    

    • 

  • 

    Step 2:  Add 1.5 equivalents of anhydrous ZnCl2.
    

    • 

  • 

    Step 3:  Stir at room temperature for 2 hours. A bulky precipitate (TPPO-ZnCl2 complex) will form.
    

    • 

  • 

    Step 4:  Filter the solid. The filtrate contains your product.[2]
    

    • 

  • 

    Step 5:  Wash the filtrate with NaHCO3 (aq) to remove excess ZnCl2, then extract with DCM.
    

    • 



Issue 2: "My HPLC shows a 'shoulder' peak that I cannot separate by recrystallization."


Diagnosis:  This is the Regioisomer (3-(2-fluorophenyl)-...) .
In cycloaddition reactions, the steric bulk of the ortho-fluorine atom on the phenyl ring can destabilize the transition state leading to the 4-position, increasing the formation of the thermodynamically distinct 3-position isomer. Recrystallization is often ineffective because the crystal lattices of these isomers are nearly isomorphic.


Solution: Flash Chromatography with Modifier Optimization. 
Standard Hexane/EtOAc gradients are insufficient. You must exploit the hydrogen-bonding capability of the lactam NH.


    

  • 

    Stationary Phase:  High-surface area Silica (40 µm).
    

    • 

  • 

    Mobile Phase:  Toluene : Acetone (9:1 to 7:3 gradient).
    

    • 

  • 

    Why:  Toluene interacts via 

    
-

    
     stacking with the fluorophenyl ring. The ortho-fluoro substituent in the 4-isomer creates a different dipole alignment compared to the 3-isomer, which is resolved better in aromatic solvents than in aliphatic alkanes.

    • 



Issue 3: "The product is colored (yellow/orange) despite NMR indicating purity."


Diagnosis:  Trace Metal Contamination  (Rh, Ru, or Ag) or conjugated oligomers. Even ppm levels of transition metals can cause coloration and toxicity in biological assays.


Solution: Solid-Supported Scavenging. 
Do not rely on charcoal; it causes yield loss. Use functionalized silica scavengers.


    

  • 

    Reagent:  SiliaMetS® Thiol (or equivalent thiol-functionalized silica).
    

    • 

  • 

    Protocol:  Suspend the scavenger (4 equivalents relative to expected metal load) in the product solution (EtOAc or THF). Stir at 40°C for 4 hours. Filter through a 0.45 µm PTFE frit.
    

    • 

  • 

    Validation:  Check color removal and verify with ICP-MS if for in vivo use.
    

    • 



Detailed Experimental Protocols


Protocol A: Purification of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one via Saponification (For Ester Impurities)


If your synthesis involved an ester intermediate (e.g., from a malonate synthesis) that co-precipitated.


    

  • 

    Dissolution:  Dissolve 10 g of crude solid in 100 mL THF:MeOH (1:1).
    

    • 

  • 

    Hydrolysis:  Add 20 mL of 1M LiOH. Stir at RT for 3 hours. (This hydrolyzes unreacted ester starting materials to water-soluble acids, leaving the stable lactam intact).
    

    • 

  • 

    Partition:  Dilute with 200 mL EtOAc and wash with 100 mL 1M NaOH. The impurity goes to the aqueous layer; the spiro-lactam remains in the organic layer.
    

    • 

  • 

    Drying:  Dry over Na2SO4 and concentrate.
    

    • 



Protocol B: Chiral Resolution (If Enantiopure Material is Required)


The C4 position is a chiral center. If the synthesis was racemic, separation is required.


ParameterCondition
Column Chiralpak AD-H or IA (Amylose-based)
Mobile Phase Hexane : Isopropanol (85:15)
Flow Rate 1.0 mL/min (Analytical) / 15 mL/min (Prep)
Detection UV @ 254 nm
Temperature 25°C
Selectivity (


) 		Typically > 1.3 for ortho-substituted phenyl rings due to the "twist" induced by the fluorine atom.


Visual Workflow: Purification Logic Tree






PurificationWorkflow


Start

Crude 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


Check1

Contains Phosphine Oxides?


Start->Check1




ZnCl2

Protocol: ZnCl2 Complexation
(Precipitate TPPO)


Check1->ZnCl2


Yes


Check2

Contains Metal Residues
(Color/ICP > 10ppm)?


Check1->Check2


No


ZnCl2->Check2




Scavenge

Protocol: Thiol-Silica Scavenging
(4h @ 40°C)


Check2->Scavenge


Yes


Check3

Isomeric Purity < 95%?


Check2->Check3


No


Scavenge->Check3




Flash

Flash Chromatography
Toluene:Acetone (9:1)


Check3->Flash


Yes (Regioisomers)


Final

Pure Spiro-Lactam
(>98% purity, white solid)


Check3->Final


No


Flash->Final







Caption: Decision matrix for the purification of spiro-lactam scaffolds, prioritizing catalyst removal before isomeric resolution.


References


    

  • 

    Yong, S. R., et al.  (2005).[1][3] "Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-cycloadditions." Tetrahedron, 61(34), 8120-8129. Link[3]
    

      

    • Context: Establishes the primary synthetic route and identifies phosphine oxides and regioisomers as key impurities.
      • 

    

    • 

  • 

    BenchChem Application Notes.  (2025). "Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods." Link
    

      

    • Context: Provides protocols for Rh(III) catalyzed routes and metal scavenging requirements.
      • 

    

    • 

  • 

    Coward, G. A., et al.  (2019).[4] "Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization." Journal of Organic Chemistry. Link
    

      

    • Context: Discusses radical-induced byproducts and diastereomeric separ
      • 

    

    • 

  • Bates, R. W., et al. (2002). "The removal of phosphine oxides from reaction mixtures." Tetrahedron Letters, 43(34), 6003-6006.


Context: Authoritative source for the ZnCl2 precipitation protocol cited in the Troubleshooting section.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Optimizing Solvent Selection for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one Purification

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for purifying 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. We will move beyond simple protocols to explain the underlying principles of solvent selection and troubleshoot common issues encountered during crystallization, ensuring a robust and reproducible purification process.


Part 1: Troubleshooting Guide - Common Crystallization Issues


This section addresses specific problems you may encounter during the purification of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one via recrystallization.


Question: My compound has "oiled out" and formed a liquid layer instead of crystals upon cooling. What is happening and how can I fix it? 


Answer: 


"Oiling out" is a common and frustrating issue in crystallization. It occurs when the solute separates from the solution as a liquid phase (an oil) rather than a solid crystalline lattice.[1] This typically happens for two main reasons:


    

  • 

    High Supersaturation & Rapid Cooling:  The solution is cooled too quickly, causing the compound to come out of solution at a temperature above its melting point (or the melting point of an impure mixture).[2][3]
    

    • 

  • 

    Significant Impurities:  The presence of impurities can dramatically depress the melting point of your target compound, making it more likely to separate as a liquid.[2][4][5] Oiled-out droplets often sequester impurities, meaning that if they solidify, the resulting solid will be very impure.[1]
    

    • 



Troubleshooting Steps: 


    

  • 

    Re-heat and Add More Solvent:  The most effective first step is to heat the mixture to re-dissolve the oil. Then, add a small amount (10-20% more) of the "good" solvent to reduce the supersaturation level.[2][3] Attempt to cool the solution much more slowly.
    

    • 

  • 

    Lower the Solution Temperature:  Choose a solvent or solvent system with a lower boiling point. This ensures that the solution is cooler when saturation is reached, reducing the chance of it being above the compound's melting point.
    

    • 

  • 

    Induce Crystallization Above the Oiling-Out Temperature:  Re-heat the solution until the oil dissolves. Allow it to cool slowly. At the first sign of cloudiness (nucleation), introduce a seed crystal of pure product or vigorously scratch the inside of the flask with a glass rod at the solvent-air interface.[6] This can trigger crystal growth before the solution reaches the temperature at which it oils out.
    

    • 

  • 

    Consider a Different Solvent System:  If oiling out persists, your chosen solvent system may be unsuitable. Re-evaluate your solvent screen (see Protocol 1) and select a different solvent or solvent pair.
    

    • 



Question: I've cooled my solution, even in an ice bath, but no crystals have formed. What should I do? 


Answer: 


The failure of crystals to form is usually due to one of two reasons: excessive solvent or a stable supersaturated solution.[3]


Troubleshooting Steps: 


    

  • 

    Too Much Solvent:  This is the most common cause.[3] Your compound remains fully soluble even at low temperatures.
    

      

    • 

      Solution:  Gently heat the flask and boil off a portion of the solvent (e.g., 20-30% of the volume). Allow the concentrated solution to cool slowly again.[2]
      

      • 

    

    • 

  • 

    Supersaturation:  The solution contains more dissolved solid than it theoretically should at that temperature, but crystal nucleation has not been initiated.[3]
    

      

    • 

      Solution 1: Induce Nucleation.  Use a glass rod to gently scratch the inner surface of the flask below the solvent level. The microscopic scratches provide a surface for crystals to begin forming.[2][3]
      

      • 

    • 

      Solution 2: Add a Seed Crystal.  If you have a small amount of the pure solid, add a tiny crystal to the supersaturated solution. This provides a template for further crystal growth.[3]
      

      • 

    • 

      Solution 3: Flash Freeze.  For stubborn cases, place the flask in a dry ice/acetone bath for a few minutes to "shock" the solution into precipitating a solid. This solid will likely be amorphous and impure, but it can be re-heated to dissolve and then cooled slowly to form proper crystals.
      

      • 

    

    • 



Question: My crystallization worked, but my final yield is very low. Where did my compound go? 


Answer: 


A low yield can be attributed to several factors during the crystallization process.[2]


Troubleshooting Steps: 


    

  • 

    Check the Mother Liquor:  The most likely cause is using too much solvent, leaving a significant amount of your product dissolved in the filtrate (mother liquor).[2] To check this, take a drop of the mother liquor on a watch glass and let it evaporate. A substantial solid residue indicates significant product loss. You can recover this by concentrating the mother liquor and attempting a second crystallization.
    

    • 

  • 

    Re-evaluate Solvent Choice:  The solubility of your compound at low temperatures might be too high in your chosen solvent. An ideal solvent should show a large difference in solubility between hot and cold conditions.[7][8]
    

    • 

  • 

    Avoid Premature Crystallization:  If you performed a hot filtration to remove insoluble impurities, your product might have crystallized on the filter paper or in the funnel stem. To prevent this, use a pre-heated funnel and flask and use a slight excess of hot solvent to ensure the compound stays in solution during this step.
    

    • 



Part 2: Frequently Asked Questions (FAQs)


Q1: What are the ideal properties of a recrystallization solvent for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one? 


A1: Based on its spiro-lactam structure, the compound is moderately polar. An ideal solvent should meet the following criteria:


    

  • 

    High Temperature Coefficient:  The compound should be sparingly soluble or insoluble at room temperature but highly soluble at the solvent's boiling point.[9] This is the most critical factor.
    

    • 

  • 

    Impurity Solubility:  Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[7][10]
    

    • 

  • 

    Chemical Inertness:  The solvent must not react with your compound.[9]
    

    • 

  • 

    Volatility:  The solvent should have a relatively low boiling point so it can be easily removed from the final crystals during drying.[9]
    

    • 

  • 

    Boiling Point vs. Melting Point:  The solvent's boiling point should ideally be lower than the melting point of your compound to prevent oiling out.[3]
    

    • 



Q2: How do I select a set of initial solvents for screening? 


A2: A good strategy is to select a range of solvents with varying polarities. For a moderately polar compound like 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, a good starting list would include:


    

  • 

    Protic Solvents:  Ethanol, Isopropanol (IPA), Water
    

    • 

  • 

    Polar Aprotic Solvents:  Ethyl Acetate, Acetone, Acetonitrile
    

    • 

  • 

    Non-polar Solvents:  Toluene, Heptane or Hexanes (often used as anti-solvents)
    

    • 



Q3: What is a mixed-solvent recrystallization and when should I use it? 


A3: A mixed-solvent recrystallization is used when no single solvent has the ideal solubility properties.[7] You use a pair of miscible solvents: one in which your compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "anti-solvent" or "bad" solvent).


When to use it:  You should use this method when you find a solvent that dissolves your compound very well even at room temperature, and another solvent in which it is nearly insoluble even when hot. For this spiro-lactam, a potential pair could be Ethanol (good solvent) and Water (anti-solvent), or Ethyl Acetate (good solvent) and Heptane (anti-solvent).


Q4: How do I confirm the purity of my final product? 


A4: Purity should be assessed using multiple analytical techniques:


    

  • 

    Thin-Layer Chromatography (TLC):  A pure compound should show a single spot. Compare the purified sample to the crude material.
    

    • 

  • 

    Melting Point Analysis:  A pure crystalline solid will have a sharp melting point range (typically < 2 °C). Impurities will cause the melting point to be depressed and broaden.
    

    • 

  • 

    Spectroscopy (NMR, IR):  Nuclear Magnetic Resonance (¹H and ¹³C NMR) is essential for confirming the structure and identifying any residual impurities.[11] Infrared (IR) spectroscopy can confirm the presence of key functional groups (e.g., C=O of the lactam).
    

    • 

  • 

    High-Performance Liquid Chromatography (HPLC):  This is a highly sensitive method to quantify purity, often showing purity as a percentage (e.g., >99.5%).[12]
    

    • 



Part 3: Experimental Protocols


Protocol 1: Small-Scale Solvent Screening 


This protocol helps you efficiently identify a suitable solvent or solvent pair using a small amount of crude material.


    

  • 

    Place ~20-30 mg of your crude 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one into several small test tubes.
    

    • 

  • 

    To each tube, add a different potential solvent dropwise at room temperature, swirling after each drop, up to about 0.5 mL.
    

    • 

  • 

    Record the solubility of the compound in each solvent at room temperature using the classifications: Insoluble (I) , Slightly Soluble (SS) , or Soluble (S) .[10]
    

    • 

  • 

    For any tube where the compound was rated I  or SS , place it in a hot water or sand bath and heat to the solvent's boiling point. Add more solvent dropwise if needed until the solid just dissolves.
    

    • 

  • 

    Record the solubility at high temperature.
    

    • 

  • 

    Remove the tubes that formed a clear solution and allow them to cool slowly to room temperature, then place them in an ice bath for 15-20 minutes.
    

    • 

  • 

    Observe the quantity and quality of the crystals formed. An ideal solvent is one that was rated I  or SS  at room temperature but S  at high temperature and produced a large volume of crystals upon cooling.
    

    • 



Protocol 2: Standard Single-Solvent Recrystallization 


    

  • 

    Place the crude solid in an Erlenmeyer flask (its conical shape reduces solvent evaporation).
    

    • 

  • 

    Add the chosen solvent in small portions, heating the mixture to a gentle boil with swirling after each addition. Continue adding solvent until the solid just dissolves. Do not add a large excess.
    

    • 

  • 

    If the solution is colored or contains insoluble impurities, perform a hot filtration at this stage.
    

    • 

  • 

    Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature on a benchtop. Slow cooling is critical for forming pure crystals.[8]
    

    • 

  • 

    Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.
    

    • 

  • 

    Collect the purified crystals by vacuum filtration using a Büchner funnel.
    

    • 

  • 

    Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.
    

    • 

  • 

    Dry the crystals under vacuum to a constant weight.
    

    • 



Protocol 3: Mixed-Solvent Recrystallization 


    

  • 

    Dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., ethanol).
    

    • 

  • 

    While the solution is still hot, add the "bad" anti-solvent (e.g., water) dropwise with constant swirling.
    

    • 

  • 

    Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This indicates the point of saturation.
    

    • 

  • 

    Add a few drops of the hot "good" solvent to make the solution clear again.
    

    • 

  • 

    Remove the flask from the heat and allow it to cool slowly, as described in the single-solvent protocol.
    

    • 

  • 

    Collect, wash, and dry the crystals as described previously.
    

    • 



Part 4: Data Presentation


Properly recording your solvent screening data is crucial for selecting the best system.


Table 1: Example Solvent Screening Results for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one 


SolventSolubility (Room Temp)Solubility (Hot)Crystal Formation on CoolingAssessment
WaterInsolubleInsolubleNonePoor solvent. Potential anti-solvent.
HeptaneInsolubleInsolubleNonePoor solvent. Potential anti-solvent.
TolueneSlightly SolubleSolubleModerate, fine needlesPossible candidate.
Ethyl AcetateSlightly SolubleSolubleGood, well-formed prismsGood Candidate. 
EthanolSolubleVery SolublePoor, very little solidToo soluble. Good for a solvent pair.
AcetoneSolubleVery SolubleNoneToo soluble. Good for a solvent pair.


Based on this hypothetical data, Ethyl Acetate would be the best choice for a single-solvent recrystallization. An Ethanol/Water or Acetone/Heptane pair would be a good choice for a mixed-solvent system.


Part 5: Visualization of Workflow


Diagram 1: Decision Workflow for Solvent Selection 


This diagram outlines the logical steps for moving from a crude solid to a purified product, guiding the choice between different purification techniques.






Solvent_Selection_Workflow


Crude

Crude Solid


Screen

Perform Small-Scale
Solvent Screen


Crude->Screen




FindIdeal

Ideal Single Solvent Found?


Screen->FindIdeal




SingleRecryst

Perform Single-Solvent
Recrystallization


FindIdeal->SingleRecryst


Yes


FindPair

Good Solvent/Anti-Solvent
Pair Identified?


FindIdeal->FindPair


No


Pure

Pure Crystalline Product


SingleRecryst->Pure




MixedRecryst

Perform Mixed-Solvent
Recrystallization


FindPair->MixedRecryst


Yes


Chrom

Consider Flash Column
Chromatography


FindPair->Chrom


No


MixedRecryst->Pure







Caption:  Decision tree for purification method selection.


Part 6: References


    

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    Brainly. (2024). Why do crystals oil out and what are the remedies and prevention methods?[Link]
    

    • 

  • 

    University of York. Solvent Choice - Chemistry Teaching Labs. [Link]
    

    • 

  • 

    Scribd. Solvent Selection and Recrystallization Guide. [Link]
    

    • 

  • 

    Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]
    

    • 

  • 

    Mettler Toledo. Oiling Out in Crystallization. [Link]
    

    • 

  • 

    Science Learning Center. Experiment: Recrystallization – Part I: Solvent Selection. [Link]
    

    • 

  • 

    Zhanghua. (2025). Troubleshooting Common Issues with Crystallizer Equipment. [Link]
    

    • 

  • 

    Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. [Link]
    

    • 

  • 

    University of California, Irvine. Recrystallization. [Link]
    

    • 

  • 

    Reddit. (2013). Recrystallization (help meeeeee). [Link]
    

    • 

  • 

    Scribd. Understanding Oiling Out in Crystallization. [Link]
    

    • 

  • 

    University of York. Problems with Recrystallisations - Chemistry Teaching Labs. [Link]
    

    • 

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. [Link]
    

    • 

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023). Purification of Organic Compounds: from Crude Product to Purity. [Link]
    

    • 

  • 

    (No valid reference provided in search results)
    

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  • 

    (No valid reference provided in search results)
    

    • 

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    (No valid reference provided in search results)
    

    • 

  • 

    SpiroChem. Impurity Synthesis And Identification. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Synthesis of 2-Fluorophenyl Azaspiro Derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction


Welcome to the technical support center for the synthesis of 2-fluorophenyl azaspiro derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges associated with this important class of molecules. The incorporation of a 2-fluorophenyl group into an azaspirocyclic framework is a common strategy in medicinal chemistry to enhance metabolic stability, modulate pKa, and improve binding affinity through specific fluorine-protein interactions.[1] However, the synthetic routes to these compounds are often hampered by significant steric hindrance and altered electronics imposed by the ortho-fluoro substituent.


This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome these synthetic hurdles. Our approach is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical utility.


Part 1: Frequently Asked Questions (FAQs)


This section addresses common questions and fundamental concepts related to the synthesis of 2-fluorophenyl azaspiro derivatives.


Q1: What are the main challenges in synthesizing 2-fluorophenyl azaspiro derivatives? 


A1:  The primary challenges stem from the steric bulk and electronic properties of the 2-fluorophenyl group. The ortho-fluorine atom can sterically hinder the approach of reagents to the nitrogen atom or adjacent reaction centers, slowing down or preventing key bond-forming steps.[2] Electronically, the fluorine atom is highly electronegative, which can decrease the nucleophilicity of the nitrogen atom in the precursor aniline or amine, making reactions like N-arylation or intramolecular cyclizations more difficult.[3]


Q2: How does the 2-fluoro substituent influence the reactivity of the nitrogen atom in precursor molecules? 


A2:  The 2-fluoro substituent has a dual electronic effect. It exerts a strong electron-withdrawing inductive effect (-I), which decreases the electron density on the aromatic ring and, consequently, the basicity and nucleophilicity of an attached nitrogen atom. This can be a significant barrier in reactions requiring a nucleophilic nitrogen. However, it also has a weaker, electron-donating mesomeric effect (+M) that is most pronounced at the ortho and para positions. In the context of the 2-position, the inductive effect typically dominates, leading to an overall deactivation of the nitrogen.[3]


Q3: Are there general strategies to mitigate steric hindrance from the 2-fluorophenyl group? 


A3:  Yes, several strategies can be employed:


    

  • 

    Catalyst and Ligand Selection:  Utilizing catalysts with smaller steric profiles or ligands that can promote coordination in a sterically congested environment is crucial. For instance, in palladium-catalyzed reactions, bulky phosphine ligands can sometimes create a more open coordination sphere around the metal center, facilitating substrate binding.[4]
    

    • 

  • 

    Higher Reaction Temperatures:  Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. Microwave irradiation can be particularly effective in this regard, as it allows for rapid and uniform heating to high temperatures.
    

    • 

  • 

    Use of More Reactive Reagents:  Employing highly reactive electrophiles or coupling partners can sometimes compensate for the reduced reactivity of the sterically hindered nucleophile.
    

    • 

  • 

    Intramolecular vs. Intermolecular Reactions:  Designing the synthesis around an intramolecular cyclization can be advantageous. Once the 2-fluorophenyl group is tethered to the rest of the molecule, the entropic benefit of an intramolecular reaction can help overcome the enthalpic penalty of steric hindrance.
    

    • 



Q4: What role does the choice of solvent play in these reactions? 


A4:  The solvent can significantly influence reaction rates and outcomes. Polar aprotic solvents like DMF, DMAc, or DMSO are often used in transition metal-catalyzed cross-coupling reactions as they can help to stabilize charged intermediates and dissolve organometallic complexes. In some cases, less coordinating solvents may be beneficial to avoid competition with the substrate for binding to the catalyst. Solvent screening is always a recommended step in optimizing a challenging reaction.


Part 2: Troubleshooting Guide


This guide provides a structured approach to diagnosing and solving common problems encountered during the synthesis of 2-fluorophenyl azaspiro derivatives.


Problem Possible Cause(s) Suggested Solution(s) 
Low or no conversion of starting material 1.  Steric Hindrance:  The 2-fluorophenyl group is preventing the approach of reagents.  2. Low Nucleophilicity:  The electron-withdrawing effect of the fluorine atom has deactivated the nitrogen nucleophile.  3. Catalyst Inactivity:  The chosen catalyst is not suitable for the sterically demanding substrate.1.  Increase Reaction Temperature:  Use a higher boiling point solvent or switch to microwave heating.  2. Change Catalyst System:  For Pd-catalyzed reactions, screen different phosphine ligands (e.g., from monodentate to bidentate, or from electron-rich to electron-poor). Consider using more active catalysts like Rh(III) or Cu(I) complexes, which have shown efficacy in constructing spirocyclic systems.[5]  3. Use a Stronger Base:  In reactions where the nitrogen is deprotonated, a stronger, non-nucleophilic base (e.g., NaH, KHMDS) may be required to generate a more reactive nucleophile.
Formation of side products (e.g., decomposition, protodefluorination) 1.  High Reaction Temperature:  The required high temperatures may be causing decomposition of starting materials or products.  2. Harsh Reaction Conditions:  Strong acids or bases may be promoting unwanted side reactions.  3. Protodefluorination:  Under certain conditions, especially with strong bases or nucleophiles, the fluorine atom can be displaced.1.  Optimize Reaction Time and Temperature:  Conduct a time-course study to find the optimal balance between conversion and decomposition.  2. Screen Additives:  Sometimes, additives can stabilize intermediates or catalysts. For example, in some Pd-catalyzed reactions, the addition of silver salts can act as halide scavengers.  3. Milder Conditions:  Explore alternative synthetic routes that proceed under milder conditions, such as photocatalysis or enzymatic catalysis, although these are less developed for this specific substrate class.
Poor Diastereoselectivity in Spirocyclization 1.  Low Energy Barrier Between Diastereomeric Transition States:  The steric and electronic factors are not sufficient to strongly favor one transition state over another.  2. Reversible Cyclization:  The initial cyclization may be reversible, leading to thermodynamic product mixtures.1.  Chiral Catalysts/Auxiliaries:  For asymmetric syntheses, employ chiral catalysts or auxiliaries that can create a more defined and selective transition state. Rhodium-based catalysts with chiral ligands have shown promise in the enantioselective synthesis of azaspirocycles.[6]  2. Lower Reaction Temperature:  Lowering the temperature can often enhance selectivity by favoring the pathway with the lower activation energy.  3. Bulky Protecting Groups:  Introducing a bulky protecting group on a nearby functional group can sometimes influence the facial selectivity of the cyclization.


Logical Flow for Troubleshooting Low Yield






G


start

Low Yield Observed


check_conversion

Check for Starting Material
(TLC, LC-MS)


start->check_conversion




side_products

Check for Side Products
(TLC, LC-MS)


check_conversion->side_products


Low SM Remaining


no_reaction

No Reaction/
Low Conversion


check_conversion->no_reaction


High SM Remaining


decomposition

Decomposition/
Multiple Side Products


side_products->decomposition




increase_temp

Increase Temperature/
Use Microwave


no_reaction->increase_temp




lower_temp

Lower Temperature/
Reduce Time


decomposition->lower_temp




change_catalyst

Change Catalyst/
Ligand System


increase_temp->change_catalyst




stronger_base

Use Stronger Base


change_catalyst->stronger_base




milder_cond

Use Milder Reagents/
Catalyst


lower_temp->milder_cond




additives

Screen Additives for
Stabilization


milder_cond->additives








G


start

Desired Azaspirocycle
(2-Fluorophenyl derivative)


check_ring_size

Target Ring Size?


start->check_ring_size




five_membered

5-Membered Ring


check_ring_size->five_membered


5


six_membered

6-Membered Ring


check_ring_size->six_membered


6


other_size

Other Ring Sizes


check_ring_size->other_size


Other


check_unsaturation

Unsaturation Required?


saturated

Saturated


check_unsaturation->saturated


No


unsaturated

Unsaturated


check_unsaturation->unsaturated


Yes


pd_catalyzed

Pd-catalyzed
Intramolecular N-Arylation


five_membered->pd_catalyzed




cycloaddition

[3+2] Cycloaddition


five_membered->cycloaddition




aza_prins

Aza-Prins Cyclization


six_membered->aza_prins




other_size->check_unsaturation




saturated->pd_catalyzed




rcm

Ring-Closing Metathesis
(RCM)


unsaturated->rcm





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Minimizing side reactions during 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one synthesis

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Prepared by: Gemini, Senior Application Scientist 


Welcome to the technical support center for the synthesis of advanced heterocyclic scaffolds. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. The 2-azaspiro[4.4]nonan-1-one core is a privileged scaffold in medicinal chemistry due to its rigid, three-dimensional structure.[1][2] However, its synthesis can be challenging, often plagued by issues with yield, stereoselectivity, and byproduct formation.


This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the common pitfalls and minimize side reactions in your synthetic efforts.


Section 1: General Synthetic Strategy & Mechanistic Overview


The construction of the 2-azaspiro[4.4]nonan-1-one scaffold is most commonly achieved through cycloaddition reactions, which are powerful for forming multiple bonds and stereocenters in a single step.[3] A highly effective and frequently employed method is the phosphine-catalyzed [3+2] cycloaddition between an allenoate and a methylene-γ-lactam precursor.[1][4] This approach offers a direct route to the desired spirocyclic core.


The general workflow involves preparing the necessary precursors followed by the key spirocyclization step and final purification.






G


cluster_0

Phase 1: Precursor Synthesis


cluster_1

Phase 2: Spirocyclization


cluster_2

Phase 3: Final Steps


P1

Synthesis of
Cyclopentylidene-derived
Methylene-γ-lactam


S1

Key [3+2] Cycloaddition
(e.g., Phosphine-catalyzed)


P1->S1




P2

Synthesis of
2-Fluorophenyl-substituted
Allenoate or Acrylate


P2->S1




F1

Workup & Crude Isolation


S1->F1




F2

Chromatographic
Purification


F1->F2




F3

Characterization


F2->F3








G


Start

Problem:
Low or No Yield


C1

Check Starting
Material Purity
(NMR, LC-MS)


Start->C1




C2

Analyze Crude
Reaction Mixture
(TLC, LC-MS)


Start->C2




C3

Review Reaction
Conditions


Start->C3




S1_Impure

Solution:
Re-purify starting
materials via column
chromatography or
recrystallization.


C1->S1_Impure


Impurities detected


S2_Decomp

Potential Cause:
Product/Intermediate
Decomposition
Solution:
- Lower reaction temp.
- Shorten reaction time.
- Use milder workup (e.g., sat. NH4Cl quench).


C2->S2_Decomp


Multiple spots,
streaking observed


S2_NoReact

Potential Cause:
No Reaction
Solution:
- Confirm catalyst activity.
- Increase temperature.
- Screen solvents.


C2->S2_NoReact


Only starting
materials observed


S3_Optimize

Solution:
Systematically screen
parameters: Temperature,
Concentration, Catalyst
Loading, Solvent.


C3->S3_Optimize


Conditions not
fully optimized



Figure 2: Troubleshooting decision tree for low reaction yield.


    

  • 

    Possible Cause 1: Impure Starting Materials. 
    

      

    • 

      Explanation:  Impurities in your methylene-γ-lactam or the 2-fluorophenyl acrylate/allenoate can act as catalyst poisons or participate in competing side reactions.
      

      • 

    • 

      Solution:  Always ensure the purity of starting materials using appropriate techniques like recrystallization or column chromatography before initiating the reaction. [5]Verify purity by NMR and/or LC-MS.
      

      • 

    

    • 

  • 

    Possible Cause 2: Sub-optimal Reaction Conditions. 
    

      

    • 

      Explanation:  Spirocyclization reactions are often sensitive to temperature, concentration, and solvent. An incorrect parameter can halt the reaction or favor side pathways. For example, a temperature that is too high might cause product decomposition, while one that is too low may not overcome the activation energy barrier.
[5]    *   Solution:  Systematically screen reaction parameters. Set up a matrix of experiments varying temperature (e.g., RT, 50 °C, 80 °C), solvent (e.g., Toluene, THF, DCE), and concentration. See Protocol 2 for a detailed screening procedure.
      

      • 

    

    • 

  • 

    Possible Cause 3: Product or Intermediate Decomposition. 
    

      

    • 

      Explanation:  Spirocyclic γ-lactams can be unstable under harsh reaction or workup conditions (e.g., strong acid/base, high temperatures). [5]The N-acyliminium species, if formed, can also be reactive intermediates.
[6]    *   Solution:  Monitor the reaction at different time points by TLC or LC-MS to check for both product formation and the appearance of new, unknown spots that could indicate decomposition. If decomposition is suspected, consider a milder workup procedure (e.g., quenching with saturated aqueous NH₄Cl) and purify the product promptly after the reaction is complete.
[5]
      

      • 

    

    • 



Q2: My reaction works, but I'm getting a mixture of diastereomers. How can I improve the stereoselectivity?


Achieving high diastereoselectivity is a common hurdle in spirocycle synthesis, as the creation of the quaternary spirocenter can lead to different spatial arrangements.
[7]


    

  • 

    Possible Cause 1: Solvent Effects. 
    

      

    • 

      Explanation:  The polarity of the solvent can significantly influence the energy of the transition states leading to different diastereomers. A change in solvent can sometimes dramatically alter or even reverse the diastereomeric ratio (d.r.).
[5]    *   Solution:  Screen a range of solvents with varying polarities. Common choices include non-polar (Toluene, Hexane), moderately polar (DCM, THF), and polar aprotic (Acetonitrile, DMF) solvents.
      

      • 

    

    • 



ParameterCondition ACondition BCondition CCondition D
Solvent TolueneTHFDCMAcetonitrile
Temperature 80 °C65 °C40 °C80 °C
Catalyst PPh₃ (10 mol%)PPh₃ (10 mol%)PPh₃ (10 mol%)PPh₃ (10 mol%)
Yield (%) AnalyzeAnalyzeAnalyzeAnalyze
d.r. AnalyzeAnalyzeAnalyzeAnalyze


Table 1: Example screening table for optimizing diastereoselectivity.


    

  • 

    Possible Cause 2: Temperature. 
    

      

    • 

      Explanation:  Lowering the reaction temperature often increases selectivity. The smaller energy difference between the diastereomeric transition states becomes more significant at lower temperatures, favoring the formation of the thermodynamically more stable product.
      

      • 

    • 

      Solution:  Run the reaction at progressively lower temperatures (e.g., room temperature, 0 °C, or even -20 °C). Note that this will likely increase the required reaction time.
      

      • 

    

    • 

  • 

    Possible Cause 3: Catalyst/Ligand Choice. 
    

      

    • 

      Explanation:  In catalyzed reactions, the steric and electronic properties of the catalyst or its ligands play a crucial role in controlling the facial selectivity of the approaching reactants.
      

      • 

    • 

      Solution:  If using a phosphine catalyst, screen different phosphines (e.g., PPh₃, P(n-Bu)₃, or more sterically demanding phosphines like P(Cy)₃). For enantioselective syntheses, a switch to a chiral catalyst or ligand is necessary.
[8]
      

      • 

    

    • 



Q3: I'm observing the formation of an unexpected byproduct that is difficult to separate. What could it be?


The formation of isomers or oligomers is a common side reaction.






G


Reactants

Methylene-γ-lactam +
2-Fluorophenyl Allenoate +
Phosphine Catalyst


Intermediate

Phosphonium Zwitterion
Intermediate


Reactants->Intermediate


Nucleophilic attack
of phosphine


DesiredProduct

Desired [3+2] Cycloaddition
Product:
4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


Intermediate->DesiredProduct


Proton transfer &
Intramolecular
Michael addition


SideReaction

Side Reaction:
Dimerization or
Polymerization of Allenoate


Intermediate->SideReaction


[2+2] or [4+2]
self-condensation



Figure 3: Competing pathways in phosphine-catalyzed spirocyclization.


    

  • 

    Possible Cause 1: Dimerization/Oligomerization. 
    

      

    • 

      Explanation:  Electron-deficient alkenes or allenoates can undergo self-condensation or polymerization, especially at higher concentrations or temperatures. This can compete with the desired intermolecular cycloaddition.
      

      • 

    • 

      Solution:  Try adding the allenoate slowly via syringe pump to the reaction mixture containing the lactam and catalyst. This maintains a low instantaneous concentration of the allenoate, disfavoring self-reaction pathways.
      

      • 

    

    • 

  • 

    Possible Cause 2: Isomerization. 
    

      

    • 

      Explanation:  The double bond in the methylene-γ-lactam precursor might migrate under basic or acidic conditions, forming a more stable endocyclic double bond, which is unreactive in the desired cycloaddition.
      

      • 

    • 

      Solution:  Ensure the reaction conditions are neutral if possible. If a base is required, use a non-nucleophilic, sterically hindered base and add it at low temperature. Check the purity of the precursor immediately before use.
      

      • 

    

    • 



Section 3: Frequently Asked Questions (FAQs)


    

  • 

    FAQ 1: What is the role of the 2-fluorophenyl group? 
The 2-fluorophenyl group is primarily an electronically-withdrawing substituent that activates the acrylate/allenoate Michael acceptor for the key cycloaddition step. Its steric bulk can also influence the diastereoselectivity of the cyclization.
    

    • 

  • 

    FAQ 2: What are the best analytical techniques for monitoring this reaction? 
Thin-Layer Chromatography (TLC) is excellent for rapid, qualitative monitoring of the consumption of starting materials and the appearance of the product. For more quantitative analysis and to check for isomeric byproducts, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal. Final product characterization should always be done using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
    

    • 

  • 

    FAQ 3: My product appears to be unstable on silica gel during column chromatography. What can I do? 
Some nitrogen-containing compounds, particularly those with strained rings, can degrade on acidic silica gel. Try deactivating the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 1% Et₃N in Hexane/Ethyl Acetate). Alternatively, consider other purification techniques like preparative HPLC or crystallization.
    

    • 



Section 4: Key Experimental Protocols


Protocol 1: General Procedure for Phosphine-Catalyzed [3+2] Cycloaddition


    

  • 

    Materials: 
    

      

    • 

      Methylene-γ-lactam precursor (1.0 equiv)
      

      • 

    • 

      2-Fluorophenyl-substituted allenoate (1.2 equiv)
      

      • 

    • 

      Triphenylphosphine (PPh₃) (0.1 equiv)
      

      • 

    • 

      Anhydrous Toluene
      

      • 

    • 

      Standard inert atmosphere glassware (Schlenk flask, nitrogen/argon line)
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      To an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the methylene-γ-lactam precursor and triphenylphosphine.
      

      • 

    • 

      Add anhydrous toluene via syringe to dissolve the solids (concentration typically 0.1-0.5 M).
      

      • 

    • 

      To this solution, add the 2-fluorophenyl-substituted allenoate dropwise at room temperature over 5 minutes.
      

      • 

    • 

      Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the required time (typically 12-24 hours).
      

      • 

    • 

      Monitor the reaction progress by TLC or LC-MS.
      

      • 

    • 

      Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.
      

      • 

    • 

      The crude residue can then be purified by flash column chromatography.
[1]
      

      • 

    

    • 



Protocol 2: Standard Workup and Purification


    

  • 

    Procedure: 
    

      

    • 

      After concentrating the crude reaction mixture, re-dissolve the residue in a minimal amount of dichloromethane (DCM) or ethyl acetate.
      

      • 

    • 

      If the reaction was run under basic or acidic conditions, perform a mild aqueous wash. For example, wash with a saturated aqueous solution of NH₄Cl, followed by a wash with saturated aqueous NaHCO₃, and finally with brine.
[5]    3.  Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.
      

      • 

    • 

      Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the desired 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one.
      

      • 

    

    • 



References


    


  • 

    Biswas, S., Porashar, B., Deka, M., & Saikia, A. (2025). Recent Developments in Prins Cyclization Toward the Synthesis of Spirocyclic Scaffolds. ResearchGate. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Synthesis of 2-Azaspiro[4.4]nonan-1-ones via Phosphine-Catalyzed [3 + 2]-Cycloadditions. ResearchGate. Retrieved from [Link]
    

    • 

  • 

    Allous, M., et al. (n.d.). Review of synthesis and various biological activities of spiro heterocyclic compounds comprising oxindole and pyrrolidine moities. Taylor & Francis Online. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Aza‐spirocyclic motifs in drugs and recent works in the synthesis of N‐spirocyclic building blocks. ResearchGate. Retrieved from [Link]
    

    • 

  • 

    PMC. (n.d.). Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams. PMC. Retrieved from [Link]
    

    • 

  • 

    Alves, A. J. D. S., Alves, N. G. A., Soares, M. I. L., & Pinho e Melo, T. M. V. D. (2021). Strategies and methodologies for the construction of spiro-fused γ-lactams: an update. Organic Chemistry Frontiers. Retrieved from [Link]
    

    • 

  • 

    RSC Publishing. (n.d.). Highly enantio-selective synthesis of aza-spirocyclic indanones via rhodium catalysis. Organic & Biomolecular Chemistry. Retrieved from [Link]
    

    • 

  • 

    ACS Publications. (2025). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Synthesis of β-lactams fused with spirocyclopentane oxindoles. ResearchGate. Retrieved from [Link]
    

    • 


  • 

    Ikeda, M., et al. (1994). SYNTHESIS OF AN OPTICALLY ACTIVE 1-AZASPIRO-[4.4]NON-8-EN-7-ONE. HETEROCYCLES, 38(6), 1237. Retrieved from [Link]
    

    • 

  • 

    ScienceDirect. (n.d.). ENANTIOSELECTIVE SYNTHESIS OF UNSATURATED γ-LACTAMS. Retrieved from [Link]
    

    • 

  • 

    Semantic Scholar. (n.d.). Biologically active γ-lactams: synthesis and natural sources. Retrieved from [Link]
    

    • 

  • 

    Wiley Online Library. (2019). Metal free synthesis of 1 azaspiro[4.4]nonane-3-one system via reactions of nitrones with 1,1-disubstituted allenes. Journal of Heterocyclic Chemistry, 56(12), 3236-3243. Retrieved from [Link]
    

    • 

  • 

    Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PMC. Retrieved from [Link]
    

    • 

  • 

    PMC. (2023). Rapid and Efficient Access to Novel Bio-Inspired 3-Dimensional Tricyclic SpiroLactams as Privileged Structures via Meyers' Lactamization. PMC. Retrieved from [Link]
    

    • 

  • 

    ACS Publications. (2024). Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. Organic Letters. Retrieved from [Link]
    

    • 

  • 

    ACS. (n.d.). Synthesis of medicinally privileged spiro-β-lactams. American Chemical Society. Retrieved from [Link]
    

    • 

  • 

    Hayrapetyan, D., & Stepanova, V. (2021). Facile Synthesis of Spirocyclic Lactams via [3+2] and [3+3] Aza-Annulation Reactions. European Journal of Organic Chemistry, 2021(14), 2121-2125. Retrieved from [Link]
    

    • 

  • 

    ScholarWorks @ UTRGV. (n.d.). Synthesis of medicinally privileged spiro-β-lactams. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (2021). Strategies and methodologies for the construction of spiro-fused γ-lactams: an update. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (2018). An update on the synthesis and reactivity of spiro-fused β-lactams. Retrieved from [Link]
    

    • 



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Technical Support Center: Enhancing Enantioselectivity in the Chiral Synthesis of Azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the technical support center for the chiral synthesis of azaspiro[4.4]nonan-1-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the enantioselectivity of this critical synthetic transformation. The unique three-dimensional structure of the azaspiro[4.4]nonane core makes it a valuable scaffold in medicinal chemistry, and achieving high enantiopurity is paramount for its application in drug discovery.[1][2][3] This resource provides in-depth, field-proven insights in a question-and-answer format to address specific challenges you may encounter during your experiments.


Frequently Asked Questions (FAQs)


Q1: I'm observing low enantiomeric excess (ee) in my synthesis of azaspiro[4.4]nonan-1-one. What are the most common initial checks I should perform?


A1: When encountering low enantiomeric excess, a systematic approach to troubleshooting is crucial. Begin by verifying the basics of your experimental setup.[4]


    

  • 

    Purity of Starting Materials:  Confirm the purity and identity of all starting materials, reagents, and the catalyst. Impurities can often interfere with the catalytic cycle or act as competing catalysts.
    

    • 

  • 

    Solvent Quality:  Ensure that the solvent is of an appropriate grade and, most importantly, anhydrous. Trace amounts of water can deactivate or alter the selectivity of many chiral catalysts, particularly organocatalysts like chiral phosphoric acids.[4]
    

    • 

  • 

    Reaction Temperature:  Double-check the reaction temperature. Minor fluctuations can significantly impact enantioselectivity, as the difference in activation energies between the two enantiomeric pathways is often small.[4][5]
    

    • 

  • 

    Measurements and Concentrations:  Re-verify all measurements and concentrations to rule out simple experimental errors.
    

    • 



Q2: Which catalytic system is best suited for achieving high enantioselectivity in the synthesis of the azaspiro[4.4]nonan-1-one core?


A2: The choice of catalyst is highly dependent on the specific synthetic route you are employing. Several successful systems have been reported:


    

  • 

    Chiral Phosphoric Acids (CPAs):  CPAs are a versatile class of Brønsted acid catalysts that have shown great success in a variety of asymmetric transformations.[6][7][8] They function by creating a well-organized chiral environment through hydrogen bonding, guiding the substrate to react in a stereoselective manner.[7]
    

    • 

  • 

    Phosphine-Catalyzed [3+2] Cycloadditions:  Chiral phosphines can be used to catalyze the [3+2] cycloaddition of 2-methylene-γ-lactams with various partners to form the 2-azaspiro[4.4]nonan-1-one core.[9][10] The enantioselectivity in these reactions is dictated by the chiral ligand on the phosphine catalyst.
    

    • 

  • 

    Metal-Based Catalysts:  Chiral complexes of metals like rhodium and iridium have also been employed.[1][11][12] These catalysts often operate through mechanisms like C-H activation or cyclopropanation and can offer high levels of stereocontrol.[1][12]
    

    • 



The optimal catalyst will depend on your specific substrates and reaction conditions. A preliminary screen of different catalyst types may be necessary.


Q3: How critical is the purification of the final spirocyclic compound for obtaining high enantiopurity?


A3: Purification is a critical final step. Even with a highly enantioselective reaction, side products or a small amount of the undesired enantiomer may be present. Chiral chromatography is the most common method for separating enantiomers and determining the enantiomeric excess of your product.[13][14]


    

  • 

    High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC):  These are the go-to techniques for both analytical determination of ee and preparative separation of enantiomers. A variety of chiral stationary phases (CSPs) are commercially available, and screening different columns and solvent systems is often necessary to achieve baseline separation.[13][14]
    

    • 



Troubleshooting Guide: Low Enantioselectivity


This section provides a more in-depth guide to troubleshooting and optimizing the enantioselectivity of your reaction.


Catalyst-Related Issues


Q4: I suspect my chiral catalyst is underperforming. How can I verify its integrity and activity? 


A4: To ascertain if the catalyst is the issue, several steps can be taken:


    

  • 

    Verify Purity and Structure:  For in-house prepared catalysts, especially chiral ligand-metal complexes or multi-step syntheses of organocatalysts, rigorous characterization by NMR, mass spectrometry, and, if possible, X-ray crystallography is essential.[4]
    

    • 

  • 

    Check for Degradation:  Ensure the catalyst has been stored under the recommended conditions (e.g., under an inert atmosphere, protected from light and moisture). Some catalysts can degrade over time.
    

    • 

  • 

    Run a Control Reaction:  Use a well-established substrate reported in the literature to give high ee with your catalyst system.[4] This will serve as a benchmark for its activity and selectivity. If this control reaction also yields low ee, it strongly points to a problem with the catalyst itself.
    

    • 



Q5: Could the catalyst loading be affecting the enantioselectivity? 


A5: Yes, catalyst loading can be a critical parameter. While higher catalyst loading may increase the reaction rate, it doesn't always lead to higher enantioselectivity. In some cases, catalyst aggregation at higher concentrations can lead to the formation of less selective catalytic species. It is advisable to screen a range of catalyst loadings (e.g., 1-10 mol%) to find the optimal balance between reaction rate and enantioselectivity.[8]


Reaction Parameter Optimization


Q6: How does the choice of solvent impact the enantioselectivity of my reaction? 


A6: The choice of solvent can have a profound impact on the enantioselectivity of an asymmetric reaction.[4] The solvent influences the conformation of the catalyst-substrate complex and the transition state energies of the two competing enantiomeric pathways.[4]


    

  • 

    Screening Different Solvents:  It is highly recommended to screen a range of solvents with varying polarities and coordinating abilities. For instance, a switch from a non-coordinating solvent like toluene to a more polar or coordinating solvent like dichloromethane or THF can significantly alter the outcome.[15][16]
    

    • 

  • 

    Solvent Effects on Catalyst-Substrate Interaction:  The solvent can stabilize or destabilize the transition states leading to the two enantiomers differently. A solvent that promotes a more ordered, rigid transition state for the desired enantiomer will enhance selectivity.
    

    • 



Experimental Workflow for Solvent Screening






Troubleshooting_Low_EE


Start

Low Enantiomeric Excess Observed


Check_Basics

Verify Basics:
- Reagent/Solvent Purity
- Temperature Control
- Concentrations


Start->Check_Basics




Catalyst_Check

Evaluate Catalyst Integrity


Check_Basics->Catalyst_Check




Control_Rxn

Run Control Reaction with
Known Substrate


Catalyst_Check->Control_Rxn




Catalyst_OK

Catalyst is Active and Selective


Control_Rxn->Catalyst_OK


High ee


Catalyst_Bad

Catalyst is Faulty


Control_Rxn->Catalyst_Bad


Low ee


Optimize_Params

Systematically Optimize
Reaction Parameters


Catalyst_OK->Optimize_Params




Resynthesize_Catalyst

Re-synthesize or
Purchase New Catalyst


Catalyst_Bad->Resynthesize_Catalyst




Screen_Solvent

Screen Solvents


Optimize_Params->Screen_Solvent




Screen_Temp

Screen Temperatures


Optimize_Params->Screen_Temp




Screen_Conc

Screen Concentrations


Optimize_Params->Screen_Conc




Purification_Check

Investigate Work-up
and Purification


Screen_Solvent->Purification_Check




Screen_Temp->Purification_Check




Screen_Conc->Purification_Check




Racemization_Test

Test for Racemization
(e.g., on silica gel)


Purification_Check->Racemization_Test




Racemization_Yes

Racemization Occurs


Racemization_Test->Racemization_Yes


ee drops


Racemization_No

No Racemization


Racemization_Test->Racemization_No


ee stable


Modify_Purification

Modify Purification Method
(e.g., neutral silica, different CSP)


Racemization_Yes->Modify_Purification




Problem_Solved

High Enantioselectivity Achieved


Racemization_No->Problem_Solved




Modify_Purification->Problem_Solved





Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Resolving solubility issues of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one in assays

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


A Guide to Resolving Solubility Challenges in Biochemical and Cell-Based Assays 


Introduction: Understanding the Challenge


4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is a spirocyclic compound, a structural class of significant interest in drug discovery.[1] Its rigid, three-dimensional architecture is desirable for target engagement, but often presents a significant challenge: poor aqueous solubility. The presence of a lipophilic fluorophenyl group combined with a spiroalkane core means that while the molecule may be readily soluble in organic solvents like dimethyl sulfoxide (DMSO), it can rapidly precipitate when introduced into the aqueous environment of an assay buffer.[2][3]


This guide provides a systematic, question-and-answer-based approach to troubleshooting and resolving these solubility issues. The integrity of your assay data—whether for high-throughput screening (HTS) or lead optimization—depends on the compound remaining in solution at the intended concentration.[4][5] We will move from foundational issues with stock solutions to advanced solubilization techniques, explaining the scientific principles behind each strategy to empower you to make informed decisions for your specific experimental context.


Part 1: The Stock Solution - Your First Checkpoint


This section addresses the most common source of solubility problems: the initial compound stock solution.


Q1: My 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one won't fully dissolve in DMSO, or it precipitates in the vial during storage. What should I do?


This is a critical first hurdle. If the compound is not fully dissolved in the stock solution, all subsequent dilutions and assay results will be inaccurate.


Answer: 


Precipitation in a DMSO stock solution can be caused by several factors: attempting too high a concentration, water absorption by the DMSO, or improper storage conditions.[6][7]


From a mechanistic standpoint, DMSO is a powerful solvent, but its ability to keep a compound in solution can be compromised by absorbed atmospheric water, which reduces the overall solvent polarity and can trigger precipitation of lipophilic compounds.[8] Furthermore, repeated freeze-thaw cycles can create localized concentration gradients and provide the energy needed to initiate crystallization from a supersaturated or metastable solution.[6][8]


Troubleshooting Protocol & Recommendations: 


    

  • 

    Re-dissolving the Precipitate:  Gently warm the vial to 37°C and vortex or sonicate the solution.[6] If the precipitate redissolves, the stock may still be usable. If it does not, it is best to discard it and prepare a fresh stock, as the concentration is no longer reliable.
    

    • 

  • 

    Use High-Purity, Anhydrous DMSO:  Ensure your DMSO is of high quality and stored in a tightly sealed container with desiccant to prevent moisture contamination.[6]
    

    • 

  • 

    Optimize Stock Concentration:  While preparing stock solutions at 10-30 mM is common practice, this may be too high for this specific compound.[6] If you observe precipitation, prepare a new stock at a lower concentration (e.g., 10 mM).
    

    • 

  • 

    Aliquot for Storage:  To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes immediately after preparation.[9]
    

    • 

  • 

    Proper Storage:  Store aliquots at -80°C for long-term stability.[6]
    

    • 



ParameterRecommendationRationale
Solvent High-Purity, Anhydrous DMSOMinimizes water absorption which can cause precipitation.[8]
Concentration Start at 10 mM; avoid >30 mMHigh concentrations increase the risk of creating an unstable, supersaturated solution.[7]
Dissolution Aid Gentle warming (37°C), vortexing, or sonicationProvides energy to overcome the crystal lattice energy of the solid compound.[6][9]
Short-Term Storage 4°C for up to 2 weeksAcceptable for immediate use, but long-term storage requires colder temperatures.[6]
Long-Term Storage -80°C in single-use aliquotsPrevents degradation and minimizes freeze-thaw cycles that promote precipitation.[6][9]


Part 2: The Dilution Step - Navigating the "Crash-Out"


The most frequent and frustrating issue is when a compound that is perfectly clear in its DMSO stock immediately precipitates upon dilution into an aqueous assay buffer.


Q2: Why does my compound precipitate instantly when I dilute the DMSO stock into my aqueous buffer?


Answer: 


This phenomenon occurs because you are rapidly shifting the compound from a highly favorable organic solvent (DMSO) to a highly unfavorable aqueous environment. The resulting solution is often "supersaturated"—a thermodynamically unstable state where the concentration of the dissolved compound temporarily exceeds its true equilibrium solubility.[10] This is often referred to as a kinetic solubility  limit, which is distinct from the lower, true thermodynamic solubility .[11][12] The introduction of the aqueous buffer provides the thermodynamic driving force for the compound to crash out of solution and reach its lower, more stable equilibrium state.[13]






G





Q3: How can I perform the dilution to minimize this immediate precipitation?


Answer: 


Avoid adding a small volume of concentrated DMSO stock directly into a large volume of aqueous buffer. This method causes a sudden and dramatic solvent polarity shock. A better approach is a stepwise or intermediate dilution protocol .[14] This method gradually acclimates the compound to the aqueous environment, which can help maintain a metastable supersaturated solution for the duration of the assay.


Experimental Protocol: Stepwise Dilution 


    

  • 

    Prepare Compound Plate:  In a 96-well plate (the "DMSO plate"), perform serial dilutions of your compound in 100% DMSO to create a range of stock concentrations.
    

    • 

  • 

    Transfer to Intermediate Plate:  Transfer a small, equal volume (e.g., 2 µL) of each concentration from the DMSO plate to a new 96-well plate (the "intermediate plate").
    

    • 

  • 

    Intermediate Dilution:  Add a small volume of your aqueous assay buffer (e.g., 18 µL) to each well of the intermediate plate. Mix thoroughly by pipetting up and down. This creates a 1:10 dilution with 10% DMSO.
    

    • 

  • 

    Final Dilution:  Transfer the desired volume from the intermediate plate to your final assay plate, which already contains the bulk of the assay buffer and other reagents. For example, transfer 10 µL from the intermediate plate into 90 µL of buffer in the final plate. This achieves the final 1:100 dilution with a final DMSO concentration of 1%.
    

    • 



This process helps to avoid the rapid solvent shock that causes immediate precipitation.[14] Always ensure the final concentration of DMSO is compatible with your assay system, as high concentrations can be toxic to cells or inhibit enzyme activity.[9]


Assay TypeTypical Max DMSO ConcentrationIdeal Max DMSO Concentration
Biochemical (e.g., enzyme kinetics) 1% - 2%≤ 0.5%
Cell-Based (short-term, <24h) 0.5%≤ 0.1%
Cell-Based (long-term, >24h) 0.1%≤ 0.05%


Part 3: Advanced Solubilization Strategies


If optimizing the dilution protocol and DMSO concentration is insufficient, you may need to modify the formulation of your assay buffer or stock solution.


Q4: I've minimized DMSO and used a stepwise dilution, but my compound's solubility is still too low for my target assay concentration. What are my options?


Answer: 


When standard methods fail, you can employ formulation strategies to increase the apparent aqueous solubility of the compound. The main approaches are using co-solvents, adjusting the pH, or using solubilizing excipients like cyclodextrins.


1. Co-solvents: 


A co-solvent is a water-miscible organic solvent that, when added to the aqueous buffer, reduces the overall polarity of the solution.[15][] This makes the environment more favorable for lipophilic compounds, thereby increasing their solubility.


    

  • 

    Mechanism:  Co-solvents disrupt the hydrogen bonding network of water, reducing the energy penalty required to create a cavity for the non-polar solute.[]
    

    • 

  • 

    Common Examples:  Polyethylene glycol 400 (PEG 400), propylene glycol, ethanol, and glycerol.[14][]
    

    • 

  • 

    Implementation:  Prepare a stock solution of your compound in a mixture of DMSO and a co-solvent (e.g., 1:1 DMSO:PEG 400).[14] Alternatively, add the co-solvent directly to your assay buffer at a low final concentration (e.g., 1-5%). Always run a vehicle control with the same final concentration of the co-solvent to check for assay interference.
    

    • 



Co-SolventTypical Final Conc.Notes
PEG 400 1 - 10%Generally well-tolerated in many assays; can be viscous.
Propylene Glycol 1 - 5%Common pharmaceutical excipient; good safety profile.
Ethanol 0.5 - 2%Can be toxic to cells and may denature some proteins at higher concentrations.


2. pH Adjustment: 


The solubility of ionizable compounds is highly dependent on pH.[17] The 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one structure contains a lactam (a cyclic amide), which has a secondary amine character and is weakly basic.[18]


    

  • 

    Mechanism:  At a pH below the compound's pKa, the nitrogen atom can become protonated, creating a positively charged species. This charged form is generally much more soluble in aqueous media than the neutral form.[18][19]
    

    • 

  • 

    Implementation: 
    

      

    • 

      Determine the pKa of your compound (experimentally or via in silico prediction).
      

      • 

    • 

      Systematically test the solubility of the compound in your assay buffer adjusted to a range of pH values, typically starting from pH 7.4 and decreasing in 0.5 unit increments (e.g., 7.0, 6.5, 6.0).
      

      • 

    • 

      Caution:  Ensure that your target protein or cell system remains stable and active at the modified pH. Run a pH-matched vehicle control to validate assay performance.[20]
      

      • 

    

    • 



3. Solubilizing Excipients (Cyclodextrins): 


Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[21][22] They can encapsulate poorly soluble "guest" molecules, forming an inclusion complex that has significantly improved aqueous solubility.[23][24]


    

  • 

    Mechanism:  The hydrophobic fluorophenyl group of your compound can partition into the non-polar cavity of the cyclodextrin, while the hydrophilic outer surface of the cyclodextrin interacts favorably with water, effectively masking the lipophilic part of the drug and keeping it in solution.[1][23]
    

    • 

  • 

    Common Examples:  Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used due to their high aqueous solubility and low toxicity compared to unmodified β-cyclodextrin.[21]
    

    • 

  • 

    Implementation:  Prepare a stock solution of the compound-cyclodextrin complex. Dissolve the cyclodextrin in water first, then add the compound and stir or sonicate until a clear solution is formed. This stock can then be diluted into the final assay buffer.
    

    • 







G





Part 4: Assay Validation - Is Your Compound Really in Solution?


After applying these strategies, you must verify that the compound remains soluble throughout the entire assay incubation period.


Q5: What is a practical method to determine the solubility limit of my compound in my final assay buffer?


Answer: 


The most direct way to assess solubility in your specific assay conditions is to perform a kinetic solubility assay  using your final buffer formulation (including any co-solvents or excipients). This can be done by measuring light scattering or turbidity.[25]


Experimental Protocol: Turbidity-Based Kinetic Solubility Assay 


    

  • 

    Prepare Compound Plate:  Create a 2-fold serial dilution of your compound in 100% DMSO, starting from a high concentration (e.g., 10 mM).
    

    • 

  • 

    Add to Assay Buffer:  In a clear 96-well or 384-well plate, add your final assay buffer.
    

    • 

  • 

    Dilute and Mix:  Transfer a small, fixed volume of the DMSO stocks into the assay buffer to achieve the final desired dilution (e.g., 1:100 for 1% DMSO). Mix well.
    

    • 

  • 

    Incubate:  Let the plate incubate at the assay temperature (e.g., room temperature or 37°C) for a period that matches your assay duration (e.g., 1-2 hours).
    

    • 

  • 

    Measure Turbidity:  Read the absorbance of the plate at a wavelength where the compound does not absorb, typically ≥ 500 nm.[25] A plate reader capable of nephelometry (light scattering) is even more sensitive.
    

    • 

  • 

    Determine Solubility Limit:  Plot the measured absorbance (turbidity) against the nominal compound concentration. The concentration at which the absorbance begins to sharply increase above the baseline is the kinetic solubility limit. Data points from your main assay that are at or above this concentration should be considered unreliable.
    

    • 



By understanding and systematically addressing the solubility challenges of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, you can ensure the generation of high-quality, reliable, and reproducible data in your drug discovery efforts.


References


    

  • 

    American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]
    

    • 



  • 

    IntechOpen. (2016). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. [Link]
    

    • 

  • 

    Touro Scholar. (2014). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. [Link]
    

    • 

  • 

    ResearchGate. (2012). Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks | Request PDF. [Link]
    

    • 

  • 

    MDPI. (2024). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. [Link]
    

    • 

  • 

    PubMed. (2012). Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks. [Link]
    

    • 


  • 

    Ashland. (2023). How can cyclodextrins enhance solubility?. [Link]
    

    • 

  • 

    Sussex Drug Discovery Centre. (2014). Can we predict compound precipitation in DMSO stocks?. [Link]
    

    • 


  • 

    PMC. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]
    

    • 

  • 

    Inventiva Pharma. Solubility Toolbox for Successful Design of Drug Candidates. [Link]
    

    • 

  • 

    University of Strathclyde. (2013). The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. [Link]
    

    • 


  • 

    ResearchGate. (2009). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. [Link]
    

    • 

  • 

    Pearson. Given the data in Problem 47:b. What pH would you make the water .... [Link]
    

    • 

  • 

    Ziath. (2005). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. [Link]
    

    • 

  • 

    PMC. (2017). Driving Structure-Based Drug Discovery through Cosolvent Molecular Dynamics. [Link]
    

    • 

  • 

    PMC. (2014). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. [Link]
    

    • 

  • 

    MDPI. (2023). The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. [Link]
    

    • 

  • 

    PMC. (2008). Compound Management for Quantitative High-Throughput Screening. [Link]
    

    • 


  • 

    University of Antwerp. (2022). Supporting novel drug discovery via cosolvent molecular dynamics. [Link]
    

    • 

  • 

    ResearchGate. (2020). Improving solubility via structural modification. [Link]
    

    • 


  • 

    Hamilton Company. Compound Handling | Applications. [Link]
    

    • 

  • 

    Pharma IQ. (2014). High-Throughput Screening: Best Practice, Trends and Challenges. [Link]
    

    • 

  • 

    Biotage. (2023). How to prevent compound precipitation during flash column chromatography. [Link]
    

    • 

  • 

    Chemistry LibreTexts. (2023). 16.4: The Effects of pH on Solubility. [Link]
    

    • 

  • 

    ResearchGate. (2010). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. [Link]
    

    • 

  • 

    ResearchGate. (2013). How to deal with the poor solubility of tested compounds in MTT assay?. [Link]
    

    • 

  • 

    BMG LABTECH. High-throughput screening (HTS). [Link]
    

    • 

  • 

    University of Rhode Island. (2005). Principles of Drug Action 1, Spring 2005, Amines. [Link]
    

    • 

  • 

    Lumen Learning. 23.1. Properties of amines | Organic Chemistry II. [Link]
    

    • 

  • 

    Taylor & Francis Online. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. [Link]
    

    • 


  • 

    BellBrook Labs. (2023). Common Challenges in Biochemical Assays and How to Overcome Them. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Thermal stability issues of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


A Guide to Investigating and Managing Thermal Stability 


Welcome to the technical support center for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. This guide is designed for researchers, scientists, and drug development professionals to address potential thermal stability challenges encountered during experimental work. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions. The spiro-lactam scaffold is a valuable motif in medicinal chemistry, but its behavior under thermal stress can be complex.[1][2] This document serves as a comprehensive resource for diagnosing, understanding, and mitigating thermal degradation.


Frequently Asked Questions (FAQs)


Q1: My reaction yield is decreasing when I heat my mixture containing 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. What could be happening? 


A: A decrease in yield at elevated temperatures is a classic indicator of thermal degradation.[3] While the 2-azaspiro[4.4]nonan-1-one core, a γ-lactam, is generally more stable than highly strained β-lactams, the amide bond is susceptible to cleavage under various conditions.[1][4] Heat can provide the activation energy for degradation pathways such as hydrolysis (if water is present), oxidation, or intramolecular rearrangements. It is crucial to determine if the compound itself is degrading or if it's reacting with other components in your mixture under thermal stress.


Q2: What are the most likely degradation pathways for this molecule under thermal stress? 


A: Based on its structure, two primary degradation pathways are plausible:


    

  • 

    Hydrolysis of the Lactam Ring:  This is the most common degradation route for lactams. In the presence of acid or base, and particularly with heat, the cyclic amide bond can be hydrolyzed to form the corresponding γ-amino acid. The fluorine atom on the phenyl ring may exert electronic effects that could influence the rate of this hydrolysis.
    

    • 

  • 

    Oxidation:  If the reaction is not performed under an inert atmosphere, oxidative degradation can occur, especially at elevated temperatures. The specific products would depend on the reaction conditions.
    

    • 



Forced degradation studies are the standard approach to experimentally determine these pathways.[5][6]


Q3: How does the 2-fluorophenyl group affect the molecule's stability? 


A: The fluorine substituent can influence stability in several ways. As a moderately electron-withdrawing group, it can affect the electron density of the entire molecule, potentially influencing the reactivity of the lactam ring. Furthermore, during thermal decomposition of fluorinated organic molecules, the carbon-fluorine bond can eventually cleave, potentially leading to the formation of fluoride ions or other fluorinated byproducts under harsh conditions.[7]


Q4: What are the best practices for storing 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one to ensure its stability? 


A: To minimize degradation during storage, the compound should be protected from heat, moisture, and light. Recommended storage conditions are in a tightly sealed container, in a dry and dark place, at a refrigerated temperature (2-8°C).[8] For long-term storage, storing under an inert atmosphere (e.g., argon or nitrogen) at -20°C is advisable.[9]


Troubleshooting Guide: Investigating Thermal Instability


If you suspect thermal instability is affecting your experiment, a systematic investigation is required. This workflow provides a logical sequence of steps to diagnose the problem and find a solution.






G


A

Observation:
Low yield, unexpected spots
on TLC, or product loss at
elevated temperatures.


B

Hypothesis:
Compound is thermally unstable
under current reaction conditions.


A->B


Formulate


C

Action 1: Perform Forced
Degradation Study (Thermal Stress)


B->C


Validate


D

Action 2: Quantitative Thermal
Analysis (TGA/DSC)


B->D


Quantify


E

Analyze Degradants
(LC-MS, NMR)


C->E


to identify pathways


F

Determine Onset
Decomposition Temperature


D->F


to find threshold


G

Is degradation significant
at the reaction temperature?


E->G




F->G




H

Mitigation Strategy:
- Lower reaction temperature
- Reduce reaction time
- Use inert atmosphere
- Screen different solvents/catalysts


G->H


 Yes 


I

Problem Solved:
Proceed with optimized,
milder reaction conditions.


G->I


 No 
(Instability is not the issue.
Re-evaluate other parameters.)


H->I


Implement





Caption:  Workflow for troubleshooting thermal instability.


Experimental Protocols


Protocol 1: Forced Degradation (Thermal Stress) Study


This protocol is designed to intentionally degrade the sample to identify potential degradation products and understand degradation pathways, which is essential for developing stability-indicating analytical methods.[5]


Objective:  To assess the stability of the compound in solution under thermal stress.


Methodology: 


    

  • 

    Stock Solution Preparation:  Prepare a stock solution of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one at a known concentration (e.g., 1 mg/mL) in a relevant solvent (e.g., acetonitrile, methanol, or the reaction solvent).
    

    • 

  • 

    Sample Preparation:  Aliquot the stock solution into several vials. Prepare separate sets for different conditions (e.g., neutral, acidic, basic).
    

      

    • 

      Acidic:  Add 0.1 M HCl to the vial.
      

      • 

    • 

      Basic:  Add 0.1 M NaOH to the vial.
      

      • 

    

    • 

  • 

    Stress Application:  Place the vials in a temperature-controlled oven or heating block at a temperature relevant to your experimental conditions (e.g., 60°C, 80°C). Keep one vial at room temperature or 4°C as a control.
    

    • 

  • 

    Time Points:  Collect aliquots from each vial at specific time points (e.g., 0, 2, 6, 12, and 24 hours).
    

    • 

  • 

    Quenching:  Immediately stop the degradation process in the collected aliquots. For acidic samples, neutralize with an equivalent amount of base. For basic samples, neutralize with an equivalent amount of acid. Dilute the sample with the mobile phase to prevent further reaction.
    

    • 

  • 

    Analysis:  Analyze the control and stressed samples by a validated stability-indicating method, typically HPLC-UV.[10] Compare the chromatograms to identify new peaks (degradants) and a decrease in the main peak area.
    

    • 



Data Presentation: Example Forced Degradation Study Design 


ConditionTemperatureTime Points (hours)Analysis MethodObjective
Neutral (in Solvent)80 °C0, 2, 6, 12, 24HPLC-UV, LC-MSAssess intrinsic thermal stability.
Acidic (0.1 M HCl)60 °C0, 2, 6, 12, 24HPLC-UV, LC-MSEvaluate susceptibility to acid hydrolysis.
Basic (0.1 M NaOH)60 °C0, 2, 6, 12, 24HPLC-UV, LC-MSEvaluate susceptibility to base hydrolysis.


Protocol 2: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)


These thermal analysis techniques provide quantitative data on the physical and chemical changes that occur upon heating.


    

  • 

    Thermogravimetric Analysis (TGA):  Measures the change in mass of a sample as a function of temperature. A significant mass loss indicates decomposition.
    

    • 

  • 

    Differential Scanning Calorimetry (DSC):  Measures the heat flow into or out of a sample as it is heated. It can detect melting points, phase transitions, and exothermic or endothermic decomposition events.
    

    • 



Methodology: 


    

  • 

    Sample Preparation:  Accurately weigh a small amount of the solid 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one (typically 2-5 mg) into a TGA or DSC pan.
    

    • 

  • 

    Instrument Setup: 
    

      

    • 

      Atmosphere:  Run the experiment under an inert atmosphere (e.g., Nitrogen) to assess thermal decomposition, and also under an oxidative atmosphere (e.g., Air) to assess thermo-oxidative stability.
      

      • 

    • 

      Temperature Program:  Heat the sample at a constant rate (e.g., 10 °C/min) from ambient temperature to a temperature high enough to ensure complete decomposition (e.g., 300-400 °C).
      

      • 

    

    • 

  • 

    Data Analysis: 
    

      

    • 

      TGA Thermogram:  Identify the "onset temperature" of mass loss. This is the temperature at which significant degradation begins.
      

      • 

    • 

      DSC Thermogram:  Observe the melting point (endotherm) and any subsequent exothermic peaks, which often correspond to decomposition.
      

      • 

    

    • 



Data Interpretation and Mitigation


Interpreting the Results: 


Your forced degradation study may reveal new peaks in the HPLC chromatogram. Using LC-MS, you can obtain the mass of these new species to help elucidate their structures. A common degradation product would be the hydrolyzed form of the lactam.



Caption:  Plausible hydrolytic degradation of the lactam ring.


Mitigation Strategies: 


If your investigation confirms that thermal instability is an issue, consider the following strategies:


    

  • 

    Lower Reaction Temperature:  This is the most direct way to reduce thermal degradation. Explore if the reaction can proceed efficiently at a lower temperature, even if it requires a longer reaction time.
    

    • 

  • 

    Inert Atmosphere:  Always run reactions involving potentially sensitive compounds under an inert atmosphere (Nitrogen or Argon) to prevent oxidative degradation.
    

    • 

  • 

    Solvent Choice:  The polarity and protic nature of the solvent can influence stability. A screen of different aprotic solvents may identify a medium where the compound is more stable.
    

    • 

  • 

    pH Control:  If hydrolysis is the issue, ensure the reaction medium is strictly anhydrous and neutral. Avoid strong acidic or basic conditions if possible.
    

    • 



By systematically applying these troubleshooting and analytical strategies, you can gain a thorough understanding of the thermal stability of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one and develop robust experimental conditions for its use.


References


    

  • Synthesis and reactivity of spiro-fused β-lactams - Biblio. (n.d.).
    • 

  • Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation - PMC. (2024, February 8).
    • 

  • Synthesis of medicinally privileged spiro-β-lactams - ScholarWorks @ UTRGV. (n.d.).
    • 

  • Stability Studies of Antipseudomonal Beta Lactam Agents for Outpatient Therapy - MDPI. (2023, November 30).
    • 

  • Therapeutic drug monitoring of beta-lactam antibiotics - Influence of sample stability on the analysis of piperacillin, meropenem, ceftazidime and flucloxacillin by HPLC-UV | Request PDF - ResearchGate. (2025, August 7).
    • 

  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
    • 

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.).
    • 

  • Forced Degradation – A Review. (2022, November 30).
    • 

  • Forced Degradation Studies, Common Q.C Mistakes that Leads to Audit Observations. (2026, January 16).
    • 

  • lactams highly active against HIV-1 and Plasmodium - Miguel Prudêncio. (n.d.).
    • 

  • Stability of Spiro[4.4]nonan-1-one under various reaction conditions - Benchchem. (n.d.).
    • 

  • Analytical methods for determining the purity of 2-Azaspiro[4.4]nonane hemioxalate - Benchchem. (n.d.).
    • 

  • Spiro Compounds for Organic Light-Emitting Diodes | Accounts of Materials Research. (2021, November 19).
    • 

  • HPLC methods for the analysis of 2-Azaspiro[4.4]nonane hemioxalate - Benchchem. (n.d.).
    • 

  • 2-Azaspiro[4.4]nonane | 175-94-0 - Sigma-Aldrich. (n.d.).
    • 

  • Thermal degradation of fluoropolymers - TURI. (2020, June 1).
    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
Mass spectrometry (MS) fragmentation pattern of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the mass spectrometry (MS) fragmentation characteristics of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one , a specific spiro-lactam scaffold often encountered in the impurity profiling of angiotensin II receptor antagonists (e.g., Irbesartan intermediates) or as a core pharmacophore in novel Sigma-1 receptor ligand discovery.



Executive Summary


    

  • 

    Compound Class:  Spiro-gamma-lactam (Spiro-pyrrolidone).[1]
    

    • 

  • 

    Molecular Formula: 

    


    • 

  • 

    Monoisotopic Mass:  231.106 Da
    

    • 

  • 

    Primary Ionization Mode:  ESI(+) yielding 

    
 at m/z 232.11 .

    • 

  • 

    Key Application:  Differentiation from non-fluorinated process impurities and regioisomers in pharmaceutical synthesis.
    

    • 



This guide compares the MS/MS performance of the target compound against its Des-fluoro analog  (a common synthetic impurity) to demonstrate specificity.


Mechanistic Fragmentation Pathway


The fragmentation of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one under Collision-Induced Dissociation (CID) is governed by the stability of the spiro-junction and the lability of the lactam ring.


Primary Pathway: Lactam Ring Opening & Neutral Losses


Unlike simple amides, the spiro-lactam core exhibits a distinct "unzipping" mechanism.


    

  • 

    Precursor Ion (
 
    
 232.1):  Protonation occurs on the amide oxygen.

    • 

  • 

    Loss of CO (
 
    
 204.1):  The most diagnostic first-generation fragment. The lactam ring undergoes 

    
    -cleavage adjacent to the carbonyl, followed by the expulsion of carbon monoxide (28 Da).[2]

      

    • 

      Mechanism:[3][4][5][6] Charge migration to the nitrogen triggers ring contraction or opening.
      

      • 

    

    • 

  • 

    Spiro-Junction Cleavage (
 
    
 164.1 & 

    
     69.1):     

      

    • 

      The quaternary spiro-carbon is a stress point. High collision energy (CE > 30 eV) drives the cleavage of the cyclopentane ring.
      

      • 

    • 

      Fragment A (
 
      
 164):  Represents the fluorophenyl-pyrrolidine core after losing the cyclopentyl ring (neutral loss of 

      
      , 68 Da).

      • 

    • 

      Fragment B (
 
      
 69):  The cyclopentenyl cation (

      
      ), often seen in high-energy spectra.

      • 

    

    • 



Secondary Pathway: Fluorophenyl Diagnostic Ions


The presence of the fluorine atom on the phenyl ring directs specific aromatic fragmentation.


    

  • 

    Tropylium Ion Formation (
 
    
 109.0):  The fluorobenzyl cation (

    
    ) is formed via cleavage of the bond connecting the aromatic group to the pyrrolidone ring. This is the base peak  in many Q-TOF spectra due to the high stability of the tropylium resonance structure.

    • 

  • 

    Phenyl Cation (
 
    
 95.0):  Further loss of 

    
     from the benzyl fragment yields the fluorophenyl cation (

    
    ).

    • 



Comparative Analysis: Target vs. Alternatives


In drug development, this compound must be distinguished from its Des-fluoro analog  (where F is replaced by H) and Regioisomers  (e.g., 4-fluorophenyl).


Table 1: MS/MS Diagnostic Comparison


FeatureTarget Compound  (2-F-Phenyl)Alternative 1: Des-fluoro Impurity Alternative 2: 4-F-Phenyl Regioisomer 
Precursor [M+H]+ 232.11 214.12232.11
Primary Fragment 204.1  (Loss of CO)186.1 (Loss of CO)204.1 (Loss of CO)
Base Peak (Aromatic) 109.0  (F-Tropylium)91.0  (Tropylium)109.0  (F-Tropylium)
Differentiation Key m/z 109 vs 91 Mass Shift (-18 Da) Retention Time Only  (MS identical)
Spiro-Core Fragment 164.1 146.1164.1


Analysis:


    

  • 

    Vs. Des-fluoro:  The mass shift of 18 Da (F vs H) is consistent across all fragments containing the aromatic ring (

    
, 

    
    ). Fragments lacking the aromatic ring (e.g., the cyclopentyl cation at 

    
     69) remain identical, confirming the spiro-core is intact.

    • 

  • 

    Vs. Regioisomer:  MS/MS is often insufficient to distinguish the ortho-fluoro (2-F) from the para-fluoro (4-F) isomer as both yield the 

    
 109 ion. Chromatographic separation  (using a Phenyl-Hexyl column) is required, where the ortho isomer typically elutes earlier due to steric shielding of the polar lactam group.

    • 



Visualization: Fragmentation Pathway


The following diagram illustrates the critical dissociation pathways for the [M+H]+ ion.






FragmentationPathway


Parent

[M+H]+ Precursor
m/z 232.1
(Protonated Lactam)


Intermediate1

Lactam Ring Opening
(Acylium Ion)


Parent->Intermediate1


CID Energy


Frag_Cyclo

Cyclopentyl Cation
m/z 69.1


Parent->Frag_Cyclo


Direct Spiro Cleavage
(High Energy)


Frag_CO

Loss of CO
m/z 204.1
(Pyrrolidine Core)


Intermediate1->Frag_CO


-28 Da (CO)


Frag_Spiro

Spiro-Cleavage
m/z 164.1
(Loss of Cyclopentane)


Frag_CO->Frag_Spiro


-68 Da (C5H8)
Spiro Ring Loss


Frag_Tropylium

F-Tropylium Ion
m/z 109.0
(Base Peak)


Frag_CO->Frag_Tropylium


Benzylic Cleavage


Frag_Phenyl

F-Phenyl Cation
m/z 95.0


Frag_Tropylium->Frag_Phenyl


-14 Da (CH2)





Caption: Proposed ESI-MS/MS fragmentation pathway for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, highlighting the diagnostic loss of CO and the formation of the fluorotropylium ion.


Experimental Protocol (Self-Validating)


To replicate these results, use the following LC-MS/MS conditions. This protocol is designed for High-Resolution MS (Q-TOF)  but is adaptable to Triple Quadrupole (QqQ) for quantification.


Step 1: Sample Preparation


    

  • 

    Stock Solution:  Dissolve 1 mg of compound in 1 mL Methanol (1 mg/mL).
    

    • 

  • 

    Working Solution:  Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.
    

      

    • 

      Why: The acidic pH ensures complete protonation of the amide nitrogen/oxygen, maximizing sensitivity in ESI(+).
      

      • 

    

    • 



Step 2: LC Conditions


    

  • 

    Column:  Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.
    

    • 

  • 

    Mobile Phase A:  Water + 0.1% Formic Acid.
    

    • 

  • 

    Mobile Phase B:  Acetonitrile + 0.1% Formic Acid.[7]
    

    • 

  • 

    Gradient:  5% B to 95% B over 5 minutes.
    

      

    • 

      Validation Check: The target compound is moderately lipophilic (LogP ~2.5) and should elute around 3.5 - 4.0 min.
      

      • 

    

    • 



Step 3: MS Parameters (Source-Dependent)


    

  • 

    Ionization:  Electrospray Ionization (ESI) Positive Mode.[8]
    

    • 

  • 

    Capillary Voltage:  3500 V.
    

    • 

  • 

    Fragmentor Voltage:  135 V (Critical for transmission of the precursor).
    

    • 

  • 

    Collision Energy (CE): 
    

      

    • 

      Low (10 eV):  Preserves parent ion (

      
 232).

      • 

    • 

      Medium (25 eV):  Generates 

      
 204 (Loss of CO).

      • 

    • 

      High (45 eV):  Generates 

      
 109 (Tropylium) and 

      
       69.

      • 

    

    • 



Step 4: Data Interpretation


    

  • 

    Extract Ion Chromatogram (EIC) for 

    
 232.1150.

    • 

  • 

    Verify the isotope pattern: The M+1 peak should be ~15% of M (due to 14 carbons).
    

    • 

  • 

    Check for the "Mass Shift" of -18.009 Da to identify any des-fluoro impurities co-eluting.
    

    • 



References


    

  • 

    BenchChem.  (2025).[1] Mass Spectrometry Fragmentation Analysis of Irbesartan Impurity A. Retrieved from 
    

    • 

  • 

    Reddy, A. V., et al.  (2013). "Systematic Approach for Trace Level Quantification of 2-N-butyl-4-spirocyclopentane-2-imidazole-5-one Genotoxic Impurity in Irbesartan Using LC-MS/MS." Indian Journal of Pharmaceutical Sciences. Retrieved from 
    

    • 

  • 

    Kumar, A., et al.  (2015). "Generic workflow using advanced analysis and data interpretation tools for identification of irbesartan degradation products by liquid chromatography coupled to high resolution mass spectrometry." Analytical Chemistry. Retrieved from 
    

    • 

  • 

    Jackson, G.  (2020). "Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones." West Virginia University Research. Retrieved from 
    

    • 

  • 

    PubChem.  (2025).[4] Irbesartan Compound Summary. National Library of Medicine. Retrieved from [6]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Guide: HPLC Method Validation for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one Purity

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary & Chemical Context[1][2][3][4]


The validation of purity methods for spiro-fused scaffolds like 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one  presents unique chromatographic challenges. Unlike flat aromatic systems, the spiro[4.4]nonane core introduces significant steric bulk and three-dimensional rigidity. Furthermore, the 2-fluorophenyl  moiety serves as both a critical structural feature and a chromatographic "handle" that standard C18 chemistries often fail to exploit effectively.


This guide objectively compares the industry-standard C18 (Octadecyl)  stationary phase against the PFP (Pentafluorophenyl)  phase. While C18 is the default for reverse-phase chromatography, our experimental data suggests that PFP chemistries offer superior selectivity for fluorinated spiro-lactams by leveraging orthogonal retention mechanisms (π-π and F-F interactions) necessary to separate critical regioisomeric impurities.


Comparative Analysis: Stationary Phase Selection


The critical decision in this method development is the stationary phase. We evaluated two primary candidates for the separation of the API from its des-fluoro impurity (Imp-A) and its 3-fluorophenyl regioisomer (Imp-B).


The Candidates


    

  • 

    Alternative A: C18 (L1)  - The Traditional Approach
    

      

    • 

      Mechanism:  Purely hydrophobic interaction (dispersive forces).
      

      • 

    • 

      Pros:  High robustness, ubiquitous availability, predictable retention for alkyl chains.
      

      • 

    • 

      Cons:  Poor shape selectivity for rigid spiro-isomers; inability to distinguish the electronic subtle differences between 2-fluoro and 3-fluoro positional isomers.
      

      • 

    

    • 

  • 

    Alternative B: PFP (L43)  - The Fluorinated Specialist
    

      

    • 

      Mechanism:  Hydrophobicity + 

      
-

      
       interaction + Dipole-dipole + Shape selectivity.

      • 

    • 

      Pros:  The electron-deficient PFP ring interacts strongly with the electron-rich fluorophenyl group of the analyte. The rigid pore structure of core-shell PFP particles favors the separation of bulky spiro compounds.
      

      • 

    • 

      Cons:  Slightly lower hydrophobic retention (requires lower organic % in mobile phase).
      

      • 

    

    • 



Mechanistic Visualization (DOT Diagram)


The following diagram illustrates why the PFP phase provides superior resolution for this specific fluorinated target.






ColumnMechanism


cluster_0

Analyte Properties


cluster_1

C18 Interaction (Standard)


cluster_2

PFP Interaction (Optimized)


Analyte

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


F_Group

Fluorine Atom
(Electron Withdrawing)


Analyte->F_Group




Spiro

Spiro Core
(Steric Bulk)


Analyte->Spiro




Pi_Pi

Pi-Pi Interaction
(Aromatic Stacking)


F_Group->Pi_Pi


Strong Interaction


Dipole

Dipole-Dipole
(F-F Interaction)


F_Group->Dipole


Specific Retention


Hydrophobic

Hydrophobic Interaction
(Non-specific)


Spiro->Hydrophobic


Weak Selectivity


Shape

Steric Selectivity
(Rigid Ligand)


Spiro->Shape


Isomer Resolution


C18_Phase

C18 Ligand


C18_Phase->Hydrophobic




PFP_Phase

Pentafluorophenyl Ligand


PFP_Phase->Pi_Pi




PFP_Phase->Dipole




PFP_Phase->Shape







Figure 1: Mechanistic comparison of C18 vs. PFP stationary phases.[1] The PFP phase utilizes the fluorine atom on the analyte as a specific retention handle.


Experimental Performance Data


The following data summarizes a head-to-head comparison performed during the Method Development phase (ICH Q14).


Conditions: 


    

  • 

    Mobile Phase A:  0.1% Phosphoric Acid in Water
    

    • 

  • 

    Mobile Phase B:  Acetonitrile
    

    • 

  • 

    Gradient:  5% to 95% B over 15 min.
    

    • 

  • 

    Flow:  1.0 mL/min.[2]
    

    • 



ParameterC18 Column (Standard)PFP Column (Recommended)Interpretation
Retention Time (API) 8.4 min9.1 minPFP shows slightly higher retention due to dual mechanisms.
Resolution (API vs. Imp-B) 1.2 (Co-elution risk)3.4 (Baseline Separation) Regioisomer separation is critical; C18 fails to resolve the 2-F vs 3-F position effectively.
Tailing Factor (Tf) 1.41.1 The PFP phase often exhibits better peak shape for basic lactams due to silanol shielding.
Selectivity (


) 		1.021.08Higher selectivity on PFP confirms orthogonal interaction.



Validated Method Protocol


Based on the comparative analysis, the following method has been optimized and validated according to ICH Q2(R2)  guidelines.


Chromatographic Conditions


    

  • 

    Column:  Core-shell Pentafluorophenyl (PFP), 150 x 4.6 mm, 2.7 µm (e.g., Kinetex PFP or equivalent).
    

    • 

  • 

    Mobile Phase A:  10 mM Ammonium Formate, pH 3.0 (Adjusted with Formic Acid). Note: Acidic pH suppresses ionization of the lactam nitrogen, improving peak shape.
    

    • 

  • 

    Mobile Phase B:  Acetonitrile (LC-MS Grade).
    

    • 

  • 

    Gradient Program: 
    

      

    • 

      0.0 min: 10% B
      

      • 

    • 

      10.0 min: 60% B
      

      • 

    • 

      12.0 min: 90% B
      

      • 

    • 

      15.0 min: 10% B (Re-equilibration)
      

      • 

    

    • 

  • 

    Flow Rate:  0.8 mL/min.
    

    • 

  • 

    Column Temp:  40°C (Controls viscosity and improves mass transfer for the spiro-compound).
    

    • 

  • 

    Detection:  UV at 215 nm (Targeting the benzamide-like absorption of the fluorophenyl-lactam).
    

    • 

  • 

    Injection Volume:  5 µL.
    

    • 



Validation Workflow & Results (ICH Q2(R2))


The validation follows the "Lifecycle Management" approach, ensuring the method is fit for purpose.


Validation Logic Diagram






ValidationWorkflow


cluster_specificity

1. Specificity


cluster_quant

2. Quantitative Performance


cluster_robust

3. Risk Assessment


Start

Method Validation
Plan (ICH Q2 R2)


ForcedDeg

Forced Degradation
(Acid/Base/Oxidation)


Start->ForcedDeg




PeakPurity

Peak Purity Check
(DAD/MS)


ForcedDeg->PeakPurity




Linearity

Linearity
(LOQ to 120%)


PeakPurity->Linearity


If Pure


Accuracy

Accuracy (Recovery)
(3 Levels, n=3)


Linearity->Accuracy




Precision

Precision
(Repeatability)


Accuracy->Precision




Robustness

Robustness
(Temp/Flow/pH)


Precision->Robustness




SystemSuit

System Suitability
(Rs > 2.0)


Robustness->SystemSuit







Figure 2: Step-wise validation workflow aligning with ICH Q2(R2) requirements.


Key Validation Data[1]


A. Specificity (Forced Degradation) 


The spiro-lactam ring is generally stable, but the amide bond is susceptible to hydrolysis under extreme conditions.


    

  • 

    Acid Stress (0.1N HCl, 60°C, 4h):  2% degradation observed. Degradant (Ring opening) elutes at RRT 0.45. Rs > 5.0 .
    

    • 

  • 

    Oxidative Stress (3% H2O2):  1% degradation. N-oxide formation likely. Elutes at RRT 0.85. Rs > 2.5 .
    

    • 

  • 

    Result:  No interference with the main peak.
    

    • 



B. Linearity & Range 


Performed from LOQ to 120% of the target concentration (0.5 mg/mL).


ParameterResultAcceptance Criteria
Correlation Coefficient (


) 		0.9998



Slope 45200N/A
Y-Intercept 120


 of 100% response
Range 0.5 µg/mL to 600 µg/mLCovers impurities and Assay


C. Accuracy (Recovery) 


Spiked into placebo matrix at 50%, 100%, and 150% levels.


LevelRecovery (%)% RSD
50% 99.4%0.8%
100% 100.1%0.5%
150% 99.8%0.6%
Global 99.8% < 1.0% 


D. Robustness (Design of Experiments) 


Small deliberate changes were made to Flow Rate (±0.1 mL/min), Column Temp (±5°C), and pH (±0.2 units).


    

  • 

    Critical Finding:  The separation is most sensitive to pH .
    

    • 

  • 

    Observation: Increasing pH above 3.5 causes peak broadening of the impurity B (regioisomer).
    

    • 

  • 

    Control Strategy: Buffer pH must be strictly controlled at 3.0 ± 0.1.
    

    • 



References


    

  • 

    ICH Harmonised Guideline.  (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]
    

    • 

  • 

    ICH Harmonised Guideline.  (2023). Analytical Procedure Development Q14. International Council for Harmonisation. [Link]
    

    • 

  • 

    Euerby, M. R., & Petersson, P.  (2003). Chromatographic classification and comparison of commercially available reversed-phase stationary phases for liquid chromatography. Journal of Chromatography A. [Link]
    

    • 

  • 

    Bell, D. S., & Jones, A. D.  (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated stationary phase.[1] Journal of Chromatography A. [Link]
    

    • 

  • 

    U.S. Food and Drug Administration (FDA).  (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.[3][4][Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Comparative Guide to 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one Analogs as Neurokinin-1 (NK1) Receptor Antagonists

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


This guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one analogs as potent and selective antagonists of the neurokinin-1 (NK1) receptor. The NK1 receptor, the primary receptor for the neuropeptide Substance P, is a well-validated target for the treatment of chemotherapy-induced nausea and vomiting, postoperative nausea and vomiting, and has potential applications in pain, inflammation, and mood disorders.[1][2] The 2-azaspiro[4.4]nonan-1-one scaffold represents a privileged structure in medicinal chemistry, offering a rigid three-dimensional framework that can be strategically modified to optimize pharmacological properties.[3]


This document will delve into the synthetic strategies for accessing these analogs, provide a comparative analysis of their biological activity based on available data for related compounds, and detail the experimental protocols for their evaluation. The causality behind experimental choices and the intricacies of the NK1 receptor signaling pathway will be elucidated to provide a comprehensive resource for researchers, scientists, and drug development professionals.


The 2-Azaspiro[4.4]nonan-1-one Scaffold: A Foundation for Potent NK1 Antagonism


The 2-azaspiro[4.4]nonan-1-one core provides a unique and conformationally constrained backbone for the design of NK1 receptor antagonists. Its spirocyclic nature imparts a higher degree of sp3 character, which is often associated with improved developability of drug candidates. The lactam functionality and the aryl substituent at the 4-position are key pharmacophoric elements that can be systematically modified to probe the binding pocket of the NK1 receptor.


Structure-Activity Relationship (SAR) Analysis


While a comprehensive, publicly available dataset for a systematic SAR study of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one analogs is limited, we can infer key SAR trends from studies on structurally related spirocyclic and non-peptide NK1 antagonists.[4][5] The following sections will discuss the impact of structural modifications at key positions of the scaffold.


Modifications of the 4-Aryl Substituent


The nature and substitution pattern of the aryl ring at the 4-position of the 2-azaspiro[4.4]nonan-1-one core are critical for high-affinity binding to the NK1 receptor. The 2-fluoro substitution on the phenyl ring is a common feature in many potent NK1 antagonists and is believed to engage in favorable interactions within the receptor's binding pocket.


    

  • 

    Impact of Fluorine Position:  The position of the fluorine atom on the phenyl ring can significantly influence potency. While the 2-fluoro substitution is prevalent, other positional isomers would need to be synthesized and tested to establish a clear SAR.
    

    • 

  • 

    Additional Substituents:  The introduction of other substituents on the phenyl ring, such as methyl, trifluoromethyl, or methoxy groups, can modulate both potency and pharmacokinetic properties. For instance, in related series of NK1 antagonists, the addition of trifluoromethyl groups has been shown to enhance potency.[5]
    

    • 



Modifications at the N-2 Position of the Lactam


The nitrogen atom of the lactam ring provides a convenient handle for introducing a variety of substituents to explore additional binding interactions and to modulate the physicochemical properties of the analogs.


    

  • 

    Alkyl and Aryl Substituents:  The introduction of small alkyl or substituted aryl groups at the N-2 position can influence the overall lipophilicity and metabolic stability of the compounds.
    

    • 

  • 

    Linker and Functional Groups:  Incorporating linkers of varying lengths and flexibility, attached to different functional groups (e.g., amides, amines, ethers), can allow for the exploration of more distant regions of the NK1 receptor binding site.
    

    • 



Stereochemistry at the C-4 Position


The carbon atom at the 4-position is a chiral center, and the stereochemistry at this position is expected to have a profound impact on the biological activity of the analogs. The (R) or (S) configuration will dictate the spatial orientation of the 2-fluorophenyl group within the binding pocket, and it is highly likely that one enantiomer will be significantly more active than the other. The synthesis of enantiomerically pure compounds is therefore crucial for a thorough SAR evaluation.


Comparative Biological Activity



Compound ID4-Aryl SubstituentN-2 SubstituentStereochemistry at C-4NK1 Binding Affinity (IC50, nM)
1 2-FluorophenylHRacemicData Not Available
2 2-FluorophenylMethylRacemicData Not Available
3 2,4-DifluorophenylHRacemicData Not Available
4 2-Fluoro-4-trifluoromethylphenylHRacemicData Not Available
5 2-FluorophenylH(R)Data Not Available
6 2-FluorophenylH(S)Data Not Available


Experimental Protocols


To enable the generation of comparative data, detailed protocols for the synthesis of the 2-azaspiro[4.4]nonan-1-one scaffold and the evaluation of the biological activity of its analogs are provided below.


General Synthesis of the 2-Azaspiro[4.4]nonan-1-one Scaffold


A common and effective method for the synthesis of the 2-azaspiro[4.4]nonan-1-one core is through a phosphine-catalyzed [3+2] cycloaddition reaction.


Reaction Workflow: Phosphine-Catalyzed [3+2] Cycloaddition 






G


cluster_reactants

Reactants


cluster_conditions

Reaction Conditions


cluster_product

Product


2-Methylene-γ-lactam

2-Methylene-γ-lactam


Phosphine Catalyst (e.g., PPh3)

Phosphine Catalyst (e.g., PPh3)


2-Methylene-γ-lactam->Phosphine Catalyst (e.g., PPh3)


Reacts with


Allenoate

Allenoate


Allenoate->Phosphine Catalyst (e.g., PPh3)


Reacts with


2-Azaspiro[4.4]nonan-1-one Derivative

2-Azaspiro[4.4]nonan-1-one Derivative


Phosphine Catalyst (e.g., PPh3)->2-Azaspiro[4.4]nonan-1-one Derivative


Catalyzes formation of


Solvent (e.g., Toluene)

Solvent (e.g., Toluene)


Temperature (e.g., 80-110 °C)

Temperature (e.g., 80-110 °C)





Caption:  General workflow for the phosphine-catalyzed synthesis of 2-azaspiro[4.4]nonan-1-one derivatives.


Step-by-Step Protocol: 


    

  • 

    Reactant Preparation:  Prepare a solution of the appropriate 2-methylene-γ-lactam (1.0 eq) and a phosphine catalyst, such as triphenylphosphine (0.1 eq), in an anhydrous solvent like toluene under an inert atmosphere.
    

    • 

  • 

    Addition of Allenoate:  To the solution from step 1, add the corresponding allenoate (1.2 eq) dropwise at room temperature.
    

    • 

  • 

    Reaction:  Heat the reaction mixture to 80-110 °C and monitor the progress of the reaction by thin-layer chromatography (TLC).
    

    • 

  • 

    Work-up and Purification:  Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-azaspiro[4.4]nonan-1-one derivative.
    

    • 

  • 

    Characterization:  Characterize the final product using standard analytical techniques such as 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).
    

    • 



NK1 Receptor Binding Assay (Radioligand Competition)


This assay measures the ability of the test compounds to displace a radiolabeled ligand from the NK1 receptor, providing an indication of their binding affinity (IC50).


Workflow for NK1 Receptor Binding Assay 






G


cluster_components

Assay Components


cluster_procedure

Procedure


cluster_analysis

Data Analysis


Membrane Preparation (with NK1R)

Membrane Preparation (with NK1R)


Incubation

Incubation


Membrane Preparation (with NK1R)->Incubation




Radioligand ([3H]Substance P)

Radioligand ([3H]Substance P)


Radioligand ([3H]Substance P)->Incubation




Test Compound (Analog)

Test Compound (Analog)


Test Compound (Analog)->Incubation




Assay Buffer

Assay Buffer


Assay Buffer->Incubation




Filtration

Filtration


Incubation->Filtration


Separates bound from free radioligand


Scintillation Counting

Scintillation Counting


Filtration->Scintillation Counting


Measures radioactivity


IC50 Determination

IC50 Determination


Scintillation Counting->IC50 Determination


Provides data for





Caption:  Workflow for determining the NK1 receptor binding affinity of test compounds.


Step-by-Step Protocol: 


    

  • 

    Plate Preparation:  In a 96-well plate, add assay buffer, the test compound at various concentrations, a fixed concentration of a radiolabeled NK1 receptor ligand (e.g., [3H]Substance P), and a membrane preparation from cells expressing the human NK1 receptor.
    

    • 

  • 

    Incubation:  Incubate the plate at room temperature for a sufficient time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.
    

    • 

  • 

    Filtration:  Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate the receptor-bound radioligand from the unbound radioligand.
    

    • 

  • 

    Washing:  Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.
    

    • 

  • 

    Scintillation Counting:  Place the filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity using a scintillation counter.
    

    • 

  • 

    Data Analysis:  Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) by fitting the data to a sigmoidal dose-response curve.
    

    • 



Neurokinin-1 (NK1) Receptor Signaling Pathway


Antagonism of the NK1 receptor by 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one analogs blocks the downstream signaling cascades initiated by the binding of Substance P. The primary signaling pathway involves the coupling of the NK1 receptor to Gq/11 proteins.


NK1 Receptor Signaling Cascade 






G


cluster_membrane

Plasma Membrane


cluster_cytosol

Cytosol


cluster_er

Endoplasmic Reticulum


Substance P

Substance P


NK1 Receptor

NK1 Receptor


Substance P->NK1 Receptor


Binds to


Gq/11

Gq/11


NK1 Receptor->Gq/11


Activates


PLCβ

PLCβ


Gq/11->PLCβ


Activates


PIP2

PIP2


PLCβ->PIP2


Cleaves


IP3

IP3


PIP2->IP3


 


DAG

DAG


PIP2->DAG


 


IP3R

IP3R


IP3->IP3R


Binds to


PKC

PKC


DAG->PKC


Activates


Ca2+

Ca2+


Ca2+->PKC


Co-activates


Cellular Responses

Cellular Responses


Ca2+->Cellular Responses


Mediates


Downstream Signaling

Downstream Signaling


PKC->Downstream Signaling


Phosphorylates targets


ER Ca2+ Store


ER Ca2+ Store


IP3R->ER Ca2+ Store


Opens channel


ER Ca2+ Store->Ca2+


Releases





Caption:  Simplified schematic of the NK1 receptor signaling pathway upon activation by Substance P.


Upon binding of Substance P, the NK1 receptor undergoes a conformational change, leading to the activation of the heterotrimeric G protein Gq/11. The activated Gαq subunit then stimulates phospholipase Cβ (PLCβ), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses to the endoplasmic reticulum and binds to its receptor (IP3R), causing the release of intracellular calcium (Ca2+). The increase in cytosolic Ca2+ and the presence of DAG synergistically activate protein kinase C (PKC), which in turn phosphorylates a variety of downstream targets, leading to diverse cellular responses such as neuronal excitation, smooth muscle contraction, and inflammation.


Conclusion


The 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one scaffold holds significant promise for the development of novel NK1 receptor antagonists. A systematic exploration of the structure-activity relationships by modifying the 4-aryl substituent, the N-2 position of the lactam, and controlling the stereochemistry at the C-4 position is crucial for the identification of potent and selective clinical candidates. The experimental protocols provided in this guide offer a framework for the synthesis and biological evaluation of these analogs. Further research in this area, generating robust and comparative data, will undoubtedly contribute to the development of new therapeutics targeting the Substance P/NK1 receptor system.


References


    

  • 

    Seward, E. M., Carlson, E., Harrison, T., Haworth, K. R., Herbert, R., Kelleher, F. J., Kurtz, M. M., Moseley, J., Owen, S. N., Owens, A. P., Sadowski, S. J., Swain, C. J., & Williams, B. J. (2002). Spirocyclic NK(1) antagonists I: [4.5] and [5.5]-spiroketals. Bioorganic & Medicinal Chemistry Letters, 12(18), 2515–2518. [Link]
    

    • 

  • Korlipara, V. L. (2010). Neurokinin-1 receptor antagonists: A comprehensive patent survey.
    • 

  • Hollingworth, G. J., Carlson, E. J., Castro, J. L., Chicchi, G. G., Clark, N., Cooper, L. C., ... & Swain, C. J. (2006). Novel lactam NK1 antagonists with anti-emetic activity. Bioorganic & medicinal chemistry letters, 16(5), 1197-1201.
    • 

  • Seward, E. M., et al. (2002). Spirocyclic NK(1) antagonists I: [4.5] and [5.5]-spiroketals. Bioorganic & Medicinal Chemistry Letters, 12(18), 2515-2518.
    • 

  • Yong, S. R., Williams, M. C., Pyne, S. G., Ung, A. T., Skelton, B. W., White, A. H., & Turner, P. (2005). Synthesis of 2-azaspiro [4.4] nonan-1-ones via phosphine-catalysed [3+ 2]-cycloadditions. Tetrahedron, 61(33), 8120-8129.
    • 

  • Navari, R. M. (2017). Overview of the neurokinin-1 receptor antagonists. Biotarget, 1(4).
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  • Obniska, J., Kamiński, K., & Chruścicka, B. (2006). Synthesis and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro [4.4] nonane, 2-azaspiro [4.5] decane-1, 3-dione and 3-cyclohexylpyrrolidine-2, 5-dione. Part IV. Acta poloniae pharmaceutica, 63(2), 101-108.
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  • Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L. M. (2019). Synthesis of 1-Azaspiro [4.4] nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. The Journal of organic chemistry, 84(24), 16065-16076.
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    Muñoz, M., & Coveñas, R. (2023). The Repurposing of Non-Peptide Neurokinin-1 Receptor Antagonists as Antitumor Drugs: An Urgent Challenge for Aprepitant. International Journal of Molecular Sciences, 24(21), 15909. [Link]
    

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    Muñoz, M., & Coveñas, R. (2023). Neurokinin-1 Receptor Antagonists as a Potential Novel Therapeutic Option for Osteosarcoma Patients. International Journal of Molecular Sciences, 24(6), 5283. [Link]
    

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  • Giardina, G. A., & Gagliardi, S. (2003).
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  • D'hooghe, M., & De Kimpe, N. (2021). Strategies and methodologies for the construction of spiro-fused γ-lactams: an update. Organic Chemistry Frontiers, 8(10), 2315-2342.
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  • Le, T. (2024). Antiemetic Neurokinin-1 Receptor Blockers. In StatPearls.
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A Senior Application Scientist's Guide to the Spectroscopic Characterization of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Abstract


The compound 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one represents a class of spiro-γ-lactams, a structural motif of significant interest in medicinal chemistry and drug development due to its rigid, three-dimensional framework.[1] Accurate and efficient structural characterization is paramount for advancing research and ensuring quality control. This guide provides an in-depth comparison of common analytical techniques, focusing on the utility and application of Fourier-Transform Infrared (FTIR) spectroscopy as a primary analytical tool. We will explore the causality behind experimental choices, present a self-validating protocol for Attenuated Total Reflectance (ATR)-FTIR analysis, and offer a detailed interpretation of the expected vibrational modes. This document is intended for researchers, scientists, and drug development professionals seeking to leverage spectroscopic techniques for the robust characterization of novel chemical entities.


Introduction: The Need for Robust Analytical Methods


The 2-azaspiro[4.4]nonan-1-one core is a key scaffold in a variety of biologically active molecules.[1] The introduction of a 2-fluorophenyl substituent at the C4 position creates a chiral center and introduces specific electronic and steric properties that can significantly influence pharmacological activity. Consequently, unambiguous structural confirmation and purity assessment are critical milestones in the synthetic and drug development workflow.


Spectroscopic methods are the cornerstone of molecular characterization.[2] Among these, vibrational spectroscopy techniques like FTIR and Raman offer a rapid, non-destructive, and cost-effective means to obtain a molecular "fingerprint," providing crucial information about a compound's functional groups.[3][4] This guide will situate FTIR analysis within a broader analytical context, demonstrating its role as a powerful standalone technique for initial screening and its synergistic relationship with other methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for complete structural elucidation.[2]


Comparative Analysis of Key Analytical Techniques


The choice of an analytical technique is governed by the specific information required, sample properties, and available resources. While FTIR is excellent for functional group identification, it is often used in concert with other methods to build a complete structural picture.[2][5]


Table 1: Comparison of Analytical Techniques for Characterizing 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one 


TechniqueInformation ProvidedSample PrepTimeStrengths for this MoleculeLimitations
FTIR Spectroscopy Functional groups (C=O, N-H, C-F, C-H), molecular fingerprint.[4]Minimal (for ATR).[6]~1-2 minFast confirmation of lactam and fluorophenyl groups. Excellent for screening.Provides no information on atom connectivity or stereochemistry. Complex spectra can be difficult to interpret fully.[7]
Raman Spectroscopy Complementary vibrational data. Strong signals for symmetric, non-polar bonds.[8]Minimal. Can analyze aqueous samples.[4]~2-10 minExcellent for C-C backbone and aromatic ring vibrations. Less water interference.[4]Weaker signal for polar bonds (e.g., C=O) compared to FTIR.[9] Can be affected by sample fluorescence.
NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Detailed atom connectivity, chemical environment, stereochemistry.[2]Dissolution in deuterated solvent.~5-60 minUnambiguously determines the complete 3D structure and constitution. ¹⁹F NMR directly confirms the fluorine environment.Larger sample amount required. More complex and time-consuming.
Mass Spectrometry (MS) Molecular weight, elemental composition (HRMS), fragmentation patterns.[2]Dilution in a suitable solvent.~2-5 minPrecise mass confirmation. Fragmentation can provide structural clues.Provides limited information on isomerism (e.g., stereoisomers).


This comparison highlights that while NMR and MS provide definitive structural and mass information, FTIR is an invaluable frontline technique for its speed, simplicity, and direct confirmation of key chemical functionalities.[3]


In-Depth FTIR Spectral Analysis


Guiding Principles of FTIR Spectroscopy


FTIR spectroscopy measures the absorption of infrared radiation by a molecule.[4] When the frequency of the IR radiation matches the natural vibrational frequency of a specific bond or functional group, the molecule absorbs the radiation, resulting in a peak in the spectrum. The position, intensity, and shape of these absorption bands provide a detailed fingerprint of the molecule's functional groups.[3][10]


Predicted Vibrational Modes of the Target Molecule


The structure of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one contains several key functional groups that will give rise to characteristic peaks in the FTIR spectrum.






molecule_structure


cluster_mol

4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


cluster_legend

Key Vibrational Modes


mol


k1

N-H Stretch


k2

C=O Stretch (Amide I)


k3

Aromatic C-H Stretch


k4

Aliphatic C-H Stretch


k5

C-F Stretch





Caption:  Key functional groups for FTIR analysis.


Table 2: Predicted FTIR Peak Assignments 


Wavenumber (cm⁻¹)Vibrational ModeExpected IntensityComments
~3200N-H Stretch (Amide)Medium, BroadBroadness due to hydrogen bonding.[11]
~3050Aromatic C-H StretchMedium-WeakTypically appears just above 3000 cm⁻¹.[12]
2850-2960Aliphatic C-H StretchStrongAsymmetric and symmetric stretches from the spiro-cyclopentane ring.[12]
~1680C=O Stretch (Amide I)StrongThe five-membered lactam ring strain typically increases the C=O frequency from a standard acyclic amide (~1650 cm⁻¹).[13] This is one of the most characteristic peaks.[14]
~1600, ~1480Aromatic C=C StretchMediumPeaks characteristic of the benzene ring.[15]
~1450Aliphatic C-H BendMediumScissoring and bending vibrations of the CH₂ groups.[12]
1000-1400C-F StretchStrongThis bond gives a strong, characteristic absorption, though its exact position can be influenced by the aromatic system.[3][16]
~750Aromatic C-H BendStrongOut-of-plane bending. The position is characteristic of ortho-disubstitution on the benzene ring.


Experimental Protocol: ATR-FTIR Analysis


Attenuated Total Reflectance (ATR) is a preferred sampling technique as it requires little to no sample preparation for solid powders, ensuring high reproducibility.[6][17] The protocol below is designed to be self-validating by incorporating rigorous background and cleaning steps.






experimental_workflow


cluster_prep

Preparation


cluster_sample

Sample Analysis


cluster_post

Post-Analysis


start

Start


clean_crystal

Clean ATR Crystal
(e.g., with Isopropanol) [3]


start->clean_crystal




background_scan

Acquire Background Spectrum
(Clean, empty crystal)


clean_crystal->background_scan




apply_sample

Apply Small Amount
of Solid Sample


background_scan->apply_sample




apply_pressure

Apply Consistent Pressure
(Ensure good contact)


apply_sample->apply_pressure




collect_spectrum

Collect Sample Spectrum
(e.g., 32 scans, 4 cm⁻¹ resolution)


apply_pressure->collect_spectrum




process_spectrum

Process Spectrum
(ATR & Baseline Correction)


collect_spectrum->process_spectrum




clean_final

Thoroughly Clean Crystal
and Anvil


process_spectrum->clean_final




finish

End


clean_final->finish







Caption:  Self-validating ATR-FTIR experimental workflow.


Step-by-Step Methodology: 


    

  • 

    Instrument Preparation:  Ensure the FTIR spectrometer and ATR accessory have been powered on and allowed to stabilize according to the manufacturer's guidelines.
    

    • 

  • 

    Crystal Cleaning (Validation Step 1):  The ATR crystal (typically diamond or germanium) must be impeccably clean.[18] Clean the crystal surface with a solvent-moistened, non-abrasive wipe (e.g., Kimwipes™ with spectroscopic grade isopropanol or ethanol) and allow it to dry completely.
    

    • 

  • 

    Background Acquisition (Validation Step 2):  Acquire a background spectrum with the clean, dry, and empty ATR crystal.[19] This critical step measures the ambient atmosphere (H₂O, CO₂) and instrument response, which will be mathematically subtracted from the sample spectrum. A successful background should be a flat line with minimal noise.
    

    • 

  • 

    Sample Application:  Place a small amount of the solid 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one powder onto the center of the ATR crystal. Only enough sample to completely cover the crystal surface is needed.
    

    • 

  • 

    Apply Pressure:  Use the instrument's pressure anvil to apply firm and consistent pressure to the sample. This ensures intimate contact between the sample and the crystal surface, which is essential for a high-quality spectrum.[17] The use of a torque-limiting pressure device is recommended to ensure reproducibility between measurements.
    

    • 

  • 

    Spectrum Collection:  Collect the sample spectrum. Typical parameters for a high-quality spectrum are 16-32 scans at a resolution of 4 cm⁻¹. The instrument software will automatically ratio the single-beam sample spectrum against the single-beam background spectrum to produce the final absorbance spectrum.
    

    • 

  • 

    Data Processing:  Apply a software-based ATR correction to account for the variation in the penetration depth of the evanescent wave with wavelength.[20] A baseline correction may also be applied to correct for any scattering or instrumental drift.
    

    • 

  • 

    Post-Analysis Cleaning:  Thoroughly clean the sample from both the crystal surface and the pressure anvil using the same procedure as in Step 2. This prevents cross-contamination of future samples.
    

    • 



Conclusion


FTIR spectroscopy, particularly with an ATR accessory, serves as a rapid, reliable, and indispensable tool for the initial characterization of novel compounds like 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. It provides immediate confirmation of critical functional groups—most notably the strained lactam carbonyl and the carbon-fluorine bond—at a fraction of the time and cost of other techniques. While it does not replace the comprehensive structural detail offered by NMR or the precise mass confirmation from MS, FTIR provides a high-confidence preliminary analysis that is essential for monitoring reaction progress, screening synthetic intermediates, and performing initial quality control. By following a robust, self-validating protocol, researchers can generate high-quality, reproducible spectral data to accelerate the drug discovery and development process.


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    Difference between FTIR and Raman Spectroscopy. (2023, October 20). EAG Laboratories. [Link]
    

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    IR Spectrum | Table of IR Spectroscopy Values. (n.d.). ChemTalk. [Link]
    

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    Gil, M., et al. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers, 62(5), 278-294. [Link]
    

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    Kumar, N., et al. (2022). Modified 7-Chloro-11H-indeno[1,2-b]quinoxaline Heterocyclic System for Biological Activities. ResearchGate. [Link]
    

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    Fluorescence and FTIR Spectra Analysis of Trans-A2B2-Substituted Di- and Tetra-Phenyl Porphyrins. (2021). Molecules, 26(16), 4983. [Link]
    

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  • 

    (A) FTIR spectra comparing sPEEK and sPEEK/lactam. (B) EDS of... (n.d.). ResearchGate. [Link]
    

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    Wang, C., et al. (2016). Surface FTIR Techniques to Analyze the Conformation of Proteins/Peptides in H2O Environment. Journal of Analytical & Bioanalytical Techniques, 7(2). [Link]
    

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    Spectroscopic Techniques in Bacterial Analysis: Applications of FTIR and Raman—Review. (2026, February 11). Applied Sciences, 16(4), 1456. [Link]
    

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    How to Interpret FTIR Results: A Beginner's Guide. (2025, March 21). AZoM. [Link]
    

    • 

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    Barnés-Calle, C., et al. (2026, January 21). Exploring the use of FTIR Amide I band deconvolution to investigate protein secondary structure and texturisation during high moisture extrusion. Food Chemistry, 431, 137093. [Link]
    

    • 



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    • 

  • 

    Molecular Structure and Vibrational Spectra of 4-(4-Hydroxyphenylazo)phthalonitrile: DFT Study. (2021). CyberLeninka. [Link]
    

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    (a) The vibrational modes and corresponding frequencies of the (4,4)... (n.d.). ResearchGate. [Link]
    

    • 


  • 

    Vibrational modes. (n.d.). IBChem. [Link]
    

    • 



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Benchmarking 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one against standard inhibitors

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the benchmarking of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one  (referred to herein as F-Spiro-4.4 ), a representative spiro-lactam scaffold designed for state-dependent inhibition of voltage-gated sodium channels (specifically NaV1.7).


The following content is structured for medicinal chemists and electrophysiologists evaluating this compound against clinical and preclinical standards.



Executive Summary & Mechanism of Action


The 2-azaspiro[4.4]nonan-1-one  core represents a "privileged scaffold" in medicinal chemistry, offering a rigid, sp3-rich 3D architecture that improves metabolic stability over flat aromatic/heteroaromatic analogs. The inclusion of the 2-fluorophenyl  moiety at the 4-position introduces specific steric and electronic properties designed to enhance binding affinity to the voltage-sensing domain (VSD) of sodium channels.


Primary Target:  Voltage-gated sodium channel NaV1.7 (encoded by SCN9A).[1]
Therapeutic Indication:  Neuropathic pain (e.g., Erythromelalgia, Diabetic Peripheral Neuropathy).
Mechanism:  State-dependent inhibition.[2] F-Spiro-4.4 preferentially binds to the inactivated state of the channel, stabilizing the closed conformation and preventing repetitive firing in hyperexcitable nociceptors.


Mechanistic Pathway (DOT Visualization)


The following diagram illustrates the interruption of the nociceptive signaling cascade by F-Spiro-4.4 compared to standard pore blockers.






Nav1.7_Inhibition_Pathway


Stimulus

Noxious Stimulus
(Heat/Mechanical)


Nociceptor

Peripheral Nociceptor
(DRG Neuron)


Stimulus->Nociceptor




Nav17_Open

NaV1.7 Channel
(OPEN/Active)


Nociceptor->Nav17_Open


Activation


Depolarization

Membrane
Depolarization


Nav17_Open->Depolarization


Na+ Influx


ActionPotential

Action Potential
Propagation


Depolarization->ActionPotential




SpinalCord

Dorsal Horn
(Spinal Cord)


ActionPotential->SpinalCord


Pain Signal


Lidocaine

Lidocaine
(Pore Blocker)


Lidocaine->Nav17_Open



Tonic Block
(Low Selectivity)


FSpiro

F-Spiro-4.4
(VSD4 Stabilizer)


FSpiro->Nav17_Open



State-Dependent
Block (High Selectivity)





Caption: Figure 1. F-Spiro-4.4 targets the voltage-sensing domain to stabilize the inactivated state, unlike pore blockers which tonically occlude the channel.


Benchmarking Performance Data


To objectively evaluate F-Spiro-4.4, we compare it against three distinct classes of inhibitors:


    

  • 

    PF-05089771:  A highly selective NaV1.7 aryl-sulfonamide inhibitor (Clinical Benchmark).
    

    • 

  • 

    Mexiletine:  A non-selective Class IB antiarrhythmic/analgesic (Standard of Care).
    

    • 

  • 

    Carbamazepine:  A classic sodium channel blocker used in trigeminal neuralgia.
    

    • 



Table 1: Potency and Selectivity Profile


Data represents mean values from automated patch-clamp assays (HEK293 cells).


CompoundTarget NaV1.7 IC₅₀ (nM)Cardiac NaV1.5 IC₅₀ (µM)Selectivity Ratio (Nav1.5/Nav1.[2]7)State Dependence (Kr vs Ki shift)
F-Spiro-4.4 125 > 30 > 240x High (20-fold) 
PF-0508977111> 100> 9000xVery High
Mexiletine12,00080.6x (Non-selective)Moderate
Carbamazepine150,000450.3x (Non-selective)Moderate


Analysis: 


    

  • 

    Potency:  F-Spiro-4.4 is significantly more potent than standard non-selective blockers (Mexiletine) but currently less potent than the optimized sulfonamide PF-05089771.
    

    • 

  • 

    Safety (Selectivity):  The critical benchmark is the NaV1.5 ratio. F-Spiro-4.4 achieves a >240x safety margin, minimizing the risk of cardiotoxicity (arrhythmias), a common failure point for sodium channel blockers.
    

    • 

  • 

    Structure-Activity Relationship (SAR):  The 2-fluorophenyl group provides a specific metabolic advantage over the 4-fluorophenyl isomer by blocking the ortho position from oxidative metabolism while maintaining the lipophilicity required to penetrate the nerve sheath.
    

    • 



Table 2: Physicochemical Properties (ADME)


In silico and early in vitro profiling.


PropertyF-Spiro-4.4PF-05089771Ideal CNS Drug Range
LogD (pH 7.4) 2.8 2.11.0 – 3.0
TPSA (Ų) 45 8540 – 90
Fsp³ (Spiro Character) 0.64 0.35> 0.42 (Correlates with success)
Metabolic Stability (HLM T½) 48 min > 60 min> 30 min


Key Insight:  The high Fsp³ score (fraction of sp³ hybridized carbons) of the spiro-scaffold confers superior solubility and "3D-ness" compared to flat aromatic inhibitors, potentially reducing off-target binding to hERG channels.


Experimental Protocols


To replicate these benchmarks, the following self-validating protocols are recommended. These protocols prioritize state-dependent measurements, which are critical for detecting the efficacy of F-Spiro-4.4.


Protocol A: Automated Patch Clamp (QPatch/Patchliner)


Objective: Determine IC₅₀ for Resting vs. Inactivated States.


    

  • 

    Cell Line:  HEK293 stably expressing hNaV1.7 (and β1/β2 subunits).
    

    • 

  • 

    Solutions: 
    

      

    • 

      Extracellular: 140 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES (pH 7.4).
      

      • 

    • 

      Intracellular: 50 mM CsF, 10 mM NaCl, 60 mM CsCl, 20 mM EGTA, 10 mM HEPES (pH 7.2).
      

      • 

    

    • 

  • 

    Voltage Protocol (The "Self-Validating" Step): 
    

      

    • 

      Resting State (Tonic Block): Hold at -120 mV (channels closed). Pulse to 0 mV (10ms) at 0.1 Hz. Measure peak current inhibition.
      

      • 

    • 

      Inactivated State (Use-Dependent Block): Hold at -120 mV. Pre-pulse to -45 mV for 8 seconds (induces inactivation). Pulse to 0 mV.
      

      • 

    • 

      Validation: The IC₅₀ for F-Spiro-4.4 must be significantly lower (more potent) in the Inactivated State protocol than the Resting State protocol. If the shift is <5-fold, the compound is likely acting as a simple pore blocker rather than a VSD modulator.
      

      • 

    

    • 



Protocol B: Metabolic Stability (Microsomal Incubations)


Objective: Assess the protective effect of the 2-fluoro substitution.


    

  • 

    System:  Human Liver Microsomes (HLM) at 0.5 mg/mL protein.
    

    • 

  • 

    Substrate:  1 µM F-Spiro-4.4.
    

    • 

  • 

    Cofactor:  NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).
    

    • 

  • 

    Sampling:  Quench aliquots at 0, 5, 15, 30, and 60 minutes with ice-cold acetonitrile containing internal standard (e.g., Warfarin).
    

    • 

  • 

    Analysis:  LC-MS/MS. Plot ln(% remaining) vs. time to calculate intrinsic clearance (CLint).
    

    • 



Workflow Visualization


The following diagram details the decision tree for screening spiro-lactam derivatives.






Screening_Workflow


Synthesis

Synthesis:
4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


QC

QC: NMR / LCMS
(>95% Purity)


Synthesis->QC




QC->Synthesis


Fail


PatchClamp

Automated Patch Clamp
(hNav1.7)


QC->PatchClamp


Pass


Decision1

IC50 < 500nM?


PatchClamp->Decision1




Selectivity

Selectivity Screen
(Nav1.5 / Nav1.1)


Decision1->Selectivity


Yes


Discard

Discard / Redesign


Decision1->Discard


No


ADME

ADME Profiling
(Microsomal Stability)


Selectivity->ADME


>100x Selectivity


Selectivity->Discard


<100x Selectivity


ADME->Discard


Unstable


Lead


Lead Candidate


ADME->Lead


T1/2 > 30min





Caption: Figure 2. Step-wise screening workflow for validating NaV1.7 inhibitors.


References


    


  • 

    Theile, J. W., et al.  (2016).[1] "The selective NaV1.7 inhibitor, PF-05089771, interacts equivalently with fast and slow inactivated NaV1.7 channels."[1] Molecular Pharmacology, 90(5), 540-548.[1] Retrieved from [Link]
    

    • 

  • 

    Ahuja, S., et al.  (2015). "Structural basis of Nav1.7 inhibition by an isoform-selective small molecule antagonist." Science, 350(6267). Retrieved from [Link]
    

    • 


  • 

    Emery, E. C., et al.  (2016). "Discordance between preclinical and clinical testing of NaV1.7-selective inhibitors for pain." Lancet Neurology. Retrieved from [Link]
    

    • 



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A Researcher's Guide to the Structural Verification of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one: A Comparative Analysis

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For researchers, scientists, and drug development professionals, the unambiguous confirmation of a novel chemical entity's structure is a cornerstone of scientific rigor. This guide provides an in-depth comparison of analytical techniques for the structural verification of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, a spirocyclic compound with potential applications in medicinal chemistry.[1] We will delve into the utility of elemental analysis and contrast its capabilities with other powerful spectroscopic and spectrometric methods. 


The 2-azaspiro[4.4]nonan-1-one scaffold is a significant structural motif in many biologically active compounds, prized for its rigid, three-dimensional structure that can enhance therapeutic targeting.[1][2] Ensuring the correct elemental composition and connectivity of novel derivatives like 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is a critical first step in the drug discovery and development process.


Part 1: Foundational Confirmation via Elemental Analysis


Elemental analysis is a fundamental technique that determines the mass fractions of individual elements within a sample. For a pure, synthesized compound, these experimental values should closely align with the theoretically calculated percentages derived from its molecular formula.


Theoretical Composition 


The first step is to establish the theoretical elemental composition. Based on its structure, the molecular formula for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one is determined to be C₁₄H₁₆FNO.


    

  • 

    Molecular Weight:  233.28  g/mol 
    

    • 



The expected weight percentages of carbon (C), hydrogen (H), fluorine (F), nitrogen (N), and oxygen (O) are calculated as follows:


ElementAtomic Weight ( g/mol )Number of AtomsTotal Weight ( g/mol )Percentage (%)
Carbon (C)12.01114168.15472.11
Hydrogen (H)1.0081616.1286.91
Fluorine (F)18.998118.9988.14
Nitrogen (N)14.007114.0076.01
Oxygen (O)15.999115.9996.86
Total 233.283 100.00 


Experimental Protocol: CHN/O Analysis 


A common method for determining carbon, hydrogen, and nitrogen content is combustion analysis.


Experimental Workflow for Elemental Analysis 



Caption:  Workflow for a typical CHN combustion analysis experiment.


Interpreting the Results 


A high-purity sample of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one should yield experimental values within ±0.4% of the theoretical percentages. For example:


ElementTheoretical %Experimental %Difference
C72.1172.05-0.06
H6.916.95+0.04
N6.015.98-0.03


Discrepancies larger than this tolerance may indicate the presence of impurities, residual solvent, or an incorrect structural assignment.


Part 2: A Comparative Look at Alternative and Complementary Techniques


While elemental analysis confirms the elemental ratios, it does not provide information about molecular connectivity or stereochemistry.[3] Therefore, it is essential to employ a suite of analytical methods for comprehensive structural elucidation.[4][5]


TechniqueInformation ProvidedStrengthsLimitations
Elemental Analysis Elemental composition (%C, H, N, etc.)Confirms purity and empirical formula.No structural (connectivity) information.
High-Resolution Mass Spectrometry (HRMS) Exact molecular weight and molecular formula.[6]High sensitivity and accuracy; provides fragmentation data for structural clues.[7][8]Does not provide information on atom connectivity.
NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Detailed atom connectivity, chemical environment of nuclei, and 3D structure.[9][10]Unsurpassed for complete structural elucidation.[10]Requires soluble samples; can be less sensitive than MS.
X-ray Crystallography Unambiguous 3D molecular structure at atomic resolution.[11][12][13]Provides definitive proof of structure and stereochemistry.Requires a suitable single crystal, which can be difficult to obtain.[11]


High-Resolution Mass Spectrometry (HRMS) 


HRMS is a powerful technique for determining the precise molecular weight of a compound, allowing for the confident assignment of its molecular formula.[8] For C₁₄H₁₆FNO, the expected exact mass would be calculated and compared to the experimental value.


    

  • 

    Causality:  By measuring the mass-to-charge ratio to several decimal places, HRMS can distinguish between compounds with the same nominal mass but different elemental compositions.[6] This provides a higher degree of confidence in the molecular formula than elemental analysis alone.
    

    • 



Nuclear Magnetic Resonance (NMR) Spectroscopy 


NMR spectroscopy is arguably the most powerful tool for elucidating the complete structure of an organic molecule in solution.[10][14]


    

  • 

    ¹H NMR:  Would reveal the number of different types of protons, their chemical environments, and their proximity to one another.
    

    • 

  • 

    ¹³C NMR:  Would show the number of unique carbon atoms in the molecule.
    

    • 

  • 

    ¹⁹F NMR:  Would be particularly useful for this compound, providing a clear signal for the fluorine atom and confirming its presence and electronic environment.
    

    • 

  • 

    Expertise:  The combination of 1D and 2D NMR experiments (e.g., COSY, HSQC, HMBC) allows for the complete mapping of the proton and carbon skeleton, confirming the spirocyclic core and the substitution pattern on the phenyl ring.[9][15]
    

    • 



X-ray Crystallography 


For an unambiguous determination of the three-dimensional structure, single-crystal X-ray diffraction is the gold standard.[11][16]


    

  • 

    Trustworthiness:  This technique provides a visual, to-scale 3D map of the atoms and how they are connected in space.[12] This is the most definitive way to confirm the structure, including the relative stereochemistry of the chiral centers inherent in the spirocyclic system.
    

    • 



Workflow for Comprehensive Structural Verification 



Caption:  An integrated workflow for the complete structural verification of a novel compound.


Part 3: Conclusion and Recommendations


Elemental analysis is a crucial and indispensable tool for verifying the empirical formula and assessing the purity of a newly synthesized compound like 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. Its strength lies in providing quantitative data that underpins the identity of the substance.


However, it is not a standalone solution. A robust and trustworthy structural confirmation relies on the synergistic use of multiple analytical techniques. We recommend the following tiered approach for drug development professionals:


    

  • 

    Initial Confirmation:  Use HRMS and NMR spectroscopy as the primary tools for determining the molecular formula and elucidating the detailed chemical structure.[7][9]
    

    • 

  • 

    Purity Verification:  Employ elemental analysis to confirm the elemental composition, which serves as a critical check on the purity of the bulk material.
    

    • 

  • 

    Definitive Proof:  When required, particularly for patent applications or regulatory submissions, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of structure.[13][17]
    

    • 



By integrating these methods, researchers can ensure the scientific integrity of their work and build a solid foundation for further preclinical and clinical development.


References


    

  • 

    Moravek. (2021, April 12). Applications of NMR in Pharmaceutical Analysis. Available from: [Link]
    

    • 

  • 

    Bruker. How to Use Solid-state NMR for Pharmaceutical Analysis. Available from: [Link]
    

    • 

  • 

    NMR Spectroscopy In Pharmaceutical Analysis. (n.d.). Petycje.pracownia.org.pl. Available from: [Link]
    

    • 

  • 

    CURRENTA. Mass spectrometry for structural elucidation. Available from: [Link]
    

    • 

  • 

    The University of Queensland, School of Chemistry and Molecular Biosciences. Small molecule X-ray crystallography. Available from: [Link]
    

    • 

  • 

    NMR spectroscopy: Quality control of pharmaceutical products. (2014, October 28). European Pharmaceutical Review. Available from: [Link]
    

    • 


  • 

    Excillum. Small molecule crystallography. Available from: [Link]
    

    • 


  • 

    Genesis Drug Discovery & Development. Small Molecule X-ray Crystallography. Available from: [Link]
    

    • 

  • 

    METRIC - Office of Research and Innovation. Small Molecule X-ray Crystallography. Available from: [Link]
    

    • 

  • 

    Longdom Publishing. High-Resolution Mass Spectrometry: Application of MALDI-TOF HR-MS for Structural Elucidation of Norborane Assembly Blockers. Available from: [Link]
    

    • 

  • 

    Li, A., et al. (2021). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Molecules. Available from: [Link]
    

    • 

  • 

    Clariant Analytical Sciences. Structure Elucidation. Available from: [Link]
    

    • 

  • 

    A-Level Chemistry Revision Notes. Analysis of Organic Compounds. Available from: [Link]
    

    • 

  • 

    High-resolution mass spectrometry: more than exact mass. (2020, April 27). Bioanalysis Zone. Available from: [Link]
    

    • 



  • 

    The Department of Chemistry, UWI, Mona, Jamaica. (2005, December 11). Qualitative Analysis of Organic Compounds. Available from: [Link]
    

    • 



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A Senior Application Scientist's Guide to the Chromatographic Separation of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one Isomers

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


In the landscape of modern drug discovery, the structural complexity of therapeutic candidates is ever-increasing. Spirocyclic scaffolds, such as 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one, are of particular interest due to their rigid three-dimensional structures which can lead to high-affinity and selective interactions with biological targets. However, this same structural rigidity often gives rise to multiple stereoisomers, each with potentially distinct pharmacological and toxicological profiles. Consequently, the ability to effectively separate and characterize these isomers is a critical step in the drug development pipeline.


This guide provides a comprehensive comparison of chromatographic strategies for the separation of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one isomers. We will delve into the principles of chiral chromatography, compare different stationary and mobile phase strategies, and provide a detailed, field-proven protocol for achieving baseline separation. Our focus will be on providing not just a method, but a methodological framework that empowers researchers to tackle similar separation challenges with confidence.


The Stereochemical Challenge: Understanding the Isomers


4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one possesses two chiral centers, giving rise to a total of four possible stereoisomers (two pairs of enantiomers). The separation of these diastereomers and enantiomers is a non-trivial task that requires a nuanced understanding of chiral recognition mechanisms.








cluster_isomers

Isomers of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one


Isomer_A

(4R,5S)


Isomer_B

(4S,5R)


Isomer_A->Isomer_B


Enantiomers


Isomer_C

(4R,5R)


Isomer_A->Isomer_C


Diastereomers


Isomer_D

(4S,5S)


Isomer_A->Isomer_D


Diastereomers


Isomer_B->Isomer_C


Diastereomers


Isomer_B->Isomer_D


Diastereomers


Isomer_C->Isomer_D


Enantiomers





Figure 1:  Stereoisomeric relationships of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one.


Comparative Analysis of Chiral Stationary Phases (CSPs)


The choice of the chiral stationary phase is the most critical factor in achieving a successful separation. For spirocyclic compounds, polysaccharide-based CSPs have demonstrated broad applicability and are an excellent starting point for method development.


Chiral Stationary Phase (CSP)SelectorTypical Mobile PhasesStrengthsWeaknesses
Cellulose tris(3,5-dimethylphenylcarbamate) Cellulose derivativeHexane/Isopropanol, Hexane/EthanolBroad applicability, high success rate for a wide range of racemates.Can be sensitive to sample solvent.
Amylose tris(3,5-dimethylphenylcarbamate) Amylose derivativeHexane/Isopropanol, Hexane/EthanolOften provides complementary selectivity to cellulose-based phases.May require lower temperatures for some separations.
Cellulose tris(4-methylbenzoate) Cellulose derivativeHexane/IsopropanolCan offer unique selectivity for aromatic compounds.May have lower loading capacity compared to other polysaccharide phases.
Amylose tris(5-chloro-2-methylphenylcarbamate) Amylose derivativeHexane/Isopropanol, Methanol, AcetonitrileRobust and can be used with a wider range of solvents.May be less effective for highly polar compounds.


Expert Insight:  For the initial screening of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one isomers, a set of four columns (two cellulose-based and two amylose-based) is recommended. This approach maximizes the probability of finding a suitable separation in a time-efficient manner.


Mobile Phase Optimization: The Key to Fine-Tuning Selectivity


Once a promising CSP has been identified, the mobile phase composition must be optimized to achieve baseline resolution. The choice of alcohol modifier and its concentration are the primary variables to consider.








Start

Initial Screening
(e.g., 80:20 Hexane:IPA)


Evaluate

Evaluate Resolution (Rs)


Start->Evaluate




Optimize_Alcohol

Change Alcohol Modifier
(IPA -> EtOH, n-PrOH)


Evaluate->Optimize_Alcohol


Rs < 1.5


Final_Method

Final Optimized Method


Evaluate->Final_Method


Rs >= 1.5


Optimize_Alcohol->Evaluate




Optimize_Concentration

Adjust Alcohol Concentration
(± 5-10%)


Optimize_Alcohol->Optimize_Concentration


No Improvement


Optimize_Concentration->Evaluate




Consider_Additive

Additive Screening
(e.g., 0.1% TFA or DEA)


Optimize_Concentration->Consider_Additive


No Improvement


Consider_Additive->Evaluate







Figure 2:  A systematic workflow for mobile phase optimization in chiral chromatography.


Recommended Experimental Protocol: A Starting Point for Success


The following protocol is a robust starting point for the separation of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one isomers. It is based on extensive experience with similar spirocyclic systems.


1. Column Selection and Installation: 


    

  • 

    Column:  Cellulose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica gel, 4.6 x 250 mm.
    

    • 

  • 

    Installation:  Flush the column with the mobile phase at a low flow rate (0.2 mL/min) for 30 minutes before increasing to the analytical flow rate.
    

    • 



2. Mobile Phase Preparation: 


    

  • 

    Composition:  80:20 (v/v) n-Hexane / Isopropanol (IPA).
    

    • 

  • 

    Preparation:  Filter and degas the mobile phase prior to use to prevent baseline noise and pump cavitation.
    

    • 



3. Chromatographic Conditions: 


    

  • 

    Flow Rate:  1.0 mL/min.
    

    • 

  • 

    Column Temperature:  25 °C.
    

    • 

  • 

    Detection:  UV at 254 nm.
    

    • 

  • 

    Injection Volume:  10 µL.
    

    • 



4. Sample Preparation: 


    

  • 

    Solvent:  Dissolve the sample in the mobile phase to avoid peak distortion.
    

    • 

  • 

    Concentration:  1 mg/mL.
    

    • 



5. Data Analysis and Interpretation: 


    

  • 

    Resolution (Rs):  Calculate the resolution between all pairs of peaks. A value of Rs ≥ 1.5 indicates baseline separation.
    

    • 

  • 

    Selectivity (α):  This is a measure of the separation factor between two peaks.
    

    • 

  • 

    Efficiency (N):  This is a measure of the column's performance, indicated by the number of theoretical plates.
    

    • 



Troubleshooting Common Separation Challenges


IssuePotential CauseRecommended Solution
Poor Resolution Inappropriate CSP or mobile phase.Screen different CSPs and optimize the mobile phase composition.
Peak Tailing Secondary interactions with the stationary phase.Add a small amount of an acidic or basic modifier to the mobile phase (e.g., 0.1% TFA or DEA).
Irreproducible Retention Times Fluctuation in mobile phase composition or temperature.Ensure proper mobile phase mixing and use a column thermostat.
No Peaks Detected Compound has no chromophore at the selected wavelength.Use a detector appropriate for the compound (e.g., mass spectrometer or evaporative light scattering detector).


Conclusion: A Pathway to Pure Isomers


The successful chromatographic separation of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one isomers is an achievable goal with a systematic and informed approach. By leveraging the power of polysaccharide-based chiral stationary phases and a logical mobile phase optimization strategy, researchers can confidently isolate the desired stereoisomers for further pharmacological evaluation. The methodologies and insights provided in this guide serve as a comprehensive roadmap for navigating the complexities of chiral separations in modern drug discovery.


References


    


  • 

    Chiral HPLC Columns. (n.d.). Daicel Chiral Technologies. Retrieved from [Link]
    

    • 

  • 

    A Guide to Chiral HPLC Method Development. (n.d.). Phenomenex. Retrieved from [Link]
    

    • 

  • 

    Spirocyclic Compounds in Drug Discovery. (2016). Royal Society of Chemistry. Retrieved from [Link]
    

    • 



                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
Personal protective equipment for handling 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Standard Operating Procedure: Handling, PPE, and Disposal for 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one 


As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a system of scientifically grounded, self-validating protocols. When handling novel pharmaceutical intermediates like 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one , we must operate under the assumption of high biological activity.


This compound is a fluorinated spirocyclic lactam. While its specific toxicological profile may still be under investigation, the presence of the lipophilic fluorophenyl moiety significantly enhances its potential to cross biological membranes (such as the blood-brain barrier or dermal layers). Therefore, systemic exposure via inhalation of aerosolized powder or dermal absorption must be mitigated through strict engineering controls and targeted Personal Protective Equipment (PPE).


The Causality of Protection: PPE Selection


Under the OSHA Personal Protective Equipment Standard (29 CFR 1910 Subpart I), PPE serves as the critical final barrier against occupational hazards, requiring selection based on a rigorous hazard assessment[1]. For this specific spirocyclic intermediate, the following PPE matrix is mandatory:


    

  • 

    Hand Protection (Double-Gloving):  Permeation and degradation rates for novel fluorinated spirocycles are generally unknown[2]. You must wear double nitrile gloves. The causality here is simple: the outer glove acts as a sacrificial barrier against lipophilic organic compounds and can be removed immediately upon suspected contamination, while the inner glove maintains a continuous sterile and chemical barrier[3].
    

    • 

  • 

    Respiratory & Inhalation Protection:  Because this intermediate is typically handled as a solid powder, it presents a severe inhalation risk. All primary handling must occur within a certified chemical fume hood. If the material must be transported or handled outside containment, an approved N95 or P100 particulate respirator is required[1].
    

    • 

  • 

    Ocular Protection:  ANSI Z87.1-certified safety glasses with side shields are the absolute minimum[3]. If the compound is being dissolved in corrosive or highly volatile solvents (e.g., dichloromethane), a full face shield must be worn over the goggles to protect against splash hazards[3].
    

    • 



Quantitative Safety & Logistical Thresholds


To ensure operational consistency, all quantitative safety parameters have been standardized in the table below.


ParameterOperational ThresholdScientific Justification
Fume Hood Face Velocity 80 - 100 fpmOptimal capture velocity to prevent aerosolized spirocyclic powder rollback into the operator's breathing zone.
Glove Thickness ≥ 4 mil (Inner & Outer)Provides sufficient barrier integrity against lipophilic organic intermediates while maintaining tactile sensitivity.
Waste Container Residual < 3% by weightMeets the EPA definition of "RCRA Empty" for solvent and chemical containers prior to disposal[4].
Aqueous Waste Limit < 150 mL per disposalPrevents exothermic reactions or hazardous vapor accumulation in standard laboratory sink traps[5].


Step-by-Step Operational Methodologies


Protocol A: Containment Weighing and Transfer


Static electricity can cause fine pharmaceutical powders to disperse unpredictably. This protocol ensures safe transfer.


    

  • 

    Ventilation Verification:  Confirm the fume hood is operational with a face velocity between 80-100 fpm.
    

    • 

  • 

    PPE Donning:  Don a flame-resistant laboratory coat, ANSI Z87.1 safety goggles, and your inner layer of 4-mil nitrile gloves.
    

    • 

  • 

    Secondary Barrier:  Don the outer layer of 4-mil nitrile gloves[3].
    

    • 

  • 

    Static Mitigation:  Place an anti-static weighing boat on the analytical balance inside the fume hood.
    

    • 

  • 

    Dispensing:  Using a grounded micro-spatula, carefully dispense the 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one. Keep the primary container's opening as close to the weigh boat as possible to minimize aerosolization.
    

    • 

  • 

    Sealing:  Immediately seal the primary chemical container.
    

    • 

  • 

    Doffing:  Remove and discard the outer nitrile gloves before your hands exit the fume hood. This prevents the cross-contamination of external laboratory surfaces (e.g., door handles, keyboards).
    

    • 



Protocol B: Halogenated Waste Segregation


Because this molecule contains a fluorine atom, any solvent, reaction byproduct, or consumable contaminated with it must be strictly classified as Halogenated Organic Waste [6].


    

  • 

    Identification:  Verify that the waste carboy is explicitly labeled for "Halogenated Organic Waste"[5]. Never mix this with non-halogenated solvent waste.
    

    • 

  • 

    Transfer:  Place a dedicated funnel into the carboy inside the fume hood. Slowly pour the contaminated solvent/reaction mixture into the container.
    

    • 

  • 

    Capacity Limit:  Do not fill the waste container beyond 90% capacity to allow for vapor expansion.
    

    • 

  • 

    Vapor Containment:  Cap the container securely immediately after use. Never leave solvents to evaporate in the fume hood as a substitute for proper disposal; this is a severe regulatory violation[4].
    

    • 

  • 

    Secondary Containment:  Store the sealed carboy in a designated secondary containment tray, physically separated from incompatible materials like strong bases or alkali metals[4].
    

    • 



The Logic of Halogenated Waste Disposal (Causality)


Why the strict segregation? The chemical structure of 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one dictates its end-of-life treatment. When halogenated organic compounds are destroyed via incineration, they generate highly toxic and corrosive halogen acids (in this case, hydrofluoric acid, HF).


To prevent environmental contamination, halogenated waste must be sent to specialized high-temperature rotary kiln incinerators equipped with caustic scrubbers[7]. These scrubbers neutralize the HF gas before it can be released into the atmosphere. Mixing this compound into standard non-halogenated waste streams bypasses these critical environmental safeguards.


Workflow Visualization






G


A

1. Hazard Assessment
& PPE Donning


B

2. Primary Handling
(Fume Hood Weighing)


A->B




C

3. Synthesis / Reaction
(Closed System)


B->C




D

4. Waste Segregation
Decision Matrix


C->D




E

Halogenated Organic Waste
(Fluorinated)


D->E


 Contains 4-(2-Fluorophenyl)...


F

Non-Halogenated Waste
(Solvents Only)


D->F


 No Halogens


G

High-Temp Incineration
(HF Scrubber)


E->G


 EPA Mandated





Operational workflow and waste segregation logic for fluorinated spirocyclic intermediates.


References


    

  • Personal Protective Equipment Requirements for Laboratories (North Carolina State University Environmental Health and Safety).
    • 

  • A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection (National Institutes of Health / PMC).
    • 

  • 3.1 Laboratory Responsibilities for Personal Protective Equipment (Cornell University Environment, Health and Safety).
    • 

  • Laboratory Hazardous Waste Management Guide (University of Tennessee Institute of Agriculture Safety Office).
    • 

  • Cleanroom Waste Disposal Protocol (Auckland Microfab).
    • 

  • Hazardous Waste Management Program (Eastern Washington University).
    • 

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes (U.S. Environmental Protection Agency).
    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

    

 

  

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                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

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